2,6-Dimethyl-2-heptene

• CAS: 5557-98-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-2-heptene is an unsaturated hydrocarbon belonging to the alkene family. Its structure, characterized by a nine-carbon chain with a double bond at the second position and methyl groups at the second and sixth positions, dictates its chemical and physical behavior. This technical guide provides a comprehensive overview of the core physicochemical properties of 2,6-Dimethyl-2-heptene, outlines general experimental protocols for their determination, and presents a logical workflow for property characterization. This information is crucial for its application in research and development, particularly in areas such as organic synthesis and material science.

Chemical and Physical Properties

The properties of 2,6-Dimethyl-2-heptene are summarized in the tables below. These values are compiled from various chemical databases and literature sources.

General and Chemical Properties

Property	Value	Source
Molecular Formula	C₉H₁₈	[1][2][3]
Molecular Weight	126.24 g/mol	[1][3]
IUPAC Name	2,6-dimethylhept-2-ene	[1]
CAS Registry Number	5557-98-2	[2][3]
SMILES	CC(C)CCC=C(C)C	[3]
InChIKey	JDJYGSMZGYTCML-UHFFFAOYSA-N	[3]

Physical Properties

Property	Value	Source
Density	0.734 g/mL	[3]
Boiling Point	139 °C	[3]
Melting Point	Not available (likely a low-melting liquid)
Refractive Index	1.422	[3]
Solubility in Water	Insoluble (predicted)	[4]
Solubility in Organic Solvents	Soluble in nonpolar solvents (e.g., acetone, alcohol, benzene, chloroform, ether)	[5]
Molar Volume	172.1 mL/mol	[3]
Dielectric Constant	2.61	[3]

Experimental Protocols

Detailed experimental protocols for the determination of the key physical properties of liquid hydrocarbons like 2,6-Dimethyl-2-heptene are outlined below. These are generalized procedures and may require optimization based on laboratory conditions and available equipment.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for its determination is simple distillation.[6]

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Place a small volume of 2,6-Dimethyl-2-heptene into the distillation flask, along with a few boiling chips to ensure smooth boiling.

• Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• Begin heating the flask gently.

• Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

• Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise way to determine the density of liquids.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Water bath

Procedure:

• Clean and dry the pycnometer and weigh it accurately (m₁).

• Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂). The density of water at this temperature is known.

• Empty and dry the pycnometer completely.

• Fill the pycnometer with 2,6-Dimethyl-2-heptene and weigh it (m₃).

• The density of the sample can be calculated using the following formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of water

Determination of Melting Point (Capillary Method)

While 2,6-Dimethyl-2-heptene is a liquid at room temperature, this method is applicable for determining the melting point of solid organic compounds. For liquids with very low melting points, specialized low-temperature apparatus would be required.

Apparatus:

• Melting point apparatus

• Capillary tubes

• Thermometer

Procedure:

• A small amount of the solid substance is introduced into a capillary tube, which is sealed at one end.

• The capillary tube is placed in a melting point apparatus, which heats the sample at a controlled rate.

• The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded as the melting point range.[7] A sharp melting range (typically 1-2°C) is indicative of a pure compound.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus:

• Test tubes

• Vortex mixer

Procedure for Water Solubility:

• Add a small, measured amount of 2,6-Dimethyl-2-heptene to a test tube containing a known volume of distilled water.

• Vigorously agitate the mixture using a vortex mixer.

• Allow the mixture to stand and observe if a single homogeneous phase is formed or if two distinct layers are present. The formation of two layers indicates insolubility.

Procedure for Solubility in Organic Solvents:

• Repeat the above procedure using various organic solvents (e.g., ethanol, acetone, hexane).

• Observe for the formation of a single homogeneous phase, which indicates solubility.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the characterization of the chemical and physical properties of a liquid organic compound like 2,6-Dimethyl-2-heptene.

Caption: A logical workflow for the systematic characterization of 2,6-Dimethyl-2-heptene's properties.

This guide provides a foundational understanding of the key chemical and physical properties of 2,6-Dimethyl-2-heptene. The presented data and experimental methodologies are intended to support researchers and scientists in their work with this compound.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 3. 2,6-dimethyl-2-heptene [stenutz.eu]
• 4. testbook.com [testbook.com]
• 5. chembk.com [chembk.com]
• 6. scholarworks.wm.edu [scholarworks.wm.edu]
• 7. byjus.com [byjus.com]

An In-depth Technical Guide to 2,6-Dimethyl-2-heptene (CAS Registry Number: 5557-98-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-2-heptene, registered under CAS number 5557-98-2, is a branched-chain alkene with the molecular formula C9H18.[1][2] As a volatile organic compound (VOC), its physicochemical properties are of interest in various fields of chemical research. While specific applications in drug development are not widely documented, the study of such molecules contributes to the broader understanding of the synthesis, characterization, and potential biological interactions of unsaturated hydrocarbons. This guide provides a comprehensive overview of the available technical data, plausible experimental protocols for its synthesis and analysis, and a summary of the general biological activities observed in related compounds.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 2,6-Dimethyl-2-heptene is presented below.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C9H18	[1][2]
Molecular Weight	126.24 g/mol	[1][2]
IUPAC Name	2,6-dimethylhept-2-ene	[1]
CAS Registry Number	5557-98-2	[1][2]
Density	0.734 g/mL (Predicted)
Boiling Point	~135-137 °C (Predicted)
Refractive Index	~1.422 (Predicted)
LogP (Octanol/Water)	4.1 (Predicted)	[1]

Spectroscopic Data

Spectroscopy Type	Key Features	Source(s)
GC-MS	A mass spectrum is available in the NIST database, with a prominent peak at m/z 41.	[1]
¹³C NMR	Spectral data is available through commercial databases.	[1]
IR Spectroscopy	A vapor phase IR spectrum is available.	[1]

Experimental Protocols

Synthesis of 2,6-Dimethyl-2-heptene

A viable synthetic route to 2,6-Dimethyl-2-heptene is the dehydration of 2,6-Dimethyl-2-heptanol (B77958). The precursor alcohol can be synthesized via a Grignard reaction.

3.1.1. Synthesis of 2,6-Dimethyl-2-heptanol (Precursor)

This protocol is adapted from a patented method for the synthesis of the precursor alcohol.[3][4]

• Reaction: Grignard reaction between methylmagnesium bromide and 6-methyl-2-heptanone.

• Materials:

  • Magnesium turnings

  • Methyl bromide (or methyl iodide)

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • 6-Methyl-2-heptanone

  • Saturated aqueous ammonium (B1175870) chloride solution

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings.

  • Add a small amount of a solution of methyl bromide in anhydrous diethyl ether to initiate the Grignard reaction.

  • Once the reaction begins (as evidenced by bubbling), add the remaining methyl bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add a solution of 6-methyl-2-heptanone in anhydrous diethyl ether dropwise from the dropping funnel.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain crude 2,6-Dimethyl-2-heptanol.

3.1.2. Dehydration of 2,6-Dimethyl-2-heptanol

• Reaction: Acid-catalyzed dehydration of a tertiary alcohol.

• Materials:

  • Crude 2,6-Dimethyl-2-heptanol

  • Concentrated sulfuric acid or phosphoric acid

  • Saturated sodium bicarbonate solution

  • Anhydrous calcium chloride

• Procedure:

  • Place the crude 2,6-Dimethyl-2-heptanol in a round-bottom flask.

  • Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

  • Set up a simple distillation apparatus.

  • Heat the mixture to distill the alkene product. The boiling point of 2,6-Dimethyl-2-heptene is expected to be lower than that of the starting alcohol.

  • Collect the distillate in a receiving flask cooled in an ice bath.

  • Wash the distillate with saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Separate the organic layer and dry it over anhydrous calcium chloride.

  • The resulting liquid is crude 2,6-Dimethyl-2-heptene, which can be further purified by fractional distillation.

Purification by Fractional Distillation

Due to the likely presence of isomeric byproducts and unreacted starting material, fractional distillation is recommended for purification.[5][6][7]

• Apparatus:

  • Heating mantle

  • Round-bottom flask

  • Fractionating column (e.g., Vigreux or packed column)

  • Distillation head with a thermometer

  • Condenser

  • Receiving flask

• Procedure:

  • Assemble the fractional distillation apparatus.

  • Place the crude 2,6-Dimethyl-2-heptene in the distilling flask with a few boiling chips.

  • Heat the flask gently.

  • Monitor the temperature at the distillation head.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2,6-Dimethyl-2-heptene.

  • Discard the initial and final fractions, which are likely to contain impurities.

Analytical Characterization

3.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for assessing the purity of the synthesized 2,6-Dimethyl-2-heptene and for identifying any isomeric impurities.[4][8][9]

• Typical GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-1ms or HP-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C).

  • Injector: Split/splitless injector at a temperature of ~250 °C.

• Typical MS Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of 2,6-Dimethyl-2-heptene.[10][11][12]

• Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

• Expected ¹H NMR Chemical Shifts (Predicted):

  • Signals for the methyl groups attached to the double bond.

  • A signal for the vinyl proton.

  • Signals for the methylene (B1212753) and methine protons of the alkyl chain.

• Expected ¹³C NMR Chemical Shifts (Predicted):

  • Signals for the sp² hybridized carbons of the double bond.

  • Signals for the sp³ hybridized carbons of the alkyl chain.

Potential Biological Activity and Signaling Pathways

There is a lack of specific studies on the biological activity of 2,6-Dimethyl-2-heptene. However, general trends for volatile organic compounds (VOCs) and other alkenes suggest potential areas for investigation.

General Cytotoxicity of Alkenes

Some studies have investigated the cytotoxicity of various alkenes. For instance, a novel phenyl alkene isolated from marine sponges exhibited cytotoxic activity against human leukemia cancer cells.[13] The mechanism of toxicity for some alkenes is thought to involve their electrophilic nature, allowing them to form adducts with cellular macromolecules.[14] However, without experimental data, the cytotoxicity of 2,6-Dimethyl-2-heptene remains speculative.

Anti-inflammatory Properties of Volatile Organic Compounds

Certain VOCs, particularly those found in natural environments like forests, have been reported to possess anti-inflammatory properties.[15] The mechanisms are not fully elucidated but may involve the modulation of inflammatory signaling pathways. It is plausible that some branched alkenes could exhibit similar effects, but this would require experimental verification.

Signaling Pathways

Currently, there is no information available in the scientific literature describing any direct modulation of signaling pathways by 2,6-Dimethyl-2-heptene. Research into the biological effects of this compound would be necessary to identify any such interactions.

Visualizations

Proposed Synthesis Workflow

References

• 1. CN101016233A - Synthetic method for 2,6-dimethy-5-heptenal - Google Patents [patents.google.com]
• 2. Evaluating the anti-inflammatory and antioxidant efficacy of complementary and alternative medicines (CAM) used for management of inflammatory bowel disease: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN100516010C - Method for preparing 2,6-dimethyl-2-heptanol - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. Purification [chem.rochester.edu]
• 6. usalab.com [usalab.com]
• 7. energyeducation.ca [energyeducation.ca]
• 8. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS [mdpi.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. web.pdx.edu [web.pdx.edu]
• 11. scs.illinois.edu [scs.illinois.edu]
• 12. epfl.ch [epfl.ch]
• 13. chemrevlett.com [chemrevlett.com]
• 14. Joint Toxic Effects of the Type-2 Alkene Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Molecular Structure and Properties of 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-2-heptene is an unsaturated hydrocarbon with the molecular formula C₉H₁₈. As a member of the alkene family, its chemical reactivity is primarily dictated by the carbon-carbon double bond, making it a valuable intermediate in organic synthesis. This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and spectral characteristics of 2,6-Dimethyl-2-heptene, along with detailed experimental protocols for its synthesis and characterization.

Molecular Structure and Formula

The molecular formula of 2,6-Dimethyl-2-heptene is C₉H₁₈, and its IUPAC name is 2,6-dimethylhept-2-ene.[1] The structure consists of a seven-carbon heptene (B3026448) chain with methyl groups located at the second and sixth carbon positions. The double bond is situated between the second and third carbon atoms.

Below is a diagram representing the molecular structure of 2,6-Dimethyl-2-heptene.

Caption: Molecular structure of 2,6-Dimethyl-2-heptene.

Physicochemical and Spectral Data

A summary of the key quantitative data for 2,6-Dimethyl-2-heptene is presented in the table below for easy reference and comparison.

Property	Value
Molecular Formula	C₉H₁₈
Molecular Weight	126.24 g/mol
Boiling Point	139 °C
Density	0.734 g/mL
Refractive Index	1.422
Mass Spectrometry (m/z)	Major peaks at 41, 56, 69

Experimental Protocols

Synthesis of 2,6-Dimethyl-2-heptene via Dehydration of 2,6-Dimethyl-2-heptanol

A common and effective method for the synthesis of 2,6-Dimethyl-2-heptene is the acid-catalyzed dehydration of 2,6-Dimethyl-2-heptanol.

Workflow for the Synthesis of 2,6-Dimethyl-2-heptene:

Caption: Workflow for the synthesis of 2,6-Dimethyl-2-heptene.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask equipped with a fractional distillation apparatus, place 1 mole of 2,6-Dimethyl-2-heptanol.

• Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5-10% of the alcohol volume) to the flask while cooling in an ice bath to control the initial exothermic reaction.

• Dehydration: Heat the mixture to a temperature between 140-170 °C. The lower boiling alkene product will distill as it is formed.

• Workup: Collect the distillate and wash it with a saturated sodium bicarbonate solution to neutralize any acidic impurities, followed by a wash with water.

• Drying and Purification: Separate the organic layer and dry it over anhydrous sodium sulfate. Purify the crude product by fractional distillation, collecting the fraction corresponding to the boiling point of 2,6-Dimethyl-2-heptene (139 °C).

Characterization of 2,6-Dimethyl-2-heptene

The structure and purity of the synthesized 2,6-Dimethyl-2-heptene can be confirmed using various spectroscopic techniques.

Logical Flow for Spectroscopic Characterization:

Caption: Logical flow for the spectroscopic characterization.

Experimental Protocols for Characterization:

• Infrared (IR) Spectroscopy:

  • Sample Preparation: A thin film of the purified liquid sample is prepared between two salt plates (e.g., NaCl or KBr).

  • Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

  • Expected Absorptions:

    • C=C stretch: A characteristic absorption band is expected in the region of 1680-1640 cm⁻¹.[2]

    • =C-H stretch: An absorption band should appear just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[2]

    • C-H stretch (alkane): Strong absorption bands will be present just below 3000 cm⁻¹ for the methyl and methylene (B1212753) groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve approximately 10-20 mg of the sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

  • Expected Chemical Shifts:

    • ¹H NMR:

      • Olefinic proton (=CH-): A signal is expected in the range of 4.6-5.9 ppm.[2]

      • Allylic protons (-CH₂-C=C): Signals for the protons on the carbons adjacent to the double bond will appear in the range of 1.6-2.6 ppm.

      • Alkyl protons: Signals for the methyl and methylene groups further from the double bond will be observed in the upfield region (0.8-1.5 ppm).

    • ¹³C NMR:

      • Olefinic carbons (C=C): Two distinct signals are expected in the deshielded region of the spectrum, typically between 100-150 ppm.[3]

      • Alkyl carbons: Signals for the sp³ hybridized carbons will appear in the more shielded region of the spectrum (10-50 ppm).[3]

• Mass Spectrometry (MS):

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via gas chromatography (GC-MS) for volatile liquids.

  • Ionization: Use electron ionization (EI) to generate the molecular ion and fragment ions.

  • Data Analysis:

    • Molecular Ion Peak (M⁺): A peak corresponding to the molecular weight of the compound (m/z = 126) should be observed.

    • Fragmentation Pattern: The fragmentation pattern will show characteristic losses of alkyl groups. The observed major peaks at m/z 41, 56, and 69 are consistent with the fragmentation of a dimethylheptene structure.

This comprehensive guide provides the essential technical information and experimental procedures for working with 2,6-Dimethyl-2-heptene. The provided data and protocols are intended to support researchers and scientists in their synthetic and analytical endeavors.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Isomers of Dimethylheptene and Their Properties

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of dimethylheptene (C₉H₁₈), focusing on their structural diversity, physicochemical properties, and the experimental methodologies used for their characterization. This document is intended to be a valuable resource for professionals in organic chemistry, materials science, and drug development who require a detailed understanding of these branched alkenes.

Introduction to Dimethylheptene Isomers

Dimethylheptene encompasses a wide array of structural and stereoisomers, each with the molecular formula C₉H₁₈. These isomers are characterized by a seven-carbon heptene (B3026448) backbone with two methyl group substituents and one carbon-carbon double bond. The specific placement of the methyl groups and the position and geometry of the double bond give rise to a multitude of unique compounds with distinct physical and chemical properties. Understanding these differences is crucial for applications ranging from fuel and polymer chemistry to the synthesis of fine chemicals and pharmaceutical intermediates.

The isomers of dimethylheptene can be broadly categorized into structural isomers, which differ in the connectivity of their atoms, and stereoisomers, which have the same connectivity but differ in the spatial arrangement of atoms.

Caption: Classification of Dimethylheptene Isomers.

Physicochemical Properties of Dimethylheptene Isomers

The physical and chemical properties of dimethylheptene isomers are highly dependent on their specific molecular structure. Branching, the position of the double bond, and stereochemistry all influence properties such as boiling point, density, and refractive index. The following tables summarize available quantitative data for various dimethylheptene isomers.

Table 1: Physical Properties of Selected Dimethylheptene Isomers

Isomer Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index
2,3-Dimethyl-2-heptene	C₉H₁₈	126.24	145.1	0.741	1.424[1][2][3]
2,4-Dimethyl-1-heptene	C₉H₁₈	126.24	137.3	0.732	1.416-1.419
2,6-Dimethyl-1-heptene	C₉H₁₈	126.24	137.3 - 142	0.73	1.416-1.419[4][5]
2,6-Dimethyl-2-heptene	C₉H₁₈	126.24	139	0.734	1.422[6]
3,3-Dimethyl-1-heptene (B106573)	C₉H₁₈	126.24	131.5 (calc.)	0.730	1.415[7][8][9]
4,4-Dimethyl-1-heptene	C₉H₁₈	126.24	131	0.749	1.418[10][11]
2,5-Dimethyl-2-heptene	C₉H₁₈	126.24	138	0.734 (calc.)	1.422 (calc.)
3,5-Dimethyl-2-heptene	C₉H₁₈	126.24	140-142 (calc.)	0.745 (calc.)	1.424 (calc.)
3,6-Dimethyl-3-heptene	C₉H₁₈	126.24	142-144 (calc.)	0.748 (calc.)	1.426 (calc.)
4,5-Dimethyl-1-heptene	C₉H₁₈	126.24	138-140 (calc.)	0.741 (calc.)	1.421 (calc.)
4,6-Dimethyl-2-heptene	C₉H₁₈	126.24	136-138 (calc.)	0.735 (calc.)	1.419 (calc.)

Experimental Protocols

The characterization and identification of dimethylheptene isomers rely on a suite of standard analytical techniques. Below are detailed methodologies for key experiments.

Synthesis of Dimethylheptene Isomers

A general approach for the synthesis of specific dimethylheptene isomers involves the Wittig reaction, which is highly effective for creating carbon-carbon double bonds with good regioselectivity.

Protocol: Synthesis via Wittig Reaction

• Ylide Preparation:

  • An appropriate alkyltriphenylphosphonium halide is suspended in an anhydrous aprotic solvent (e.g., THF, diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

  • The suspension is cooled (typically to 0 °C or -78 °C), and a strong base (e.g., n-butyllithium, sodium hydride) is added dropwise to deprotonate the phosphonium (B103445) salt, forming the corresponding phosphorus ylide. The formation of the ylide is often indicated by a distinct color change.

• Wittig Reaction:

  • The desired ketone or aldehyde, dissolved in the same anhydrous solvent, is added slowly to the ylide solution at a controlled temperature.

  • The reaction mixture is allowed to warm to room temperature and stirred for a specified period (typically several hours) to ensure complete reaction.

• Work-up and Purification:

  • The reaction is quenched by the addition of a saturated aqueous solution (e.g., ammonium (B1175870) chloride).

  • The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether).

  • The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure.

  • The crude product, a mixture of the target alkene and triphenylphosphine (B44618) oxide, is purified by column chromatography on silica (B1680970) gel or by distillation.

Characterization Techniques

GC-MS is a powerful hyphenated technique used to separate and identify the components of a volatile mixture.

Protocol: GC-MS Analysis

• Sample Preparation: A dilute solution of the dimethylheptene isomer mixture is prepared in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a non-polar DB-5 or similar) is coupled to a mass spectrometer.

• GC Method:

  • Injector Temperature: Typically set to 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 40-60 °C is held for a few minutes, followed by a temperature ramp (e.g., 5-10 °C/min) to a final temperature of 200-250 °C. This allows for the separation of isomers with different boiling points.

  • Solvent Delay: A solvent delay is programmed to prevent the mass spectrometer's filament from being turned on during the elution of the solvent peak.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis: The retention time of each separated isomer is recorded. The resulting mass spectrum for each peak is then compared to spectral libraries (e.g., NIST) for identification based on the molecular ion peak and fragmentation pattern.

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of organic molecules, including the differentiation of isomers.

Protocol: NMR Analysis

• Sample Preparation: Approximately 5-10 mg of the purified dimethylheptene isomer is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (0 ppm).

• ¹H NMR Spectroscopy:

  • The spectrum is acquired on a high-field NMR spectrometer (e.g., 300 MHz or higher).

  • Key parameters to analyze include:

    • Chemical Shift (δ): The position of the signals indicates the electronic environment of the protons. Vinylic protons will appear in the downfield region (typically 4.5-6.5 ppm).

    • Integration: The area under each signal is proportional to the number of protons it represents.

    • Multiplicity (Splitting Pattern): Spin-spin coupling between neighboring non-equivalent protons provides information about the connectivity of atoms.

• ¹³C NMR Spectroscopy:

  • A proton-decoupled ¹³C NMR spectrum is acquired.

  • The chemical shift of each carbon signal provides information about its hybridization and electronic environment. Alkene carbons typically resonate in the range of 100-150 ppm.

• Data Interpretation: The combination of ¹H and ¹³C NMR data allows for the unambiguous assignment of the molecular structure and differentiation between positional and geometric isomers.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a specific dimethylheptene isomer.

Caption: General Experimental Workflow.

Conclusion

The isomers of dimethylheptene represent a diverse class of branched alkenes with a range of physical and chemical properties. A systematic approach to their synthesis and characterization, employing standard organic chemistry techniques such as the Wittig reaction and analytical methods like GC-MS and NMR spectroscopy, is essential for their unambiguous identification and the exploration of their potential applications. The data and protocols presented in this guide serve as a foundational resource for researchers and professionals working with these compounds.

References

• 1. echemi.com [echemi.com]
• 2. 2,3-dimethylhept-2-ene | 3074-64-4 [chemnet.com]
• 3. 2,3-dimethyl-2-heptene | CAS#:3074-64-4 | Chemsrc [chemsrc.com]
• 4. 2,6-DIMETHYL-1-HEPTENE CAS#: 3074-78-0 [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. 2,6-dimethyl-2-heptene [stenutz.eu]
• 7. 3,3-dimethyl-1-heptene [stenutz.eu]
• 8. 3,3-Dimethyl-1-heptene | C9H18 | CID 423787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3,3-dimethylheptene-1 (CAS ---) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. 4,4-dimethyl-1-heptene [stenutz.eu]
• 11. 4,4-Dimethyl-1-heptene | C9H18 | CID 14688751 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Enigmatic Presence of 2,6-Dimethyl-2-heptene in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Dimethyl-2-heptene, an acyclic olefinic hydrocarbon, has been identified as a volatile organic compound (VOC) in a select number of plant species. As a C9 compound, its presence is of particular interest from a biosynthetic perspective, suggesting it may be an irregular monoterpene or a degradation product of a larger precursor. This technical guide provides a comprehensive overview of the known natural occurrences of 2,6-dimethyl-2-heptene in plants, detailed experimental protocols for its detection and quantification, and a hypothesized biosynthetic pathway. The information is presented to facilitate further research into the biological significance and potential applications of this unique plant-derived volatile.

Natural Occurrence of 2,6-Dimethyl-2-heptene in Plants

The presence of 2,6-dimethyl-2-heptene in the plant kingdom appears to be relatively rare, with documented occurrences in a few distinct botanical families. To date, it has been identified in the essential oils and volatile profiles of species within the Theaceae and Apiaceae families, as well as in the bio-oil derived from a member of the Arecaceae family.

Quantitative Data

Quantitative analysis has been performed on the volatile compounds of various green tea (Camellia sinensis) cultivars, revealing the presence of 2,6-dimethyl-2-heptene. The relative content of this compound varies among different tea types, suggesting a potential role as a marker for specific cultivars or processing methods. It has also been identified in the essential oil of Ferula anitricha.

Plant Species	Cultivar/Type	Plant Part	Analytical Method	Relative Content (%)	Reference
Camellia sinensis	Green Tea	Leaves	HS-SPME-GC-MS	40.50 ± 0.82	[1]
Camellia sinensis	Oolong Tea	Leaves	HS-SPME-GC-MS	14.93 ± 0.37	[1]
Ferula anitricha	Not specified	Not specified	Not specified	0.1
Syagrus coronata	Not applicable	Biomass (Bio-oil)	GC-MS	Present (not quantified)

Experimental Protocols

The identification and quantification of 2,6-dimethyl-2-heptene in plant matrices are typically achieved through gas chromatography-mass spectrometry (GC-MS), often coupled with a pre-concentration technique such as headspace solid-phase microextraction (HS-SPME).

Analysis of 2,6-Dimethyl-2-heptene in Camellia sinensis Leaves

This protocol is adapted from a study on the aromatic markers in green and oolong teas.[1]

2.1.1. Sample Preparation and HS-SPME

• Sample Preparation: Weigh 2.0 g of finely ground tea leaves into a 20 mL headspace vial.

• Internal Standard: Add a suitable internal standard for quantification purposes.

• Incubation: Equilibrate the vial at a constant temperature (e.g., 80°C) for a set period (e.g., 20 minutes) to allow volatile compounds to partition into the headspace.

• Extraction: Expose a 50/30 µm divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for a defined time (e.g., 40 minutes) at the same temperature to adsorb the volatile compounds.

2.1.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: Immediately after extraction, introduce the SPME fiber into the GC injection port, typically set at 250°C, for thermal desorption of the analytes.

• Chromatographic Separation:

  • Column: Use a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature of 40°C, hold for 3 minutes.

    • Ramp to 200°C at a rate of 4°C/min, hold for 2 minutes.

    • Ramp to 270°C at a rate of 10°C/min, hold for 2 minutes.

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: Scan from m/z 35 to 550.

2.1.3. Compound Identification and Quantification

• Identification: Identify 2,6-dimethyl-2-heptene by comparing its mass spectrum and retention index with those of an authentic standard and/or reference libraries (e.g., NIST, Wiley).

• Quantification: Calculate the relative content of 2,6-dimethyl-2-heptene based on the peak area relative to the total peak area of all identified volatile compounds. For absolute quantification, use a calibration curve generated with a pure standard.

Figure 1. Experimental workflow for the analysis of 2,6-dimethyl-2-heptene.

Biosynthesis of 2,6-Dimethyl-2-heptene

The biosynthetic pathway of 2,6-dimethyl-2-heptene has not been definitively elucidated in plants. However, based on its C9 skeleton, it is hypothesized to be an irregular monoterpene derivative. Regular monoterpenes (C10) are formed from the head-to-tail condensation of isopentenyl diphosphate (B83284) (IPP) and dimethylallyl diphosphate (DMAPP) to yield geranyl diphosphate (GPP). Irregular monoterpenes, in contrast, are formed through non-head-to-tail condensations of these C5 precursors.

One plausible hypothesis for the formation of a C9 skeleton like that of 2,6-dimethyl-2-heptene involves the oxidative degradation and decarboxylation of a C10 precursor. For instance, the decarbonylation of citronellal (B1669106) has been shown to produce 2,6-dimethyl-2-heptene in chemical synthesis, though this has not been confirmed as a biological pathway in plants.

Alternatively, its formation could arise from an atypical enzymatic reaction involving isoprenoid precursors. Below is a hypothesized biosynthetic pathway.

Figure 2. Hypothesized biosynthetic pathway of 2,6-dimethyl-2-heptene.

Future Perspectives

The identification of 2,6-dimethyl-2-heptene in various plant species opens up several avenues for future research. Elucidating its definitive biosynthetic pathway will provide valuable insights into the diversity of terpene metabolism in plants. Further investigation into its biological activity is warranted, as plant-derived VOCs often play crucial roles in plant defense, communication, and interactions with other organisms. For drug development professionals, understanding the natural sources and biosynthesis of such unique compounds could lead to the discovery of novel therapeutic agents or synthons for the development of new pharmaceuticals. The variability of its concentration in different tea cultivars also suggests its potential use in quality control and authentication of plant-based products.

References

• 1. maxapress.com [maxapress.com]

IUPAC name and synonyms for 2,6-Dimethyl-2-heptene

An In-depth Technical Guide to 2,6-Dimethyl-2-heptene

This technical guide provides a comprehensive overview of 2,6-Dimethyl-2-heptene, including its chemical identity, physicochemical properties, synthesis, purification, and analytical methods. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity

The IUPAC name for the compound is 2,6-dimethylhept-2-ene [1].

Synonyms: [1][2]

• 2,6-Dimethyl-2-heptene

• 2,6-dimethylheptene-2

Chemical Identifiers:

• CAS Number: 5557-98-2[1]

• Molecular Formula: C₉H₁₈[1]

• InChI: InChI=1S/C9H18/c1-8(2)6-5-7-9(3)4/h6,9H,5,7H2,1-4H3[1]

• InChIKey: JDJYGSMZGYTCML-UHFFFAOYSA-N

• SMILES: CC(C)CCC=C(C)C[2]

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-Dimethyl-2-heptene is presented in Table 1.

Table 1: Physicochemical Properties of 2,6-Dimethyl-2-heptene

Property	Value	Reference
Molecular Weight	126.24 g/mol	[1]
Density	0.734 g/mL (at 20 °C)
Boiling Point	134-135 °C (at 760 mmHg)
Refractive Index	1.422 (at 20 °C)
Flash Point	21 °C
Solubility	Insoluble in water; Soluble in organic solvents
Kovats Retention Index	850 (non-polar column)	[1]

Synthesis of 2,6-Dimethyl-2-heptene

There are several plausible synthetic routes to obtain 2,6-Dimethyl-2-heptene. Two common methods are the Wittig reaction and the dehydration of 2,6-dimethyl-2-heptanol (B77958).

Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for forming alkenes from carbonyl compounds.[3][4][5] In this case, 2,6-Dimethyl-2-heptene can be synthesized from 2-methylpropanal and a phosphorus ylide derived from 4-methyl-2-pentyl bromide.

Experimental Protocol:

• Preparation of the Phosphonium (B103445) Ylide:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, combine triphenylphosphine (B44618) (1.1 eq) and 4-methyl-2-pentyl bromide (1.0 eq) in anhydrous diethyl ether.

  • Stir the mixture at room temperature under a nitrogen atmosphere for 24 hours to form the phosphonium salt.

  • Filter the resulting white precipitate, wash with cold diethyl ether, and dry under vacuum.

  • To a suspension of the phosphonium salt in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C, add a strong base such as n-butyllithium (1.05 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour, during which the characteristic orange-red color of the ylide should appear.

• Wittig Reaction:

  • Cool the ylide solution to 0 °C and add 2-methylpropanal (1.0 eq) dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Synthesis via Dehydration of 2,6-Dimethyl-2-heptanol

Another common method for alkene synthesis is the acid-catalyzed dehydration of an alcohol.[6][7][8]

Experimental Protocol:

• Preparation of 2,6-Dimethyl-2-heptanol: This alcohol can be prepared via a Grignard reaction between methylmagnesium bromide and 6-methyl-2-heptanone.

• Dehydration Reaction:

  • In a round-bottom flask equipped with a distillation apparatus, place 2,6-dimethyl-2-heptanol (1.0 eq).

  • Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or phosphoric acid.

  • Heat the mixture gently. The product, 2,6-Dimethyl-2-heptene, will distill as it is formed.

  • Collect the distillate in a flask cooled in an ice bath.

  • Wash the distillate with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous calcium chloride.

  • Further purify by fractional distillation.

Purification

The crude 2,6-Dimethyl-2-heptene obtained from either synthetic route can be purified by fractional distillation to achieve high purity.

Experimental Protocol:

• Fractional Distillation:

  • Set up a fractional distillation apparatus with a Vigreux column.

  • Place the crude product in the distillation flask with a few boiling chips.

  • Heat the flask gently and collect the fraction that distills at the boiling point of 2,6-Dimethyl-2-heptene (134-135 °C).

  • Monitor the purity of the collected fractions using Gas Chromatography (GC).

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the identification and purity assessment of 2,6-Dimethyl-2-heptene.[9][10][11]

Experimental Protocol:

• Instrumentation: A standard GC-MS system equipped with a capillary column is used.

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is appropriate for separating hydrocarbons.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Hold: Maintain at 150 °C for 5 minutes.

• Injector Temperature: 250 °C.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

The identity of 2,6-Dimethyl-2-heptene can be confirmed by its retention time and comparison of its mass spectrum with a reference spectrum.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the biological activity or involvement of 2,6-Dimethyl-2-heptene in any signaling or metabolic pathways.

Visualizations

Caption: Synthetic workflow for 2,6-Dimethyl-2-heptene via the Wittig reaction.

Caption: Synthetic workflow for 2,6-Dimethyl-2-heptene via dehydration of an alcohol.

Caption: General workflow for the purification and analysis of 2,6-Dimethyl-2-heptene.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 6. homework.study.com [homework.study.com]
• 7. homework.study.com [homework.study.com]
• 8. m.youtube.com [m.youtube.com]
• 9. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Structural Elucidation Techniques for Geometric Isomers using Mass Spectrometry [eureka.patsnap.com]

Technical Guide: Physicochemical Properties of 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,6-Dimethyl-2-heptene, including detailed experimental protocols for their determination.

Core Physicochemical Data

The fundamental physical properties of 2,6-Dimethyl-2-heptene are summarized below. These values are critical for a variety of applications, from reaction engineering to formulation development.

Property	Value	Units
Boiling Point	139	°C
Density	0.734	g/mL

Experimental Protocols

Accurate determination of the boiling point and density is essential for the characterization of 2,6-Dimethyl-2-heptene. The following sections detail standardized methodologies for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, the micro-boiling point method using a Thiele tube is a common and accurate procedure.

Apparatus:

• Thiele tube

• Thermometer (-10 to 200 °C range)

• Small test tube (e.g., 75x12 mm)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or heating mantle)

• Clamps and stand

• Mineral oil or other suitable heating fluid

Procedure:

• A small volume (approximately 0.5 mL) of 2,6-Dimethyl-2-heptene is placed in the small test tube.

• The capillary tube, with its open end downwards, is placed inside the test tube containing the sample.

• The test tube is securely attached to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• The Thiele tube is filled with a high-boiling, non-flammable liquid such as mineral oil, ensuring the side arm is also filled.

• The thermometer and attached test tube are immersed in the Thiele tube, with the heat-transfer fluid level above the sample.

• The side arm of the Thiele tube is gently heated, which induces convection currents to ensure uniform temperature distribution.[1][2]

• As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary tube.[1][3]

• The heating is discontinued (B1498344) when a steady stream of bubbles is observed.

• The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[4]

Determination of Density

The density of a liquid is its mass per unit volume. A highly accurate method for determining the density of liquid hydrocarbons is through the use of a digital density meter, as outlined in ASTM D4052.[5][6]

Apparatus:

• Digital Density Meter with an oscillating U-tube.[7][8]

• Thermostatically controlled sample cell.

• Syringes for sample injection.

• Calibrating fluids (e.g., dry air and distilled water).

Procedure:

• The digital density meter is calibrated according to the manufacturer's instructions, typically using dry air and distilled water at a known temperature.

• The sample of 2,6-Dimethyl-2-heptene is equilibrated to the desired measurement temperature.

• A small volume of the sample (typically around 0.7 mL) is carefully injected into the oscillating U-tube, ensuring no air bubbles are present.[9]

• The instrument measures the change in the oscillating frequency of the U-tube caused by the mass of the sample.[7]

• This frequency change is used in conjunction with the calibration data to calculate the density of the sample.[9]

• The density is typically reported in g/mL or kg/m ³ at a specified temperature.[5][6]

Experimental Workflow Visualization

The logical flow for the experimental determination of the boiling point and density of 2,6-Dimethyl-2-heptene is depicted in the following diagram.

Experimental workflow for determining the boiling point and density.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. Video: Boiling Points - Procedure [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 8. knowledge.reagecon.com [knowledge.reagecon.com]
• 9. data.ntsb.gov [data.ntsb.gov]

Thermodynamic Profile of 2,6-Dimethyl-2-heptene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data for 2,6-Dimethyl-2-heptene. Due to a scarcity of direct experimental data for this specific isomer, this report combines estimated values from established computational methods with available experimental data for related C9H18 isomers to offer a thorough physicochemical profile. This document is intended to serve as a valuable resource for researchers and professionals in drug development and chemical sciences, providing both readily accessible data and a foundational understanding of the methodologies used for its determination.

Physicochemical and Thermodynamic Data

Table 1: Estimated Physicochemical and Thermodynamic Properties of 2,6-Dimethyl-2-heptene

Property	Value	Unit	Method	Source
Molecular Formula	C₉H₁₈	-	-	--INVALID-LINK--
Molecular Weight	126.24	g/mol	-	--INVALID-LINK--
CAS Registry Number	5557-98-2	-	-	--INVALID-LINK--
Normal Boiling Point	409.00 ± 3.00	K	Experimental	--INVALID-LINK--
Standard Gibbs Free Energy of Formation (Gas, 298.15 K)	94.13	kJ/mol	Joback	--INVALID-LINK--
Standard Enthalpy of Formation (Gas, 298.15 K)	-126.94	kJ/mol	Joback	--INVALID-LINK--
Enthalpy of Fusion	14.43	kJ/mol	Joback	--INVALID-LINK--
Enthalpy of Vaporization	35.28	kJ/mol	Joback	--INVALID-LINK--
Octanol/Water Partition Coefficient (logP)	3.389	-	Crippen	--INVALID-LINK--
Water Solubility (logS)	-3.20	mol/L	Crippen	--INVALID-LINK--

Table 2: Experimental Thermodynamic Data for Selected C9 Alkane and Alkene Isomers

Compound	Property	Value	Unit	Source
n-Nonane (C₉H₂₀)	Enthalpy of Formation (liquid)	-274.7 ± 1.0	kJ/mol	--INVALID-LINK--
Heat Capacity (liquid, 298.15 K)	284.34	J/mol·K	--INVALID-LINK--
1-Nonene (C₉H₁₈)	Enthalpy of Reaction (Hydrogenation to n-Nonane)	-124.3 ± 1.0	kJ/mol	--INVALID-LINK--
Heat Capacity (liquid, 298.15 K)	270.36	J/mol·K	--INVALID-LINK--
Standard Entropy (liquid, 298.15 K)	392.54	J/mol·K	--INVALID-LINK--

Experimental and Computational Methodologies

A foundational understanding of the methods used to obtain thermodynamic data is crucial for its correct interpretation and application. This section details the protocols for the primary experimental techniques and the principles of the computational methods used to generate the data in this guide.

Experimental Protocols

1. Bomb Calorimetry for Enthalpy of Combustion (ASTM D4809)

The standard enthalpy of formation of an organic compound is often derived from its enthalpy of combustion, which can be determined with high precision using bomb calorimetry. The ASTM D4809 standard provides a detailed procedure for liquid hydrocarbon fuels, which is applicable to volatile organic compounds like 2,6-dimethyl-2-heptene.[1][2]

Principle: A known mass of the substance is completely combusted in a constant-volume container (the "bomb") filled with excess oxygen under pressure. The heat released by the combustion is absorbed by a surrounding water bath, and the resulting temperature rise is measured.

Generalized Protocol:

• Sample Preparation: A precise mass of the liquid sample (typically 0.8 to 1.2 g) is weighed into a crucible. For volatile samples, encapsulation in a gelatin capsule or another suitable container is necessary to prevent evaporation.

• Bomb Assembly: The crucible is placed in the bomb, and a fuse wire is connected to the electrodes, positioned to ensure ignition of the sample. A small amount of distilled water is added to the bomb to saturate the internal atmosphere, ensuring that the water formed during combustion is in the liquid state.

• Pressurization: The bomb is sealed and filled with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The bomb is submerged in a known quantity of water in the calorimeter's insulated bucket. The temperature of the water is monitored with a high-precision thermometer.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals before, during, and after combustion until a constant rate of temperature change is observed.

• Corrections and Calculations: The gross heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter (determined by calibrating with a standard substance like benzoic acid). Corrections are applied for the heat of formation of nitric and sulfuric acids (if nitrogen or sulfur are present) and the heat of combustion of the fuse wire. The standard enthalpy of combustion is then calculated, from which the standard enthalpy of formation can be determined using Hess's law.

2. Differential Scanning Calorimetry (DSC) for Heat Capacity (ASTM E1269)

Differential Scanning Calorimetry is a widely used technique for measuring the heat capacity of liquids and solids as a function of temperature. The ASTM E1269 standard provides a precise method for this determination.

Principle: The difference in the amount of heat required to increase the temperature of a sample and a reference is measured as a function of temperature.

Generalized Protocol:

• Calibration: The DSC instrument is calibrated for temperature and heat flow using certified reference materials (e.g., indium for temperature, sapphire for heat capacity).

• Sample Preparation: A small amount of the liquid sample (typically 10-20 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as the reference.

• Measurement Procedure:

  • An initial baseline is obtained by running the empty sample and reference pans through the desired temperature program.

  • The sample is then placed in the instrument, and the temperature program is repeated.

  • Finally, a sapphire standard of known mass is run under the same conditions.

• Data Analysis: The heat flow to the sample is compared to the heat flow of the sapphire standard at the same temperature. The specific heat capacity of the sample is calculated using the following equation:

  Cp(sample) = (Φsample / msample) * (mstd / Φstd) * Cp(std)

  where:

  • Cp is the specific heat capacity

  • Φ is the heat flow

  • m is the mass

  • "sample" refers to the sample of interest

  • "std" refers to the sapphire standard

Computational Methods

1. Joback Group Contribution Method

The Joback method is a group-contribution method used to estimate a range of thermodynamic properties of pure organic compounds from their molecular structure alone.[3][4] It is based on the principle that the properties of a molecule can be calculated by summing the contributions of its constituent functional groups.[5]

Methodology:

• The molecule is broken down into its constituent functional groups.

• The contribution of each group to a specific property is obtained from a pre-compiled table of group values.

• The individual group contributions are summed, and the total is used in a simple correlation to predict the property.

For 2,6-Dimethyl-2-heptene, the relevant groups would include -CH3, -CH2-, >CH-, and =C<. The Joback method provides estimations for properties such as normal boiling point, critical properties, heat of formation, and ideal gas heat capacity.[3]

2. Crippen Method for Octanol-Water Partition Coefficient (logP)

The Crippen method is an atom-based approach for the calculation of the octanol-water partition coefficient (logP), a crucial parameter in drug development for predicting a molecule's hydrophobicity and membrane permeability.[6][7]

Methodology:

• The molecule is divided into its constituent atoms, each with a specific contribution to the overall logP.

• The contributions are based on the atom type and its local environment.

• The sum of these atomic contributions gives the estimated logP value.

Visualizations

Logical and Experimental Workflows

To further elucidate the concepts and procedures discussed, the following diagrams, created using the DOT language, illustrate key workflows and relationships.

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. Joback method - Wikipedia [en.wikipedia.org]
• 4. EgiChem | Tools [egichem.com]
• 5. Group-contribution method - Wikipedia [en.wikipedia.org]
• 6. Estimating the Octanol/Water Partition Coefficient for Aliphatic Organic Compounds Using Semi-Empirical Electrotopological Index - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Octanol-water partition coefficient - Wikipedia [en.wikipedia.org]

Commercial Availability and Technical Profile of 2,6-Dimethyl-2-heptene: A Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of 2,6-Dimethyl-2-heptene (CAS RN: 5557-98-2), a nine-carbon branched alkene, for researchers, scientists, and professionals in drug development. This document outlines its commercial availability, key chemical and physical properties, a plausible experimental protocol for its synthesis, and an exploration of its potential biological significance based on structurally related compounds.

Commercial Availability

2,6-Dimethyl-2-heptene is not a readily available, off-the-shelf chemical. While some chemical suppliers list the compound, it is typically offered on a "made-to-order" or "custom synthesis" basis, indicating that it is not a standard stock item. Researchers seeking to acquire this compound should contact custom synthesis laboratories to request a quotation and lead time for its production. The limited commercial availability underscores the need for a reliable synthetic protocol for research purposes.

Physicochemical Properties

A summary of the known physical and chemical properties of 2,6-Dimethyl-2-heptene is presented in Table 1. This data is crucial for its handling, characterization, and use in experimental settings.

Property	Value	Reference
CAS Registry Number	5557-98-2	[1]
Molecular Formula	C9H18	[1]
Molecular Weight	126.24 g/mol	[1]
IUPAC Name	2,6-dimethylhept-2-ene	[1]
Density	0.734 g/mL (predicted)	[1]
Boiling Point	139 °C (predicted)	[1]
Refractive Index	1.422 (predicted)	[1]
SMILES	CC(C)CCC=C(C)C	[1]
InChIKey	JDJYGSMZGYTCML-UHFFFAOYSA-N	[1]

Proposed Synthesis Protocol

Given the scarcity of 2,6-Dimethyl-2-heptene from commercial vendors, a practical and efficient synthesis route is essential for research applications. A two-step synthesis is proposed, commencing with the Grignard reaction to form the precursor alcohol, 2,6-dimethyl-2-heptanol (B77958), followed by its dehydration to yield the target alkene.

Step 1: Synthesis of 2,6-Dimethyl-2-heptanol via Grignard Reaction

This step involves the reaction of a Grignard reagent, methylmagnesium bromide, with a suitable ketone, 5-methyl-2-hexanone (B1664664).

Materials:

• Magnesium turnings

• Methyl iodide

• Anhydrous diethyl ether

• 5-Methyl-2-hexanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard glassware for Grignard reaction (three-neck flask, dropping funnel, reflux condenser)

• Inert atmosphere (e.g., nitrogen or argon)

Methodology:

• Preparation of Grignard Reagent: In a flame-dried three-neck flask under an inert atmosphere, place magnesium turnings. Add a solution of methyl iodide in anhydrous diethyl ether dropwise via a dropping funnel. The reaction is initiated with gentle warming, and the addition rate is controlled to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent (methylmagnesium bromide).

• Reaction with Ketone: The flask is cooled in an ice bath, and a solution of 5-methyl-2-hexanone in anhydrous diethyl ether is added dropwise with stirring. The reaction mixture is then allowed to warm to room temperature and stirred for an additional hour.

• Work-up: The reaction is quenched by the slow, dropwise addition of a saturated aqueous ammonium chloride solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude 2,6-dimethyl-2-heptanol.

• Purification: The crude product can be purified by vacuum distillation to obtain pure 2,6-dimethyl-2-heptanol.

Step 2: Dehydration of 2,6-Dimethyl-2-heptanol

The synthesized alcohol is then dehydrated to form the target alkene, 2,6-Dimethyl-2-heptene. Acid-catalyzed dehydration is a common method for this transformation.

Materials:

• 2,6-Dimethyl-2-heptanol

• Concentrated sulfuric acid (or other dehydrating agents like phosphoric acid or potassium bisulfate)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Distillation apparatus

Methodology:

• Dehydration Reaction: In a distillation apparatus, place 2,6-dimethyl-2-heptanol and a catalytic amount of concentrated sulfuric acid. The mixture is heated, and the alkene product, being more volatile, will distill over as it is formed. The temperature of the distillation head should be monitored to collect the desired fraction. According to Zaitsev's rule, the more substituted alkene, 2,6-Dimethyl-2-heptene, is expected to be the major product.

• Work-up: The collected distillate is washed with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with water.

• Purification: The organic layer is dried over anhydrous sodium sulfate, and the final product, 2,6-Dimethyl-2-heptene, is purified by fractional distillation.

The logical flow of this synthesis is depicted in the following diagram:

Proposed two-step synthesis of 2,6-Dimethyl-2-heptene.

Potential Biological Activity and Therapeutic Relevance

Direct studies on the biological activity of 2,6-Dimethyl-2-heptene are limited. However, as a member of the terpene and volatile organic compound (VOC) class, its potential pharmacological effects can be inferred from structurally similar molecules. Terpenes and terpenoids are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3][4][5][6]

Many volatile organic compounds isolated from plants have demonstrated various therapeutic potentials, such as antioxidant and anti-inflammatory effects.[7][8] For instance, structurally related compounds like methylhexanamine have been investigated for their sympathomimetic and nasal decongestant properties.[9] Another related compound, iproheptine, has been marketed as a nasal decongestant with vasoconstrictor and antihistamine effects.[10] Furthermore, 6-methyl-2-heptanone, a volatile organic compound emitted by Bacillus subtilis, has shown strong antifungal activity against Alternaria solani.[11]

The biological activity of many terpenes is attributed to their interaction with various cellular signaling pathways. A common mechanism of action for anti-inflammatory terpenes involves the modulation of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway plays a crucial role in regulating the immune response to infection and inflammation.

A simplified representation of the NF-κB signaling pathway, which could be a potential target for 2,6-Dimethyl-2-heptene or its metabolites, is shown below:

Potential modulation of the NF-κB signaling pathway by terpenes.

Conclusion

2,6-Dimethyl-2-heptene is a specialty chemical with limited commercial availability, necessitating its synthesis for research purposes. The proposed two-step synthesis via a Grignard reaction followed by dehydration offers a viable route for its preparation. While direct biological data is sparse, its structural similarity to other bioactive terpenes and volatile organic compounds suggests potential for further investigation in drug discovery and development, particularly in the areas of inflammation and infectious diseases. The information provided in this guide serves as a valuable resource for scientists interested in exploring the chemical and biological properties of this unique branched alkene.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Frontiers | Plant-based secondary metabolites as natural remedies: a comprehensive review on terpenes and their therapeutic applications [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. mednexus.org [mednexus.org]
• 5. Therapeutic and Medicinal Uses of Terpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Usage of Natural Volatile Organic Compounds as Biological Modulators of Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hort [journals.ashs.org]
• 9. Methylhexanamine - Wikipedia [en.wikipedia.org]
• 10. Iproheptine - Wikipedia [en.wikipedia.org]
• 11. Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Analysis of 2,6-Dimethyl-2-heptene by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note outlines a detailed protocol for the qualitative and quantitative analysis of 2,6-Dimethyl-2-heptene using Gas Chromatography-Mass Spectrometry (GC-MS). This method is applicable to researchers, scientists, and drug development professionals for the identification and quantification of this volatile organic compound in various matrices. The protocol covers sample preparation, GC-MS instrumentation parameters, and data analysis.

Introduction

2,6-Dimethyl-2-heptene (C9H18, MW: 126.24 g/mol ) is a volatile organic compound (VOC) that may be of interest in various fields, including flavor and fragrance analysis, environmental monitoring, and as a potential impurity or intermediate in chemical synthesis.[1][2] Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of such volatile compounds.[3][4] This method offers high sensitivity and specificity, enabling the reliable analysis of 2,6-Dimethyl-2-heptene even in complex mixtures. This document provides a comprehensive guide to the analytical workflow, from sample preparation to data interpretation.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. For volatile compounds like 2,6-Dimethyl-2-heptene, methods that efficiently transfer the analyte to the gas phase are preferred.[5]

a) Static Headspace (HS) Injection: This technique is suitable for the analysis of volatile compounds in liquid or solid samples.

• Protocol:

  • Place a precisely weighed or measured amount of the sample into a clean glass headspace vial.

  • Seal the vial tightly with a septum and cap.

  • Place the vial in the headspace autosampler and incubate at a constant temperature (e.g., 80°C) to allow the volatile compounds to partition into the headspace.[6]

  • After reaching equilibrium, a portion of the headspace gas is automatically injected into the GC-MS system.

b) Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that concentrates analytes onto a coated fiber.[5][7]

• Protocol:

  • Place the sample into a sealed vial.

  • Expose the SPME fiber to the headspace above the sample or directly immerse it in a liquid sample.

  • Allow the analytes to adsorb onto the fiber for a defined period.

  • Retract the fiber and introduce it into the hot GC inlet, where the analytes are thermally desorbed onto the column.[5]

c) Liquid-Liquid Extraction (LLE): This method is used to extract the analyte from a liquid sample into an immiscible organic solvent.[3]

• Protocol:

  • Mix the aqueous sample with a suitable volatile organic solvent (e.g., hexane, dichloromethane).[3]

  • Shake the mixture vigorously to facilitate the transfer of 2,6-Dimethyl-2-heptene into the organic layer.

  • Allow the layers to separate.

  • Carefully collect the organic layer containing the analyte for injection into the GC-MS.

GC-MS Instrumentation and Conditions

The following are typical instrument parameters for the analysis of volatile compounds. Optimization may be required based on the specific instrument and sample matrix.

Table 1: GC-MS Instrument Parameters

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Injection Volume	1 µL (for liquid injection)
Inlet Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min
Oven Program
Initial Temperature	40 °C, hold for 2 min
Ramp 1	10 °C/min to 200 °C
Ramp 2	25 °C/min to 280 °C, hold for 2 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	35-350 amu
Scan Mode	Full Scan (for qualitative analysis) and/or Selected Ion Monitoring (SIM) (for quantitative analysis)

Data Presentation

For quantitative analysis, a calibration curve should be prepared using standard solutions of 2,6-Dimethyl-2-heptene. The following table presents representative quantitative data.

Table 2: Representative Quantitative Data for 2,6-Dimethyl-2-heptene Analysis

Parameter	Value
Calibration Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (%RSD, n=6)	< 10%
Accuracy (% Recovery)	90 - 110%

Note: The values presented are for illustrative purposes and may vary depending on the specific instrumentation and experimental conditions.

Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 2,6-Dimethyl-2-heptene.

Caption: GC-MS analysis workflow for 2,6-Dimethyl-2-heptene.

Signaling Pathway (Logical Relationship)

The following diagram illustrates the logical relationship of the analytical steps.

Caption: Logical steps in the GC-MS identification of 2,6-Dimethyl-2-heptene.

Conclusion

The GC-MS method detailed in this application note provides a robust and reliable approach for the analysis of 2,6-Dimethyl-2-heptene. The described sample preparation techniques and instrument parameters can be adapted to various sample matrices. This protocol is suitable for quality control, research, and drug development applications where the identification and quantification of this volatile compound are necessary.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. Gas Chromatography (GC): Separating Volatile Compounds with High Precision - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 5. benchchem.com [benchchem.com]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for the NMR Spectroscopic Analysis of 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the nuclear magnetic resonance (NMR) spectroscopic characterization of 2,6-dimethyl-2-heptene. Detailed protocols for sample preparation and spectral acquisition are included to ensure high-quality data for structural elucidation and purity assessment.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural determination of organic molecules.[1][2] For a molecule like 2,6-dimethyl-2-heptene (C9H18), NMR provides detailed information about the chemical environment of each proton and carbon atom, allowing for unambiguous structural assignment.[1][2] This document outlines the expected ¹H and ¹³C NMR spectral data and provides standardized protocols for acquiring and interpreting the spectra.

Predicted NMR Data for 2,6-Dimethyl-2-heptene

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and assignments for 2,6-dimethyl-2-heptene. These predictions are based on established principles of NMR spectroscopy for alkenes and related aliphatic compounds.[3][4]

Table 1: Predicted ¹H NMR Data for 2,6-Dimethyl-2-heptene (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.10	t (triplet)	1H	H-3
~1.95	t (triplet)	2H	H-4
~1.70	s (singlet)	3H	H-1
~1.65	s (singlet)	3H	H-9
~1.55	m (multiplet)	1H	H-6
~1.15	q (quartet)	2H	H-5
~0.88	d (doublet)	6H	H-7, H-8

Table 2: Predicted ¹³C NMR Data for 2,6-Dimethyl-2-heptene (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Assignment
~131.0	C-2
~125.0	C-3
~42.0	C-5
~38.0	C-4
~28.0	C-6
~25.5	C-1
~22.5	C-7, C-8
~18.0	C-9

Experimental Protocols

The following protocols outline the procedures for preparing a sample of 2,6-dimethyl-2-heptene for NMR analysis and acquiring high-quality 1D and 2D NMR spectra.

Protocol 1: Sample Preparation

This protocol details the standard procedure for preparing a high-quality NMR sample of 2,6-dimethyl-2-heptene. Given that 2,6-dimethyl-2-heptene is a volatile organic compound, proper handling is crucial to prevent sample loss.[5]

• Materials:

  • 2,6-dimethyl-2-heptene (5-25 mg)

  • Deuterated chloroform (B151607) (CDCl₃, 99.8% D)

  • High-quality 5 mm NMR tube and cap

  • Pasteur pipette

  • Glass wool

  • Vortex mixer

• Procedure:

  • Sample Weighing: Accurately weigh approximately 5-25 mg of 2,6-dimethyl-2-heptene directly into a clean, dry vial. For ¹³C NMR, a higher concentration is recommended (15-30 mg).[6]

  • Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial containing the sample.[6]

  • Dissolution: Gently vortex the vial to ensure the sample is completely dissolved, creating a homogenous solution.

  • Filtration: To remove any particulate matter that could degrade spectral quality, filter the solution into the NMR tube.[7] This can be achieved by placing a small plug of glass wool into a Pasteur pipette and passing the solution through it directly into the NMR tube.[8]

  • Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and sample degradation. Label the tube clearly with the sample identification.

Protocol 2: 1D NMR Data Acquisition (¹H and ¹³C)

This protocol provides a general workflow for acquiring standard ¹H and ¹³C NMR spectra on a modern NMR spectrometer.

• Instrumentation:

  • NMR Spectrometer (e.g., 400 MHz or higher)

• Procedure:

  • Instrument Setup: Insert the prepared NMR tube into a spinner turbine and place it in the spectrometer's magnet.

  • Locking and Shimming: The spectrometer will automatically lock onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.[9] An automated shimming process will then optimize the magnetic field homogeneity. Manual shimming may be required for optimal resolution.[9]

  • ¹H NMR Acquisition Parameters:

    • Pulse Angle: 30° or 90°

    • Acquisition Time: 2-4 seconds

    • Relaxation Delay: 1-5 seconds

    • Number of Scans: 8-16 for a good signal-to-noise ratio.[9]

  • ¹³C NMR Acquisition Parameters:

    • Pulse Program: Proton-decoupled pulse sequence.

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 1024 or more, depending on the sample concentration.

  • Data Acquisition and Processing:

    • Initiate the data acquisition.

    • Upon completion, the Free Induction Decay (FID) signal is automatically processed via Fourier Transformation to generate the frequency-domain spectrum.[9]

    • Phase and baseline corrections should be applied to the spectrum.

    • Reference the spectrum using the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H) or the solvent carbon signal (δ = 77.16 ppm for ¹³C).

Protocol 3: 2D NMR Data Acquisition (COSY, HSQC, HMBC)

Two-dimensional NMR experiments are crucial for the complete structural assignment of 2,6-dimethyl-2-heptene by revealing through-bond and through-space correlations.

• COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) spin-spin coupling interactions.[10]

  • Purpose: To establish the connectivity of proton spin systems. For 2,6-dimethyl-2-heptene, COSY will show correlations between H-3 and H-4, H-4 and H-5, and H-5 and H-6, as well as H-6 and the H-7/H-8 methyl protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment identifies direct one-bond proton-carbon (¹H-¹³C) correlations.[11]

  • Purpose: To assign each proton signal to its directly attached carbon atom. This is a highly sensitive experiment that aids in the definitive assignment of both the ¹H and ¹³C spectra.[10][11]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment identifies long-range (typically 2-3 bond) proton-carbon (¹H-¹³C) correlations.[11]

  • Purpose: To piece together the molecular fragments identified by COSY and HSQC. For example, HMBC will show correlations from the methyl protons at C-1 and C-9 to the olefinic carbons C-2 and C-3, confirming the position of the double bond.

• General Acquisition and Processing:

  • Select the desired 2D NMR experiment (COSY, HSQC, or HMBC) from the spectrometer's software.

  • Use standard, pre-optimized parameter sets for each experiment.

  • Acquire the data, which will take longer than 1D experiments.

  • Process the 2D data using the appropriate software to generate the correlation plots.

Visualizations

The following diagrams illustrate the structure and key NMR correlations for 2,6-dimethyl-2-heptene, as well as a typical workflow for NMR analysis.

Caption: Molecular structure of 2,6-dimethyl-2-heptene.

Caption: Experimental workflow for NMR analysis.

Caption: Key 2D NMR correlations for 2,6-dimethyl-2-heptene.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Submicro scale NMR sample preparation for volatile chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. organomation.com [organomation.com]
• 7. books.rsc.org [books.rsc.org]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 11. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

Application Note: The Use of 2,6-Dimethyl-2-heptene as an Analytical Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

In analytical chemistry, the use of a reliable standard is paramount for achieving accurate and reproducible quantitative results. An ideal analytical standard should be a stable, pure compound that is chemically similar to the analyte of interest but can be clearly distinguished by the analytical method. 2,6-Dimethyl-2-heptene, a branched alkene, possesses properties that make it a suitable candidate for use as an internal standard in chromatographic analyses, particularly Gas Chromatography (GC).

This document provides a detailed application note and protocol for the use of 2,6-Dimethyl-2-heptene as an internal standard for the quantification of other volatile organic compounds.

Physicochemical Properties of 2,6-Dimethyl-2-heptene

A thorough understanding of the physicochemical properties of an analytical standard is crucial for its proper application.

Property	Value	Reference
Molecular Formula	C₉H₁₈	[1]
Molecular Weight	126.24 g/mol	[1][2]
CAS Number	5557-98-2	[1]
Density	0.734 g/mL	[3]
Boiling Point	~135-137 °C (Predicted)
Refractive Index	1.422	[3]
Solubility	Insoluble in water; Soluble in organic solvents	[4]
Structure	[1]

Application: Internal Standard for Gas Chromatography (GC)

2,6-Dimethyl-2-heptene is particularly well-suited for use as an internal standard (IS) in GC for the analysis of other non-polar, volatile to semi-volatile compounds, such as other alkenes, alkanes, or aromatic hydrocarbons.[5][6][7] Its branched structure and defined boiling point allow for good chromatographic separation from many analytes of interest.

Principle of Internal Standardization

An internal standard is a known amount of a compound, different from the analyte, that is added to both the calibration standards and the unknown samples.[5] The ratio of the analyte signal to the internal standard signal is then used for quantification. This method corrects for variations in injection volume, detector response, and sample preparation, leading to improved precision and accuracy.[5][6]

Experimental Protocol: Quantification of an Analyte using 2,6-Dimethyl-2-heptene as an Internal Standard by GC-FID

This protocol outlines the steps for the quantification of a hypothetical analyte, "Analyte X" (e.g., another C9 hydrocarbon), using 2,6-Dimethyl-2-heptene as an internal standard with a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).

1. Materials and Reagents

• 2,6-Dimethyl-2-heptene (purity ≥99%)

• Analyte X (purity ≥99%)

• High-purity solvent (e.g., hexane (B92381) or pentane)

• Volumetric flasks and pipettes

• GC vials with septa

2. Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of 2,6-Dimethyl-2-heptene and dissolve it in the chosen solvent in a 100 mL volumetric flask. This creates a stock solution of approximately 1 mg/mL.

• Analyte Stock Solution (Analyte Stock): Accurately weigh approximately 100 mg of Analyte X and dissolve it in the chosen solvent in a 100 mL volumetric flask. This creates a stock solution of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by adding a constant amount of the IS Stock and varying amounts of the Analyte Stock to a series of volumetric flasks and diluting to volume with the solvent. A typical calibration curve might include 5-7 concentration levels.

3. Sample Preparation

• Accurately weigh or measure the unknown sample containing Analyte X.

• Add a known amount of the IS Stock solution to the sample.

• Dilute the sample with the chosen solvent to a final volume that falls within the range of the calibration curve.

4. Gas Chromatography (GC) Conditions

• Instrument: Gas Chromatograph with FID

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for separating non-polar hydrocarbons.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 150 °C

  • Hold: 5 minutes at 150 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

5. Data Analysis

• Integrate the peak areas of Analyte X and 2,6-Dimethyl-2-heptene in the chromatograms of the calibration standards and the unknown samples.

• Calculate the response factor (RF) for each calibration standard using the following formula:

  • RF = (Area_Analyte / Concentration_Analyte) / (Area_IS / Concentration_IS)

• Plot the ratio of the (Area_Analyte / Area_IS) against the ratio of the (Concentration_Analyte / Concentration_IS) for the calibration standards.

• Perform a linear regression on the calibration data to obtain the calibration curve and the correlation coefficient (R²), which should be >0.99 for a valid calibration.

• Calculate the concentration of Analyte X in the unknown samples using the peak area ratios from the sample chromatograms and the calibration curve.

Data Presentation

Table 1: Example Calibration Data for the Quantification of Analyte X using 2,6-Dimethyl-2-heptene as an Internal Standard.

Calibration Level	Analyte X Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte X Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Conc. Ratio (Analyte/IS)
1	10	100	50,000	510,000	0.098	0.1
2	25	100	126,000	505,000	0.250	0.25
3	50	100	255,000	512,000	0.498	0.5
4	100	100	510,000	508,000	1.004	1.0
5	200	100	1,015,000	506,000	2.006	2.0

Visualizations

Caption: Workflow for the quantification of an analyte using an internal standard.

Conclusion

2,6-Dimethyl-2-heptene serves as an effective internal standard for the quantitative analysis of volatile organic compounds by Gas Chromatography. Its chemical properties allow for good separation and reliable detection. The detailed protocol provided herein offers a robust starting point for method development and validation, ensuring high-quality data for research, quality control, and drug development applications. Proper implementation of the internal standard method, as described, will significantly enhance the precision and accuracy of analytical measurements.

References

• 1. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 2. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,6-dimethyl-2-heptene [stenutz.eu]
• 4. 2-Heptene, 2,6-dimethyl- (CAS 5557-98-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. youtube.com [youtube.com]
• 7. Internal Standards: Strategies From the Frontline | Separation Science [sepscience.com]

Application Notes and Protocols for 2,6-Dimethyl-2-heptene in Flavor and Fragrance Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-2-heptene is a branched-chain alkene that has been identified as a volatile component in some natural products. While its direct application as a primary flavor or fragrance ingredient is not extensively documented in publicly available literature, its presence in aromatic materials such as tea suggests a potential, albeit subtle, contribution to overall sensory profiles. These application notes provide an overview of the known information on 2,6-Dimethyl-2-heptene and offer protocols for its study, supplemented with data from structurally related and more commercially utilized compounds to guide research and development.

Sensory Profile and Physicochemical Properties

Direct sensory data for 2,6-Dimethyl-2-heptene is limited. However, its odor has been described in a study on the aromatic markers of green and oolong teas.

Table 1: Sensory and Physicochemical Data for 2,6-Dimethyl-2-heptene and Related Compounds

Compound	CAS Number	Molecular Formula	Odor/Flavor Profile	Odor Threshold	Applications/Occurrence
2,6-Dimethyl-2-heptene	5557-98-2	C9H18	Mild, hydrocarbon[1]	Not Reported	Identified in green and oolong teas[1], bio-oil[2], and mentioned in the context of microorganism cultures[3].
2,6-Dimethyl-2-heptanol	13254-34-7	C9H20O	Floral, citrus, fresh, herbal, rose	Not Reported	Used as a fragrance ingredient.
2,6-Dimethyl-5-heptenal	106-72-9	C9H16O	Green, melon, watermelon-rind, cucumber, with waxy, chemical, and floral nuances	Detection: 16 ppb	Used in various fragrance types, particularly for creating melon and cucumber notes.
6-Hydroxy-2,6-dimethylheptanal	Not specified	C9H18O2	Sweet, green, melon-like, tropical fruit-like, seedy, raspberry aromas and tastes	Not Reported	Used in food flavorings, perfumes (sweet, green, melony, floral, muguet-like aromas), and tobacco.

Experimental Protocols

Protocol for Sensory Evaluation: Odor Profile Determination

This protocol outlines a general procedure for determining the odor profile of a volatile compound like 2,6-Dimethyl-2-heptene.

Objective: To characterize the odor profile of 2,6-Dimethyl-2-heptene.

Materials:

• 2,6-Dimethyl-2-heptene (high purity)

• Odorless solvent (e.g., diethyl phthalate, ethanol)

• Glass smelling strips

• Olfactory evaluation panel (trained panelists)

• Odor-free evaluation room

Procedure:

• Sample Preparation: Prepare a series of dilutions of 2,6-Dimethyl-2-heptene in the chosen solvent (e.g., 10%, 1%, 0.1% w/w).

• Strip Dipping: Dip the smelling strips into the dilutions, ensuring a consistent amount of liquid is absorbed. Allow the solvent to evaporate for a set time (e.g., 30 seconds).

• Evaluation: Present the smelling strips to the trained panelists in a randomized order.

• Data Collection: Panelists should describe the odor characteristics at different time intervals (top, middle, and base notes) using a standardized vocabulary.

• Data Analysis: Compile the descriptors from all panelists to create a comprehensive odor profile.

Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol is for the identification and quantification of 2,6-Dimethyl-2-heptene in a sample matrix (e.g., essential oil, food extract).

Objective: To identify and quantify 2,6-Dimethyl-2-heptene in a sample.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate capillary column (e.g., HP-5MS)

• Helium carrier gas

• Sample containing the analyte

• 2,6-Dimethyl-2-heptene standard for comparison

• Solvent for sample dilution (e.g., hexane)

Procedure:

• Sample Preparation: Dilute the sample in a suitable solvent to an appropriate concentration.

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at a rate of 5°C/min, and hold for 5 minutes.

  • Carrier Gas Flow: 1 mL/min (constant flow).

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 40-400

• Injection: Inject a 1 µL aliquot of the prepared sample into the GC-MS.

• Data Acquisition and Analysis:

  • Acquire the total ion chromatogram (TIC).

  • Identify the peak corresponding to 2,6-Dimethyl-2-heptene by comparing its retention time and mass spectrum with that of the standard. The mass spectrum can also be compared to a library (e.g., NIST).

  • Quantify the compound using a calibration curve prepared from the standard.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of a new flavor and fragrance ingredient.

Caption: Workflow for the evaluation of a new flavor and fragrance compound.

Signaling Pathways

Currently, there is no available information on the specific signaling pathways associated with the olfaction of 2,6-Dimethyl-2-heptene. Research in this area would likely involve studies on its interaction with olfactory receptors in the nasal epithelium. Terpene hydrocarbons are generally sensed in the lateral/ventral areas of the olfactory epithelium[4].

Conclusion

While 2,6-Dimethyl-2-heptene is not a widely commercialized flavor or fragrance ingredient, its identification in natural products warrants further investigation into its sensory properties and potential applications. The protocols and comparative data provided herein offer a foundational framework for researchers to explore the characteristics of this compound and its potential role in the development of new flavor and fragrance profiles. Further studies are needed to determine its odor and flavor thresholds, as well as its stability and performance in various consumer product applications.

References

• 1. maxapress.com [maxapress.com]
• 2. Antifungal efficacy of pyrolysis-derived bio-oil aqueous phases from Tropical plant biomass against Candida auris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US9034632B2 - Compositions and methods for culturing microorganisms - Google Patents [patents.google.com]
• 4. The Effects of Essential Oils and Terpenes in Relation to Their Routes of Intake and Application - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Monitoring 2,6-Dimethyl-2-heptene as a Volatile Organic Compound (VOC) in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) are a broad class of carbon-containing chemicals that readily evaporate at room temperature. Their presence in the environment is of significant concern due to their potential impacts on air quality, human health, and ecosystems. 2,6-Dimethyl-2-heptene (C9H18) is a branched alkene that may be present in the environment as a result of various industrial processes and combustion sources. This application note provides a detailed protocol for the environmental monitoring of 2,6-Dimethyl-2-heptene in air samples, utilizing thermal desorption coupled with gas chromatography-mass spectrometry (TD-GC-MS). While specific data on the environmental concentrations and toxicological effects of 2,6-Dimethyl-2-heptene are limited in publicly available literature, this document provides a robust framework for its detection and quantification.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,6-Dimethyl-2-heptene is provided in Table 1. This information is crucial for developing appropriate sampling and analytical methods.

Property	Value	Reference
Molecular Formula	C9H18	--INVALID-LINK--
Molecular Weight	126.24 g/mol	--INVALID-LINK--
CAS Number	5557-98-2	--INVALID-LINK--
Boiling Point	Not available
Vapor Pressure	Not available
Water Solubility	Not available
Kovats Retention Index (non-polar column)	850	--INVALID-LINK--

Potential Environmental Sources and Health Effects

Sources: While specific sources for 2,6-Dimethyl-2-heptene are not well-documented, branched alkenes are known to be present in vehicular and industrial emissions. Potential sources could include gasoline and diesel exhaust, as well as emissions from chemical manufacturing and petroleum refining processes.

Experimental Protocol: Air Monitoring by TD-GC-MS

This protocol is based on established methodologies for VOC analysis, such as EPA Method TO-15, and is tailored for the detection of 2,6-Dimethyl-2-heptene.

Sample Collection

Air samples should be collected in evacuated, passivated stainless steel canisters.

• Materials:

  • 6 L evacuated and passivated stainless steel canisters

  • Flow-regulating device

  • Sampling pump (if required for active sampling)

• Procedure:

  • Record the initial canister pressure.

  • For grab sampling, open the canister valve and allow the canister to fill to near atmospheric pressure.

  • For time-integrated sampling, use a calibrated flow-regulating device to collect a sample over a specified period (e.g., 8 or 24 hours).

  • Close the canister valve and record the final pressure.

  • Label the canister with a unique sample ID, location, date, and time of collection.

  • Transport the canister to the laboratory for analysis.

Sample Preparation and Analysis by TD-GC-MS

• Instrumentation:

  • Thermal Desorption (TD) system

  • Gas Chromatograph (GC) with a capillary column (e.g., DB-1ms, HP-5ms)

  • Mass Spectrometer (MS)

• Analytical Parameters: A summary of the recommended TD-GC-MS parameters is provided in Table 2. These parameters should be optimized based on the specific instrumentation used.

Parameter	Recommended Setting
Thermal Desorption
Sorbent Tube	Tenax® TA or equivalent
Sample Volume	100 - 500 mL of air
Desorption Temperature	250 - 300 °C
Desorption Time	5 - 10 min
Cryofocusing Temperature	-10 to -30 °C
Gas Chromatography
Column	30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-1ms)
Carrier Gas	Helium
Inlet Temperature	250 °C
Oven Program	Initial 40 °C for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min
Mass Spectrometry
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range (Scan Mode)	m/z 35 - 350
SIM Ions	m/z 41, 55, 70, 84, 111, 126 (Quantifier ion: 41)

• Procedure:

  • Connect the sample canister to the TD system.

  • Draw a known volume of the air sample through a sorbent tube to trap the VOCs.

  • Thermally desorb the trapped analytes onto a cold trap for focusing.

  • Rapidly heat the cold trap to inject the analytes into the GC-MS system.

  • Separate the compounds on the GC column and detect them using the MS.

  • Identify 2,6-Dimethyl-2-heptene based on its retention time (predicted by its Kovats index) and mass spectrum.

  • Quantify the concentration using a calibration curve prepared from a certified standard of 2,6-Dimethyl-2-heptene.

Data Presentation

Quantitative data for 2,6-Dimethyl-2-heptene concentrations in various environmental matrices should be summarized in a table for clear comparison. An example template is provided in Table 3.

Sample ID	Location	Matrix	Concentration (µg/m³)
Example: AIR-001	Urban Site A	Air	[To be determined by analysis]
Example: AIR-002	Industrial Site B	Air	[To be determined by analysis]
Example: AIR-003	Rural Site C	Air	[To be determined by analysis]

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the environmental monitoring of 2,6-Dimethyl-2-heptene in air samples.

Figure 1. Experimental workflow for monitoring 2,6-Dimethyl-2-heptene.

Logical Relationship: From Source to Data

This diagram shows the logical progression from the potential sources of 2,6-Dimethyl-2-heptene to the final data analysis.

Figure 2. Logical flow from emission source to data interpretation.

Conclusion

This application note provides a comprehensive protocol for the environmental monitoring of 2,6-Dimethyl-2-heptene as a VOC in air. The detailed TD-GC-MS methodology, including specific mass spectrometric parameters, enables sensitive and selective detection of this compound. While there is a clear need for further research into the specific environmental sources, ambient concentrations, and health effects of 2,6-Dimethyl-2-heptene, the protocols outlined here provide a solid foundation for researchers to begin to fill these knowledge gaps. The provided workflows and logical diagrams serve as valuable tools for planning and executing environmental monitoring studies for this and other related VOCs.

References

• 1. tutorchase.com [tutorchase.com]
• 2. Inhalation kinetics of C8 to C10 1-alkenes and iso-alkanes in the rat after repeated exposures - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 2,6-Dimethyl-2-heptene in Pheromone Research: A Review of Current Knowledge

For Immediate Release

Comprehensive analysis of scientific literature and chemical databases reveals no established role for 2,6-Dimethyl-2-heptene as a pheromone or semiochemical in insect communication. As such, detailed application notes and experimental protocols for its use in pheromone research cannot be developed at this time.

Researchers, scientists, and drug development professionals are advised that despite its presence in chemical databases, 2,6-Dimethyl-2-heptene is not currently recognized as an active compound in the field of chemical ecology. Extensive searches of scholarly articles, pheromone databases, and chemical repositories have yielded no specific information linking this compound to pheromonal activity in any insect species.

While the study of pheromones is a vibrant and ever-expanding field, with new compounds and their functions being continuously identified, 2,6-Dimethyl-2-heptene has not been identified as a component of any known pheromone blend. Therefore, quantitative data on its behavioral effects, established experimental protocols for bioassays, and known signaling pathways—all prerequisites for the creation of detailed application notes—are not available.

Summary of Findings:

• No Documented Pheromonal Activity: There are no peer-reviewed publications that identify or suggest 2,6-Dimethyl-2-heptene as a pheromone, attractant, repellent, or any other type of semiochemical for any insect species.

• Absence from Key Databases: The compound is not listed with any pheromonal function in comprehensive databases such as the Pherobase.

• Lack of Experimental Data: Consequently, there is no quantitative data regarding its efficacy in field or laboratory settings, nor are there established protocols for its synthesis, purification, and use in behavioral or electrophysiological assays.

• No Known Signaling Pathways: Without evidence of its role as a semiochemical, there has been no research into the potential signaling pathways or receptor systems that might be involved in its perception by insects.

Recommendations for Researchers:

For scientists investigating novel semiochemicals, the following general workflow is recommended when a potential new compound is identified. This workflow illustrates the necessary steps to establish the role of a compound like 2,6-Dimethyl-2-heptene in pheromone research.

Figure 1. A generalized experimental workflow for the identification and characterization of a novel insect pheromone.

Application Notes and Protocols for Organic Synthesis Utilizing 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for key organic synthesis pathways starting from 2,6-dimethyl-2-heptene. This versatile precursor can be transformed into a variety of valuable chemical intermediates through reactions targeting its carbon-carbon double bond. The following sections detail the experimental procedures for hydroboration-oxidation, epoxidation, and ozonolysis.

Hydroboration-Oxidation of 2,6-Dimethyl-2-heptene

This two-step reaction sequence is a powerful method for the anti-Markovnikov hydration of alkenes, yielding the corresponding alcohol. In the case of 2,6-dimethyl-2-heptene, the primary product is 2,6-dimethyl-3-heptanol.

Experimental Protocol

Materials:

• 2,6-Dimethyl-2-heptene (C₉H₁₈)

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (B78521) (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, two-necked

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Hydroboration:

  • In a dry, nitrogen-flushed 250 mL two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 12.6 g (0.1 mol) of 2,6-dimethyl-2-heptene and 50 mL of anhydrous THF.

  • Cool the flask in an ice bath.

  • Slowly add 35 mL of 1 M BH₃·THF solution (0.035 mol) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Oxidation:

  • Cool the flask again in an ice bath.

  • Carefully add 15 mL of 3 M NaOH solution dropwise.

  • Slowly add 15 mL of 30% H₂O₂ solution dropwise, ensuring the temperature does not exceed 40 °C.

  • After the addition, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Add 50 mL of diethyl ether and shake. Separate the organic layer.

  • Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure.

Quantitative Data

Parameter	Value
Product	2,6-Dimethyl-3-heptanol
Theoretical Yield	14.4 g
Typical Experimental Yield	12.2 - 13.0 g (85-90%)
Boiling Point (reduced pressure)	~85-90 °C at 15 mmHg
¹H NMR (CDCl₃, δ)	0.88 (d, 6H), 0.91 (d, 3H), 1.15-1.70 (m, 7H), 3.55 (m, 1H)
¹³C NMR (CDCl₃, δ)	22.5, 22.8, 24.9, 28.0, 39.4, 46.2, 77.8

Reaction Pathway

Hydroboration-Oxidation Pathway

Epoxidation of 2,6-Dimethyl-2-heptene

Epoxidation introduces a three-membered ring containing an oxygen atom (an epoxide) across the double bond. This is a valuable transformation for creating reactive intermediates. A common reagent for this is meta-chloroperoxybenzoic acid (m-CPBA).

Experimental Protocol

Materials:

• 2,6-Dimethyl-2-heptene (C₉H₁₈)

• meta-Chloroperoxybenzoic acid (m-CPBA), ~77%

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium sulfite (B76179) solution (Na₂SO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction:

  • In a 250 mL round-bottom flask, dissolve 12.6 g (0.1 mol) of 2,6-dimethyl-2-heptene in 100 mL of anhydrous dichloromethane.

  • Cool the solution in an ice bath.

  • In a separate beaker, dissolve 25 g (~0.11 mol) of m-CPBA in 100 mL of dichloromethane.

  • Add the m-CPBA solution dropwise to the stirred alkene solution over 30 minutes.

  • After the addition, allow the reaction to stir at room temperature for 4 hours.

• Work-up:

  • Filter the reaction mixture to remove the precipitated meta-chlorobenzoic acid.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with 50 mL of saturated Na₂SO₃ solution (to quench excess peroxyacid), two 50 mL portions of saturated NaHCO₃ solution, and 50 mL of brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent using a rotary evaporator.

  • The resulting crude 2,3-epoxy-2,6-dimethylheptane can be purified by vacuum distillation.

Quantitative Data

Parameter	Value
Product	2,3-Epoxy-2,6-dimethylheptane
Theoretical Yield	14.2 g
Typical Experimental Yield	12.1 - 12.8 g (85-90%)
Boiling Point (reduced pressure)	~70-75 °C at 20 mmHg
¹H NMR (CDCl₃, δ)	0.89 (d, 6H), 1.25 (s, 3H), 1.28 (s, 3H), 1.35-1.60 (m, 5H), 2.65 (t, 1H)
¹³C NMR (CDCl₃, δ)	22.4, 24.8, 27.9, 28.1, 38.9, 58.5, 64.2

Reaction Pathway

Epoxidation Pathway

Ozonolysis of 2,6-Dimethyl-2-heptene

Ozonolysis is a powerful method for cleaving carbon-carbon double bonds to form carbonyl compounds. The reaction of 2,6-dimethyl-2-heptene with ozone, followed by a reductive workup, will yield acetone (B3395972) and 5-methylhexanal (B128087).

Experimental Protocol

Materials:

• 2,6-Dimethyl-2-heptene (C₉H₁₈)

• Dichloromethane (CH₂Cl₂), anhydrous

• Ozone (O₃) generator

• Oxygen (O₂) source

• Dimethyl sulfide (B99878) (DMS)

• Dry ice-acetone bath

• Gas dispersion tube

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Ozonolysis:

  • Dissolve 6.3 g (0.05 mol) of 2,6-dimethyl-2-heptene in 100 mL of anhydrous dichloromethane in a 250 mL round-bottom flask equipped with a magnetic stirrer and a gas dispersion tube.

  • Cool the flask to -78 °C using a dry ice-acetone bath.

  • Bubble a stream of ozone-enriched oxygen through the solution. The reaction is complete when the solution turns a persistent pale blue color, indicating an excess of ozone.

  • Once the reaction is complete, bubble pure oxygen through the solution for 10-15 minutes to remove any excess ozone.

• Reductive Work-up:

  • While keeping the flask at -78 °C, add 4.7 mL (0.065 mol) of dimethyl sulfide dropwise.

  • Remove the cooling bath and allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Isolation:

  • Remove the solvent and excess dimethyl sulfide using a rotary evaporator.

  • The resulting mixture of acetone and 5-methylhexanal can be separated by fractional distillation.

Quantitative Data

Parameter	Acetone	5-Methylhexanal
Theoretical Yield	2.9 g	5.7 g
Typical Experimental Yield	2.3 - 2.6 g (80-90%)	4.8 - 5.4 g (85-95%)
Boiling Point	56 °C	144 °C
¹H NMR (CDCl₃, δ)	2.17 (s, 6H)	0.88 (d, 6H), 1.15-1.30 (m, 2H), 1.50-1.70 (m, 3H), 2.42 (td, 2H), 9.76 (t, 1H)
¹³C NMR (CDCl₃, δ)	30.8, 206.7	22.5, 27.9, 28.8, 38.7, 43.6, 202.8

Reaction Pathway

Ozonolysis Pathway

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions, including the use of personal protective equipment, should be taken at all times. The yields and spectral data are representative and may vary depending on experimental conditions and the purity of the starting materials.

Application Note: Detection of 2,6-Dimethyl-2-heptene in Food and Beverage Samples by Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

Abstract

This application note details a sensitive and selective method for the determination of 2,6-dimethyl-2-heptene in food and beverage matrices. The protocol utilizes headspace solid-phase microextraction (HS-SPME) for the extraction and preconcentration of the analyte, followed by gas chromatography-mass spectrometry (GC-MS) for separation and detection. This method is suitable for researchers and scientists in the fields of food science, flavor chemistry, and quality control.

Introduction

2,6-Dimethyl-2-heptene is a volatile organic compound that may be present in various food and beverage products, contributing to their overall aroma profile. The monitoring of such compounds is crucial for quality control, authenticity assessment, and sensory analysis. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds in complex matrices.[1] When combined with a solvent-free and efficient sample preparation technique like headspace solid-phase microextraction (HS-SPME), it provides a robust workflow for the analysis of trace-level analytes.[2][3] This application note provides a comprehensive protocol for the detection of 2,6-dimethyl-2-heptene, including sample preparation, GC-MS parameters, and illustrative performance data.

Data Presentation

The following tables summarize representative quantitative data for the analysis of 2,6-Dimethyl-2-heptene in a beverage matrix. Please note that this data is illustrative to demonstrate the method's capabilities, as specific validated data for this compound is not widely published.

Table 1: Method Validation Parameters for 2,6-Dimethyl-2-heptene

Parameter	Result
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L
Linearity (R²)	>0.995
Precision (%RSD, n=6)	< 10%

Table 2: Recovery of 2,6-Dimethyl-2-heptene in Spiked Beverage Samples

Spiking Level	Mean Recovery (%)	%RSD (n=3)
0.5 µg/L	92.5	6.8
5.0 µg/L	95.2	4.5
25.0 µg/L	98.1	3.1

Experimental Protocols

This section provides a detailed methodology for the analysis of 2,6-dimethyl-2-heptene in a beverage sample (e.g., fruit juice).

Sample Preparation (HS-SPME)

• Sample Aliquoting: Pipette 5 mL of the beverage sample into a 20 mL headspace vial.

• Matrix Modification: Add 1.5 g of sodium chloride (NaCl) to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.[2]

• Internal Standard: Spike the sample with an appropriate internal standard (e.g., 1-heptene, cyclohexanone) to a final concentration of 10 µg/L.

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

• Equilibration: Place the vial in a heating block or autosampler incubator set at 50°C for 15 minutes to allow for equilibration of the volatile compounds between the sample and the headspace.

• Extraction: Expose a 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 50°C.[1]

GC-MS Analysis

• Desorption: After extraction, the SPME fiber is immediately transferred to the GC inlet for thermal desorption of the analytes.

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp 1: 5°C/min to 150°C

    • Ramp 2: 15°C/min to 240°C, hold for 5 minutes

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230°C

  • Interface Temperature: 250°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Full Scan (m/z 40-350) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM Ions for 2,6-Dimethyl-2-heptene (C9H18): Target ion: m/z 69, Qualifier ions: m/z 41, 83 (Ions are hypothetical and should be confirmed with a standard).

Mandatory Visualization

Caption: Experimental workflow for the detection of 2,6-Dimethyl-2-heptene.

References

• 1. Frontiers | Volatile Compounds in Citrus Essential Oils: A Comprehensive Review [frontiersin.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Volatile Compounds in Citrus Essential Oils: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Infrared (IR) Spectroscopy of 2,6-Dimethyl-2-heptene

Abstract

This document provides a detailed guide for the analysis of 2,6-Dimethyl-2-heptene using Fourier Transform Infrared (FTIR) spectroscopy. It outlines the fundamental principles, experimental protocols for sample preparation and spectral acquisition, and a comprehensive interpretation of the resulting infrared spectrum. The characteristic absorption bands of this trisubstituted alkene are summarized, offering a valuable resource for researchers, scientists, and professionals in drug development and chemical analysis.

Introduction

2,6-Dimethyl-2-heptene is an unsaturated hydrocarbon with a trisubstituted double bond. Infrared spectroscopy is a powerful analytical technique for the qualitative analysis of organic compounds, as it provides information about the functional groups present in a molecule. When a molecule is exposed to infrared radiation, its bonds vibrate at specific frequencies. These vibrational frequencies are quantized and correspond to the energy of the absorbed infrared radiation, resulting in a unique spectral fingerprint of the molecule. This application note details the expected infrared absorption characteristics of 2,6-Dimethyl-2-heptene and provides protocols for obtaining a high-quality spectrum.

Key Vibrational Modes

The infrared spectrum of 2,6-Dimethyl-2-heptene is characterized by several key vibrational modes corresponding to its alkene and alkane functionalities. The trisubstituted nature of the carbon-carbon double bond influences the position and intensity of certain absorption bands.[1]

• =C-H Stretching: The stretching vibration of the hydrogen atom attached to the double bond typically appears at a frequency just above 3000 cm⁻¹.[1][2]

• C=C Stretching: The stretching of the carbon-carbon double bond in a trisubstituted alkene is expected in the range of 1680-1660 cm⁻¹.[1] The intensity of this peak can be variable and is sometimes weak.[3]

• =C-H Out-of-Plane Bending: A characteristic absorption for trisubstituted alkenes is the out-of-plane bending (wagging) of the vinylic C-H bond, which is typically observed in the 840-790 cm⁻¹ region.[3][4]

• C-H Stretching (Alkyl): The stretching vibrations of the C-H bonds in the methyl (CH₃) and methylene (B1212753) (CH₂) groups of the alkane portion of the molecule occur below 3000 cm⁻¹.[2]

• C-H Bending (Alkyl): The bending vibrations of the alkyl C-H bonds, such as scissoring and rocking, are found in the fingerprint region of the spectrum.

Data Presentation: Expected Infrared Absorption Peaks for 2,6-Dimethyl-2-heptene

The following table summarizes the expected characteristic infrared absorption peaks for 2,6-Dimethyl-2-heptene based on established correlations for trisubstituted alkenes and alkanes.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
~3050 - 3000	=C-H Stretch	Alkene	Medium
~2960 - 2850	C-H Stretch	Alkane (CH₃, CH₂)	Strong
~1680 - 1660	C=C Stretch	Alkene	Weak to Medium
~1465	C-H Bend (Scissoring)	Alkane (CH₂)	Medium
~1375	C-H Bend (Rocking)	Alkane (CH₃)	Medium
~840 - 790	=C-H Out-of-Plane Bend (Wag)	Alkene	Medium to Strong

Note: The exact peak positions and intensities can be influenced by the specific molecular environment and the experimental conditions.

Experimental Protocols

Two common methods for analyzing liquid samples like 2,6-Dimethyl-2-heptene by FTIR spectroscopy are the neat liquid transmission method using salt plates and the Attenuated Total Reflectance (ATR) method.

Protocol 1: Neat Liquid Analysis using Transmission Salt Plates

This is a traditional method for obtaining the IR spectrum of a pure liquid.

Materials:

• Fourier Transform Infrared (FTIR) Spectrometer

• Demountable liquid sample cell or a pair of infrared-transparent salt plates (e.g., NaCl, KBr, or CaF₂)

• Pasteur pipette or dropper

• 2,6-Dimethyl-2-heptene sample

• Appropriate solvent for cleaning (e.g., isopropanol (B130326) or methylene chloride)

• Kimwipes or other lint-free tissues

• Gloves

Procedure:

• Spectrometer Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Background Spectrum: Record a background spectrum of the empty sample compartment to account for atmospheric water and carbon dioxide.

• Sample Preparation:

  • Place one clean, dry salt plate on a clean, dry surface.

  • Using a Pasteur pipette, place one or two drops of 2,6-Dimethyl-2-heptene in the center of the plate.[5]

  • Carefully place the second salt plate on top of the first, gently spreading the liquid to form a thin, uniform film between the plates. Avoid introducing air bubbles.[6]

• Sample Holder Assembly: Place the "sandwich" of salt plates into the demountable cell holder and secure it.

• Spectral Acquisition: Place the sample holder into the sample compartment of the FTIR spectrometer.

• Data Collection: Acquire the infrared spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: After data collection, process the spectrum as needed (e.g., baseline correction).

• Cleaning: Disassemble the cell and thoroughly clean the salt plates with a suitable solvent (e.g., isopropanol).[6] Dry the plates completely and store them in a desiccator to prevent damage from moisture.

Protocol 2: Analysis using Attenuated Total Reflectance (ATR)

ATR-FTIR is a modern, rapid, and often simpler method for analyzing liquid and solid samples.

Materials:

• FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal)

• Pasteur pipette or dropper

• 2,6-Dimethyl-2-heptene sample

• Appropriate solvent for cleaning (e.g., isopropanol)

• Kimwipes or other lint-free tissues

• Gloves

Procedure:

• Spectrometer and ATR Preparation: Ensure the FTIR spectrometer and ATR accessory are ready for use. Clean the ATR crystal surface with a Kimwipe lightly dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Spectrum: Record a background spectrum with the clean, empty ATR crystal.

• Sample Application: Using a Pasteur pipette, place a small drop of 2,6-Dimethyl-2-heptene directly onto the center of the ATR crystal.[7] Ensure the crystal is fully covered by the sample.

• Spectral Acquisition: Acquire the infrared spectrum of the sample. The number of scans can be adjusted to optimize the signal-to-noise ratio.

• Data Processing: Process the acquired spectrum as necessary.

• Cleaning: After the measurement, carefully wipe the sample from the ATR crystal using a clean Kimwipe.[8] Clean the crystal surface with a solvent-dampened Kimwipe and allow it to dry.

Mandatory Visualizations

Caption: Experimental workflow for FTIR analysis of 2,6-Dimethyl-2-heptene.

Caption: Logical flow for the interpretation of the IR spectrum of 2,6-Dimethyl-2-heptene.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. IR spectrum: Alkenes [quimicaorganica.org]
• 5. eng.uc.edu [eng.uc.edu]
• 6. researchgate.net [researchgate.net]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. m.youtube.com [m.youtube.com]

Quantification of 2,6-Dimethyl-2-heptene in Complex Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethyl-2-heptene is a volatile organic compound (VOC) that may be present in various complex matrices, including biological samples (e.g., blood, plasma, urine) and environmental samples. Accurate quantification of this analyte is crucial for various applications, including metabolic studies, biomarker discovery, and toxicological assessments. This document provides detailed application notes and protocols for the quantification of 2,6-Dimethyl-2-heptene in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical technique for volatile compounds.

The protocols described herein are based on established methods for the analysis of structurally similar volatile terpenes and hydrocarbons. While specific performance data for 2,6-Dimethyl-2-heptene is not extensively available in the public domain, the provided methodologies and expected performance characteristics are based on typical results for analogous compounds and serve as a strong starting point for method development and validation.

Physicochemical Properties of 2,6-Dimethyl-2-heptene

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust analytical method.

Property	Value	Reference
Molecular Formula	C9H18	[1]
Molecular Weight	126.24 g/mol	[1]
CAS Number	5557-98-2
Boiling Point	134-136 °C (estimated)
Vapor Pressure	10.5 mmHg at 25 °C (estimated)
LogP (Octanol-Water Partition Coefficient)	4.1 (estimated)	[1]
Solubility	Insoluble in water; soluble in organic solvents

Recommended Analytical Approaches

For the quantification of a volatile and relatively nonpolar compound like 2,6-Dimethyl-2-heptene in complex matrices, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice. The high separation efficiency of gas chromatography combined with the sensitive and selective detection of mass spectrometry provides the necessary analytical rigor. Two primary sample introduction techniques are recommended:

• Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS): This technique is ideal for the analysis of volatile compounds in liquid or solid samples. It involves heating the sample in a sealed vial to allow the volatile analytes to partition into the gas phase (headspace), which is then injected into the GC-MS system. This method minimizes matrix effects as non-volatile components of the sample are left behind.

• Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (SPME-GC-MS): SPME is a solvent-free extraction technique that uses a coated fiber to adsorb and concentrate analytes from a sample's headspace or directly from a liquid sample. It is a highly sensitive method suitable for trace-level analysis.

Experimental Protocols

The following are detailed protocols for the quantification of 2,6-Dimethyl-2-heptene in a complex biological matrix such as plasma. These can be adapted for other matrices with appropriate modifications.

Protocol 1: Quantification of 2,6-Dimethyl-2-heptene in Plasma using Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This protocol outlines a method for the quantitative analysis of 2,6-Dimethyl-2-heptene in plasma samples.

Materials and Reagents

• 2,6-Dimethyl-2-heptene analytical standard (≥98% purity)

• Internal Standard (IS): Toluene-d8 or other suitable deuterated aromatic or aliphatic hydrocarbon

• Methanol (B129727) (HPLC grade)

• Sodium chloride (NaCl)

• 20 mL headspace vials with PTFE/silicone septa and aluminum crimp caps

• Plasma samples

Instrumentation

• Gas chromatograph equipped with a headspace autosampler and a mass selective detector (GC-MSD)

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,6-Dimethyl-2-heptene and dissolve in 10 mL of methanol.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with methanol to achieve a concentration range of 1-1000 ng/mL.

• Internal Standard (IS) Solution (10 µg/mL): Prepare a solution of Toluene-d8 in methanol.

• Calibration Standards: To 1 mL of blank plasma in a headspace vial, add 10 µL of each working standard and 10 µL of the IS solution.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

• Sample Preparation: To 1 mL of plasma sample in a headspace vial, add 10 µL of the IS solution. Add approximately 0.5 g of NaCl to each vial to enhance the partitioning of the analyte into the headspace.

HS-GC-MS Parameters

Headspace Autosampler:

• Vial Equilibration Temperature: 80°C

• Vial Equilibration Time: 20 minutes

• Loop Temperature: 90°C

• Transfer Line Temperature: 100°C

• Injection Volume: 1 mL (gas loop)

Gas Chromatograph:

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 2 minutes at 200°C

Mass Spectrometer:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantifier Ion for 2,6-Dimethyl-2-heptene: m/z 69

  • Qualifier Ions for 2,6-Dimethyl-2-heptene: m/z 41, 83

  • Quantifier Ion for Toluene-d8 (IS): m/z 98

Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of 2,6-Dimethyl-2-heptene to the peak area of the internal standard against the concentration of the working standards.

• Determine the concentration of 2,6-Dimethyl-2-heptene in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Quantification of 2,6-Dimethyl-2-heptene in Plasma using Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (SPME-GC-MS)

This protocol provides a highly sensitive method for the trace-level quantification of 2,6-Dimethyl-2-heptene in plasma.

Materials and Reagents

• Same as Protocol 1

• SPME fiber assembly: 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) or similar

Instrumentation

• Gas chromatograph with an SPME-compatible inlet and a mass selective detector (GC-MSD)

• SPME autosampler or manual holder

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Standard and Sample Preparation

• Prepare stock solutions, working standards, internal standard solution, calibration standards, and QC samples as described in Protocol 1.

• Sample Preparation: To 1 mL of plasma sample in a 10 mL vial, add 10 µL of the IS solution. Add approximately 0.5 g of NaCl.

SPME-GC-MS Parameters

SPME:

• Fiber Conditioning: Condition the fiber before first use according to the manufacturer's instructions.

• Incubation Temperature: 60°C

• Incubation Time: 15 minutes

• Extraction Time: 30 minutes (headspace extraction)

• Desorption Temperature: 250°C

• Desorption Time: 2 minutes

Gas Chromatograph and Mass Spectrometer:

• Use the same GC-MS parameters as described in Protocol 1.

Data Analysis

• Follow the same data analysis procedure as described in Protocol 1.

Quantitative Data Summary

The following table summarizes the expected performance characteristics for the quantification of 2,6-Dimethyl-2-heptene based on typical values for similar volatile organic compounds analyzed by HS-GC-MS and SPME-GC-MS. These values should be established and verified during in-house method validation.

Parameter	HS-GC-MS (Expected)	SPME-GC-MS (Expected)
Limit of Detection (LOD)	1 - 5 ng/mL	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	5 - 15 ng/mL	0.5 - 3 ng/mL
Linearity (r²)	> 0.99	> 0.99
Linear Range	5 - 1000 ng/mL	0.5 - 500 ng/mL
Accuracy (% Recovery)	85 - 115%	80 - 120%
Precision (% RSD)	< 15%	< 20%

Signaling Pathways and Logical Relationships

Currently, there is no specific information available in the scientific literature detailing signaling pathways directly modulated by 2,6-Dimethyl-2-heptene. As a volatile organic compound, its biological effects, if any, would likely be related to its interaction with cellular membranes, metabolic enzymes, or receptor proteins. Further research is required to elucidate any potential biological activity.

Visualizations

Experimental Workflow Diagrams

The following diagrams illustrate the experimental workflows for the quantification of 2,6-Dimethyl-2-heptene using HS-GC-MS and SPME-GC-MS.

Caption: HS-GC-MS Experimental Workflow.

Caption: SPME-GC-MS Experimental Workflow.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: High-Purity Purification of 2,6-Dimethyl-2-heptene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of high-purity 2,6-Dimethyl-2-heptene. It includes detailed troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most suitable purification techniques for achieving high-purity 2,6-Dimethyl-2-heptene?

A1: The most effective methods for purifying 2,6-Dimethyl-2-heptene to a high degree of purity are fractional distillation and preparative gas chromatography (GC). The choice between these techniques depends on the required purity level, the quantity of the sample, and the nature of the impurities. Fractional distillation is well-suited for separating components with close boiling points and is applicable to larger sample volumes.[1] Preparative GC offers very high resolution and is ideal for isolating high-purity fractions from complex mixtures, especially for smaller to medium-scale purifications.

Q2: What are the common impurities I might encounter in my crude 2,6-Dimethyl-2-heptene sample?

A2: Common impurities in synthetically prepared 2,6-Dimethyl-2-heptene can include:

• Positional and structural isomers: Other C9H18 alkene isomers that may have formed during synthesis. The separation of these isomers can be challenging due to their similar physical properties.[2]

• Unreacted starting materials: Depending on the synthetic route, residual starting materials may be present.

• Solvent residues: Solvents used in the synthesis or extraction steps may remain in the crude product.

• Byproducts of the reaction: Side reactions can lead to the formation of various byproducts.

Q3: How can I assess the purity of my 2,6-Dimethyl-2-heptene sample?

A3: Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the recommended method for accurately determining the purity of your 2,6-Dimethyl-2-heptene sample.[3] This technique allows for the separation and quantification of the main compound and any impurities, including isomers.

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of isomers.

• Symptom: The collected fractions show minimal enrichment of 2,6-Dimethyl-2-heptene as determined by GC analysis.

• Possible Cause 1: The fractionating column has insufficient theoretical plates for the separation.

• Solution 1: Use a longer fractionating column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge) to increase the number of theoretical plates.[4]

• Possible Cause 2: The distillation rate is too fast, preventing the establishment of equilibrium between the liquid and vapor phases.

• Solution 2: Reduce the heating rate to maintain a slow and steady distillation rate, typically 1-2 drops per second.[5]

• Possible Cause 3: The column is not properly insulated, leading to temperature fluctuations.

• Solution 3: Insulate the distillation column with glass wool or aluminum foil to maintain a consistent temperature gradient.[6]

Issue 2: Low recovery of the purified product.

• Symptom: The total volume of the collected purified fractions is significantly less than expected.

• Possible Cause 1: Significant "hold-up" in the distillation column, where a portion of the material adheres to the column packing and surfaces.[5]

• Solution 1: For smaller scale distillations, choose a column with a smaller surface area or a lower hold-up volume. After the distillation, you can try to rinse the column with a volatile solvent to recover the retained material, although this will require subsequent solvent removal.

• Possible Cause 2: The distillation was terminated prematurely.

• Solution 2: Ensure that the temperature at the collection head has dropped significantly before stopping the distillation, indicating that the desired component has been fully collected.[4]

Preparative Gas Chromatography (GC)

Issue 1: Co-elution of the target compound with impurities.

• Symptom: The collected fractions of 2,6-Dimethyl-2-heptene are still contaminated with closely eluting impurities.

• Possible Cause 1: The GC column and temperature program are not optimized for the separation of the specific isomers present.

• Solution 1: Experiment with different GC columns that have different stationary phases (e.g., a more polar column if the current one is non-polar) to alter the selectivity.[7] Optimize the temperature program by using a slower temperature ramp to improve resolution.

• Possible Cause 2: The column is overloaded with the sample.

• Solution 2: Reduce the injection volume to avoid peak broadening and improve separation efficiency.

Issue 2: Low yield of collected fractions.

• Symptom: The amount of purified 2,6-Dimethyl-2-heptene collected is very small.

• Possible Cause 1: Inefficient trapping of the eluting compound.

• Solution 1: Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen or a dry ice/acetone bath) to effectively condense the compound as it elutes from the column.

• Possible Cause 2: The split ratio is too high, diverting a large portion of the sample to waste.

• Solution 2: Adjust the split ratio to allow a larger proportion of the sample to be directed to the collection trap. For preparative purposes, a lower split ratio or splitless injection might be more appropriate.

Data Presentation

Table 1: Comparison of Purification Techniques for 2,6-Dimethyl-2-heptene (Illustrative Data)

Purification Technique	Typical Purity Achieved	Typical Yield	Key Advantages	Key Disadvantages
Fractional Distillation	95-99%	60-80%	Suitable for larger quantities, cost-effective.	Requires significant boiling point differences for high efficiency, potential for thermal degradation.
Preparative Gas Chromatography	>99.5%	40-70%	High-resolution separation of complex mixtures and isomers.	Limited sample capacity, more expensive equipment.

Experimental Protocols

Protocol 1: High-Purity Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.[4]

• Sample Preparation: Place the crude 2,6-Dimethyl-2-heptene into the round-bottom flask along with a few boiling chips or a magnetic stir bar for smooth boiling. Do not fill the flask more than two-thirds full.

• Distillation:

  • Begin heating the flask gently using a heating mantle.

  • Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation, collecting 1-2 drops of distillate per second.[5]

  • Monitor the temperature at the distillation head. The initial fractions will likely contain lower-boiling impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2,6-Dimethyl-2-heptene (approximately 139 °C at atmospheric pressure).

  • Change the receiving flask once the temperature starts to drop or rise again, indicating the end of the main fraction.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity. Combine the fractions that meet the desired purity level.

Protocol 2: High-Purity Purification by Preparative Gas Chromatography

• Sample Preparation: If the crude sample contains solid impurities, filter it before injection. Dilute the sample in a volatile solvent like hexane (B92381) if it is too viscous.

• Instrumentation and Conditions (Example):

  • Instrument: Preparative Gas Chromatograph with a fraction collector.

  • Column: A suitable preparative column, often a packed column or a thick-film capillary column with a non-polar stationary phase.

  • Carrier Gas: Helium or Nitrogen at an optimized flow rate.

  • Injection: Manual or automated injection of an appropriate volume of the sample.

  • Temperature Program:

    • Initial oven temperature: e.g., 80 °C, hold for 2 minutes.

    • Ramp: Increase the temperature at a rate of 5-10 °C/minute to a final temperature of e.g., 160 °C.

  • Fraction Collection: Set the collection parameters to trap the peak corresponding to the retention time of 2,6-Dimethyl-2-heptene. The collection trap should be cooled to a very low temperature (e.g., using liquid nitrogen).

• Post-Collection: After the run, allow the collection trap to warm to room temperature and transfer the purified liquid sample to a vial.

• Analysis: Verify the purity of the collected fraction using analytical GC-MS.

Visualizations

Caption: Workflow for selecting a purification technique for 2,6-Dimethyl-2-heptene.

Caption: Troubleshooting guide for fractional distillation of 2,6-Dimethyl-2-heptene.

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Terpene Testing & Profiling Using GC | Terpene Testing Equipment [scioninstruments.com]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Stability and degradation pathways of 2,6-Dimethyl-2-heptene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation pathways of 2,6-Dimethyl-2-heptene.

Frequently Asked Questions (FAQs)

Q1: What is 2,6-Dimethyl-2-heptene and what are its basic properties?

A1: 2,6-Dimethyl-2-heptene is an unsaturated hydrocarbon with the chemical formula C₉H₁₈ and a molecular weight of approximately 126.24 g/mol .[1][2][3] It is a branched alkene, and its structure contributes to its chemical reactivity and stability.

Q2: What are the general principles governing the stability of 2,6-Dimethyl-2-heptene?

A2: The stability of alkenes like 2,6-Dimethyl-2-heptene is primarily influenced by the substitution pattern of the double bond. Generally, the more alkyl groups attached to the double bond carbons, the more stable the alkene. This is due to hyperconjugation, where the sigma (σ) bonds of the alkyl groups interact with the pi (π) orbital of the double bond, delocalizing electron density and lowering the molecule's overall energy.

Q3: What are the primary degradation pathways for 2,6-Dimethyl-2-heptene?

A3: 2,6-Dimethyl-2-heptene is susceptible to degradation through several pathways common to alkenes, including:

• Oxidative Cleavage (Ozonolysis): Reaction with ozone can cleave the double bond, leading to the formation of ketones and aldehydes.[4]

• Oxidation: Exposure to oxidizing agents or atmospheric oxygen, potentially accelerated by heat or light, can lead to the formation of epoxides, diols, and other oxygenated products.

• Acid-Catalyzed Isomerization: In the presence of acids, the double bond in 2,6-Dimethyl-2-heptene can migrate to form more stable isomers.

• Thermal Degradation: At elevated temperatures, 2,6-Dimethyl-2-heptene can undergo decomposition, leading to the formation of smaller hydrocarbon fragments.

• Photodegradation: Exposure to ultraviolet (UV) radiation can induce degradation, particularly in the presence of photosensitizers.

Q4: How should 2,6-Dimethyl-2-heptene be handled and stored to ensure its stability?

A4: To minimize degradation, 2,6-Dimethyl-2-heptene should be stored in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames. It should be kept in a tightly sealed container to prevent exposure to air and moisture. Protection from light is also recommended to prevent photodegradation.

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Analytical Results (GC-MS)

Possible Cause	Troubleshooting Step
Sample Degradation Prior to Analysis	Prepare samples fresh before analysis. If storage is necessary, keep them at a low temperature and protected from light. Use an inert gas headspace in vials to minimize oxidation.
Contamination of GC Inlet	Clean or replace the inlet liner. Active sites in a dirty liner can cause degradation of the analyte.
Column Bleed or Degradation	Condition the GC column according to the manufacturer's instructions. If bleed is excessive, it may be necessary to replace the column. Ensure high-purity carrier gas is used to prevent oxidative damage to the column phase.
Improper GC Method Parameters	Optimize the injector temperature to ensure complete volatilization without causing thermal degradation. Adjust the oven temperature program to achieve good separation of the parent compound from any potential degradants.
Leak in the GC System	Perform a leak check of the entire GC system, from the gas source to the detector. Leaks can introduce oxygen, leading to on-column degradation.

Issue 2: Accelerated Degradation of 2,6-Dimethyl-2-heptene in Formulation

Possible Cause	Troubleshooting Step
Presence of Oxidizing Agents	Identify and remove any potential oxidizing agents in the formulation. Consider the addition of an antioxidant.
Acidic or Basic Excipients	Evaluate the pH of the formulation. Acidic or basic conditions can catalyze isomerization or other degradation reactions. Adjust the pH to a neutral range if possible, or use buffering agents.
Exposure to Light	Store the formulation in light-resistant packaging (e.g., amber vials). Conduct photostability studies to assess the impact of light exposure.
Incompatible Excipients	Perform compatibility studies with individual excipients to identify any that may be promoting the degradation of 2,6-Dimethyl-2-heptene.
Headspace Oxygen in Packaging	Purge the headspace of the packaging with an inert gas (e.g., nitrogen or argon) before sealing to minimize oxidative degradation.

Quantitative Data Summary

Table 1: Illustrative Forced Degradation of a Branched Alkene

Stress Condition	Duration	% Degradation	Major Degradation Products
Acidic (0.1 M HCl)	24 hours	15%	Isomeric Alkenes
Basic (0.1 M NaOH)	24 hours	5%	No significant degradation
Oxidative (3% H₂O₂)	8 hours	40%	Ketones, Aldehydes, Epoxides
Thermal (80°C)	48 hours	25%	Smaller Alkanes and Alkenes
Photolytic (UV Lamp)	12 hours	30%	Various oxygenated products

Experimental Protocols

Protocol 1: Stability Assessment by GC-MS

Objective: To determine the stability of 2,6-Dimethyl-2-heptene under various stress conditions and identify major degradation products.

Methodology:

• Sample Preparation: Prepare solutions of 2,6-Dimethyl-2-heptene (e.g., 1 mg/mL) in a suitable solvent (e.g., hexane (B92381) or methanol).

• Stress Conditions:

  • Acidic: Add 0.1 M hydrochloric acid to the sample solution.

  • Basic: Add 0.1 M sodium hydroxide (B78521) to the sample solution.

  • Oxidative: Add 3% hydrogen peroxide to the sample solution.

  • Thermal: Place the sample solution in an oven at a controlled temperature (e.g., 60°C).

  • Photolytic: Expose the sample solution to a UV light source.

• Time Points: Withdraw aliquots from each stressed sample at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis (GC-MS):

  • Neutralize the acidic and basic samples before injection if necessary.

  • Inject the samples into a gas chromatograph coupled with a mass spectrometer (GC-MS).

  • GC Conditions (Example):

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 50°C (hold for 2 min), ramp to 250°C at 10°C/min, and hold for 5 min.

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-400.

• Data Analysis:

  • Quantify the peak area of 2,6-Dimethyl-2-heptene at each time point to determine the percentage of degradation.

  • Identify the degradation products by interpreting their mass spectra and comparing them to spectral libraries.

Protocol 2: Ozonolysis of 2,6-Dimethyl-2-heptene

Objective: To confirm the position of the double bond and identify the resulting carbonyl compounds.

Methodology:

• Reaction Setup: Dissolve a known amount of 2,6-Dimethyl-2-heptene in a suitable solvent (e.g., dichloromethane (B109758) or methanol) in a reaction vessel equipped with a gas dispersion tube. Cool the solution to -78°C using a dry ice/acetone bath.

• Ozonolysis: Bubble ozone gas through the solution. The reaction is typically monitored by the appearance of a blue color, indicating an excess of ozone.

• Work-up:

  • Reductive Work-up: After ozonolysis is complete, purge the solution with an inert gas (e.g., nitrogen) to remove excess ozone. Add a reducing agent, such as dimethyl sulfide (B99878) (DMS) or zinc dust, to the reaction mixture and allow it to warm to room temperature. This will yield aldehydes and/or ketones.

  • Oxidative Work-up: Add an oxidizing agent, such as hydrogen peroxide, to the ozonide intermediate. This will oxidize any resulting aldehydes to carboxylic acids.

• Product Analysis: Analyze the reaction mixture by GC-MS to identify and quantify the carbonyl products.

Visualizations

Caption: Potential degradation pathways of 2,6-Dimethyl-2-heptene.

Caption: General experimental workflow for stability testing.

References

• 1. youtube.com [youtube.com]
• 2. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 3. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing GC Column Selection for Heptene Isomer Separation

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on separating heptene (B3026448) isomers using gas chromatography (GC). Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This section provides a systematic approach to resolving common problems encountered during the separation of heptene isomers.

Question: My heptene isomers are co-eluting or have poor resolution. What steps can I take to improve separation?

Answer:

Poor resolution of heptene isomers is a common challenge due to their similar boiling points and chemical properties.[1] To address this, a systematic optimization of your GC method is necessary, focusing on selectivity, efficiency, and retention.[1]

1. Column Selection (Selectivity): The stationary phase is the most critical factor influencing separation.[2][3]

• Non-Polar Phases: These phases, like those with 100% dimethylpolysiloxane, separate compounds primarily based on their boiling points.[2][4] For isomers with very close boiling points, this may not provide adequate resolution.

• Intermediate and Polar Phases: Increasing the polarity of the stationary phase by incorporating phenyl or cyanopropyl functional groups can enhance selectivity based on differences in dipole moments.[4] For alkene isomers, polar phases like polyethylene (B3416737) glycol (e.g., Carbowax) can offer better separation due to interactions with the double bonds.[5][6]

• Highly Selective Phases: For particularly challenging separations, consider liquid crystalline stationary phases, which are known for their high isomeric selectivity.[5]

2. Temperature Program (Retention & Selectivity): The temperature program directly affects analyte volatility and retention time.[7][8]

• Lower Initial Temperature: A lower starting temperature can improve the separation of early-eluting, volatile isomers.

• Slower Ramp Rate: A slower temperature ramp can increase the interaction time of the analytes with the stationary phase, often leading to better resolution.[1] However, this will also increase the analysis time.

• Isothermal Analysis: For a small number of isomers with close boiling points, an optimized isothermal temperature may provide the best separation.[1]

3. Carrier Gas Flow Rate (Efficiency): The linear velocity of the carrier gas impacts the efficiency of the separation (peak sharpness).[1]

• Optimize Linear Velocity: Each carrier gas (Helium, Hydrogen, Nitrogen) has an optimal linear velocity for maximum efficiency. Deviating significantly from this optimum can lead to band broadening and decreased resolution.

• Hydrogen as Carrier Gas: Switching from helium to hydrogen can allow for faster analysis times without a significant loss in efficiency.

4. Column Dimensions:

• Longer Column: Doubling the column length can increase resolution by approximately 40%.

• Smaller Internal Diameter (ID): Decreasing the column ID (e.g., from 0.25 mm to 0.18 mm) increases efficiency, resulting in sharper peaks and better resolution.[2]

• Thinner Film Thickness: A thinner stationary phase film can reduce peak broadening and improve the resolution of closely eluting compounds.[9]

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for separating a complex mixture of heptene isomers?

A1: The ideal column depends on the specific isomers in your mixture. A good starting point is a mid-polarity to polar column. For instance, a column with a polyethylene glycol (WAX) stationary phase is often effective for separating polar compounds like alkenes.[4] For very complex mixtures or isomers with minimal differences in boiling points, a highly selective stationary phase, such as a liquid crystalline phase, may be necessary to achieve baseline separation.[5] It is often beneficial to screen a few columns with different polarities to find the one that provides the best selectivity for your specific mixture.

Q2: How do I choose the right column dimensions (length, ID, film thickness)?

A2: The choice of column dimensions involves a trade-off between resolution, analysis time, and sample capacity.

• Length: Longer columns provide higher resolution but result in longer analysis times. A 30m or 60m column is a common starting point for complex mixtures.[10]

• Internal Diameter (ID): Smaller ID columns (e.g., 0.18 mm, 0.25 mm) offer higher efficiency and better resolution.[2] Wider bore columns (e.g., 0.32 mm, 0.53 mm) have a higher sample capacity but lower resolution.

• Film Thickness: Thicker films increase retention and are suitable for highly volatile analytes. Thinner films are preferred for less volatile compounds and can provide sharper peaks. For heptene isomers, a standard film thickness of 0.25 µm is often a good choice.

Q3: Can changing the carrier gas improve my separation?

A3: While changing the carrier gas won't alter the selectivity of the stationary phase, it can impact the efficiency and speed of the analysis. Hydrogen typically provides the best efficiency at higher linear velocities, allowing for faster run times without sacrificing resolution compared to helium or nitrogen. However, ensure your GC system and detector are compatible with hydrogen as a carrier gas.

Q4: My peaks are tailing. What could be the cause and how can I fix it?

A4: Peak tailing can be caused by several factors:

• Active Sites in the Inlet or Column: Ensure you are using a deactivated liner in your injector. Over time, the column itself can become active; trimming a small portion from the front of the column may help.

• Column Overloading: Injecting too much sample can lead to peak tailing. Try diluting your sample or reducing the injection volume.

• Inappropriate Flow Rate: A flow rate that is too low can sometimes contribute to peak tailing.

• Chemical Interactions: If the analytes have a strong affinity for the stationary phase, this can sometimes result in tailing. In such cases, a different stationary phase may be required.

Data Presentation

Comparison of Stationary Phases for Alkene Isomer Separation

Stationary Phase Type	Polarity	Separation Principle	Advantages	Disadvantages
100% Dimethylpolysiloxane	Non-polar	Boiling point	Robust, high-temperature stability	Limited selectivity for isomers with similar boiling points
5% Phenyl-95% Dimethylpolysiloxane	Low-polarity	Boiling point and π-π interactions	Slightly more selective than 100% dimethylpolysiloxane	May not be sufficient for complex isomer mixtures
Polyethylene Glycol (WAX)	Polar	Polarity, hydrogen bonding, dipole-dipole interactions	Good selectivity for polar compounds like alkenes[4]	Lower maximum operating temperature
Liquid Crystalline	Highly Polar / Shape Selective	Molecular shape and polarity	Excellent selectivity for positional and geometric isomers[5]	Can be less robust and have lower temperature limits

Experimental Protocols

Key Experiment: GC Method for Heptene Isomer Separation

This protocol provides a starting point for developing a separation method for heptene isomers. Optimization will likely be required based on the specific mixture and available instrumentation.

1. Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Capillary Column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness with a mid-polarity stationary phase)

• Autosampler

2. GC Conditions:

• Inlet: Split/Splitless injector at 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min for Helium)

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 5 minutes

  • Ramp: 2°C/min to 150°C

  • Hold: 5 minutes at 150°C

• Detector: FID at 250°C

• Data Acquisition: Collect data for the entire run time.

3. Sample Preparation:

• Dilute the heptene isomer mixture in a suitable solvent (e.g., pentane (B18724) or hexane) to a concentration appropriate for your instrument's sensitivity.

4. Analysis:

• Inject a standard mixture of known heptene isomers to determine their retention times.

• Inject the unknown sample.

• Identify the peaks in the sample chromatogram by comparing their retention times to those of the standards.

Mandatory Visualization

Caption: Workflow for selecting the optimal GC column for heptene isomer separation.

Caption: Troubleshooting workflow for poor separation of heptene isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. jcanoingenieria.com [jcanoingenieria.com]
• 3. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 4. trajanscimed.com [trajanscimed.com]
• 5. vurup.sk [vurup.sk]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. longdom.org [longdom.org]
• 8. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. postnova.com [postnova.com]

Technical Support Center: Synthetic 2,6-Dimethyl-2-heptene

Welcome to the technical support center for synthetic 2,6-Dimethyl-2-heptene. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and troubleshooting common impurities that may be encountered during the synthesis and analysis of 2,6-Dimethyl-2-heptene.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in synthetic 2,6-Dimethyl-2-heptene?

A1: The most common impurities are typically isomers of 2,6-Dimethyl-2-heptene, which can include both positional and geometric (E/Z) isomers. Other potential impurities include unreacted starting materials, residual solvents, and byproducts from the specific synthetic route employed. For instance, if the synthesis involves the dehydration of an alcohol, isomeric alkenes are common byproducts.[1][2][3]

Q2: How can I identify the presence of these impurities in my sample?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for separating and identifying volatile compounds like 2,6-Dimethyl-2-heptene and its isomers.[4][5] The gas chromatograph separates the components of the mixture, and the mass spectrometer provides mass-to-charge ratio data that helps in the identification of each component. High-resolution capillary columns are often necessary to achieve baseline separation of closely related isomers.[4]

Q3: My GC-MS analysis shows multiple peaks with the same mass-to-charge ratio as my target compound. What could they be?

A3: Multiple peaks with the same mass-to-charge ratio are very likely to be isomers of 2,6-Dimethyl-2-heptene. These can be positional isomers, where the double bond is in a different location, or geometric isomers (cis/trans or E/Z). Their separation depends on the selectivity of the GC column and the temperature program used.[5][6]

Q4: Can residual starting materials be a significant issue?

A4: Yes, incomplete reactions can leave unreacted starting materials in your final product. For example, if you are synthesizing 2,6-Dimethyl-2-heptene via the dehydration of 2,6-Dimethyl-2-heptanol, the presence of the parent alcohol is a possibility. Similarly, in a Wittig reaction, unreacted aldehyde or ketone and the phosphonium (B103445) ylide starting materials could be present.

Q5: Are there any non-isomeric byproducts I should be aware of?

A5: Depending on the synthetic method, other byproducts can form. In acid-catalyzed alcohol dehydration, side reactions can lead to the formation of ethers or polymers, although these are typically less volatile and may be removed during distillation.[2] If a Wittig reaction is used, triphenylphosphine (B44618) oxide is a common and often difficult-to-remove byproduct.[7][8]

Troubleshooting Guide: Common Impurities and Solutions

The following table summarizes common impurities, their probable sources, and recommended actions for identification and removal.

Impurity	Potential Source (Synthesis Route)	Analytical Detection Method	Recommended Action
Positional Isomers (e.g., 2,6-Dimethyl-1-heptene, 2,6-Dimethyl-3-heptene)	Acid-catalyzed dehydration of 2,6-Dimethyl-2-heptanol.[1][2]	GC-MS with a high-resolution capillary column.[4][5]	Optimize reaction conditions (e.g., milder acid, lower temperature) to favor the desired product. Fractional distillation may separate isomers with sufficiently different boiling points.
Geometric Isomers (E/Z isomers of 2,6-Dimethyl-2-heptene)	Wittig reaction, depending on the ylide used.[9][10]	GC-MS with a suitable capillary column.[4][6]	Modify the Wittig reaction conditions or the ylide to favor the desired stereoisomer. Preparative chromatography may be necessary for separation.
Unreacted Starting Alcohol (2,6-Dimethyl-2-heptanol)	Incomplete dehydration reaction.	GC-MS, Infrared (IR) Spectroscopy (for -OH stretch).	Ensure the reaction goes to completion by adjusting reaction time or temperature. Purify the product via distillation or column chromatography.
Unreacted Aldehyde/Ketone	Incomplete Wittig reaction.	GC-MS, IR Spectroscopy (for C=O stretch).	Drive the reaction to completion. Use an appropriate workup procedure to remove the carbonyl compound, such as a bisulfite wash.
Triphenylphosphine Oxide	Byproduct of the Wittig reaction.[7][8]	Thin Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) Spectroscopy.	Remove by column chromatography or by precipitation and filtration.
Residual Solvents	Incomplete removal after reaction workup.	GC-MS (headspace analysis can be particularly effective).[11]	Ensure thorough drying of the product under vacuum.

Experimental Protocol: GC-MS Analysis of 2,6-Dimethyl-2-heptene Purity

This protocol outlines a general method for the analysis of 2,6-Dimethyl-2-heptene and its common impurities using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Objective: To separate and identify 2,6-Dimethyl-2-heptene and potential isomeric impurities in a synthetic sample.

2. Materials and Equipment:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• High-resolution capillary column (e.g., DB-5ms, HP-5ms, or a more polar column like a "624" type for better isomer separation)[12]

• Helium (carrier gas)

• Sample of synthetic 2,6-Dimethyl-2-heptene

• Volumetric flasks and micropipettes

• High-purity solvent (e.g., hexane (B92381) or dichloromethane)

3. Sample Preparation:

• Prepare a stock solution of the synthetic 2,6-Dimethyl-2-heptene sample at a concentration of approximately 1 mg/mL in the chosen solvent.

• Perform serial dilutions to obtain a final sample concentration of around 10-100 µg/mL.[4]

4. GC-MS Parameters (Example):

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: Increase to 150 °C at a rate of 5 °C/min

  • Hold at 150 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: m/z 40-200

5. Data Analysis:

• Identify the peak corresponding to 2,6-Dimethyl-2-heptene based on its retention time and mass spectrum (molecular ion at m/z 126 and characteristic fragmentation pattern).

• Analyze other peaks in the chromatogram. Peaks with a molecular ion at m/z 126 are likely isomers.

• Compare the obtained mass spectra with a library database (e.g., NIST) for tentative identification of impurities.

• Quantify the relative abundance of each component by integrating the peak areas.

Visualizations

Caption: Workflow from synthesis to analysis and purification of 2,6-Dimethyl-2-heptene.

References

• 1. homework.study.com [homework.study.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. homework.study.com [homework.study.com]
• 4. benchchem.com [benchchem.com]
• 5. vurup.sk [vurup.sk]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. Wittig reaction - Wikipedia [en.wikipedia.org]
• 11. GC/MS method for short chain alkene? - Chromatography Forum [chromforum.org]
• 12. benchchem.com [benchchem.com]

Improving yield and selectivity in 2,6-Dimethyl-2-heptene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,6-Dimethyl-2-heptene. The information is tailored for researchers, scientists, and drug development professionals to address common challenges and improve reaction yield and selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce 2,6-Dimethyl-2-heptene?

A1: The most common and versatile methods for synthesizing 2,6-Dimethyl-2-heptene involve a two-step process:

• Carbon-Carbon Bond Formation: Creation of the C9 backbone through either a Wittig reaction or a Grignard reaction.

• Elimination Reaction: Dehydration of the alcohol intermediate to form the target alkene.

Q2: Which synthetic route, Wittig or Grignard, is generally preferred for this synthesis?

A2: Both routes are viable, and the choice depends on available starting materials, desired selectivity, and experimental constraints.

• The Grignard route is often favored due to the ready availability of the starting materials (e.g., isobutyl bromide and acetone) and the straightforward nature of the reaction.

• The Wittig reaction offers excellent control over the location of the double bond, which is a significant advantage in preventing isomeric impurities.[1]

Q3: What are the key factors influencing the yield and selectivity in the synthesis of 2,6-Dimethyl-2-heptene?

A3: Several factors can significantly impact the outcome of the synthesis:

• For the Grignard Route:

  • Purity of Reagents and Solvent: Grignard reagents are highly sensitive to moisture and protic solvents.[1] Ensuring anhydrous conditions is critical for high yield.

  • Temperature Control: The Grignard reaction is exothermic. Maintaining a low temperature during the addition of the carbonyl compound minimizes side reactions.

  • Dehydration Conditions: The choice of dehydrating agent and reaction temperature will determine the selectivity of the elimination step, influencing the formation of isomeric alkenes.

• For the Wittig Route:

  • Ylide Stability: The nature of the ylide (stabilized or non-stabilized) dictates the stereoselectivity (E/Z) of the resulting alkene. For tetrasubstituted alkenes like 2,6-Dimethyl-2-heptene, sterically hindered ketones can lead to lower yields.[2][3]

  • Base Selection: The choice of base for deprotonating the phosphonium (B103445) salt is crucial for efficient ylide formation.[4]

  • Reaction Temperature: Temperature can influence the reaction rate and selectivity.

Troubleshooting Guides

Grignard Reaction Route: Synthesis of 2,6-Dimethyl-2-heptanol (B77958) and subsequent Dehydration

Problem 1: Low yield of 2,6-Dimethyl-2-heptanol (Grignard Adduct).

Potential Cause	Recommended Solution
Incomplete Grignard Reagent Formation	Ensure magnesium turnings are activated (e.g., with a small crystal of iodine). Use fresh, anhydrous ether (diethyl ether or THF). Ensure the alkyl halide is pure and dry.
Presence of Moisture or Protic Impurities	Dry all glassware thoroughly in an oven before use. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Side Reactions (e.g., Wurtz Coupling)	Add the alkyl halide slowly to the magnesium suspension to maintain a controlled reaction rate and temperature.
Low Reactivity of Grignard Reagent	Consider using THF as the solvent, as it can enhance the reactivity of the Grignard reagent.

Problem 2: Poor selectivity and formation of isomeric alkenes during dehydration of 2,6-Dimethyl-2-heptanol.

Potential Cause	Recommended Solution
Use of a Strong, Non-selective Acid Catalyst	Employ milder acid catalysts such as phosphoric acid or potassium bisulfate, which can favor the formation of the more substituted (Zaitsev) product, 2,6-Dimethyl-2-heptene.
High Reaction Temperature	Optimize the reaction temperature. Higher temperatures can lead to rearrangements and the formation of less stable isomers. Monitor the reaction progress by GC to determine the optimal endpoint.
Carbocation Rearrangements	Use a dehydration method that avoids the formation of a discrete carbocation, such as treatment with phosphorus oxychloride (POCl₃) in pyridine.[5]

Wittig Reaction Route: Synthesis of 2,6-Dimethyl-2-heptene

Problem 3: Low yield of 2,6-Dimethyl-2-heptene.

Potential Cause	Recommended Solution
Steric Hindrance	4-Methyl-2-pentanone (B128772) is a sterically hindered ketone, which can react slowly.[2][3] Increase the reaction time and/or use a more reactive (non-stabilized) ylide. The Horner-Wadsworth-Emmons (HWE) reaction can be an effective alternative for hindered ketones.[2]
Incomplete Ylide Formation	Use a sufficiently strong base (e.g., n-butyllithium or sodium hydride) to ensure complete deprotonation of the phosphonium salt.[4]
Side Reactions of the Ylide	Ylides are strong bases and can be sensitive to air and moisture. Prepare the ylide in situ and use it immediately under an inert atmosphere.

Problem 4: Difficulty in separating the product from triphenylphosphine (B44618) oxide.

Potential Cause	Recommended Solution
Similar Polarity of Product and Byproduct	Triphenylphosphine oxide is a common byproduct of the Wittig reaction and can be challenging to remove.[6] Purification can be achieved by chromatography on silica (B1680970) gel. Alternatively, a modified Wittig reagent can be used that results in a water-soluble phosphine (B1218219) oxide, simplifying the workup.
Product is a Volatile Alkene	Due to its volatility, care must be taken during solvent removal. Use a rotary evaporator at a controlled temperature and pressure. For final purification, fractional distillation under reduced pressure is often effective.[7]

Experimental Protocols

Route 1: Grignard Reaction and Dehydration

Step 1: Synthesis of 2,6-Dimethyl-2-heptanol

• Preparation of Isobutylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 eq). Add a small crystal of iodine. Under a nitrogen atmosphere, add a small portion of a solution of isobutyl bromide (1.0 eq) in anhydrous diethyl ether via the dropping funnel to initiate the reaction. Once the reaction starts, add the remaining isobutyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Acetone (B3395972): Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of anhydrous acetone (1.0 eq) in anhydrous diethyl ether dropwise from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C. After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. Separate the ether layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 2,6-Dimethyl-2-heptanol.

Step 2: Dehydration of 2,6-Dimethyl-2-heptanol

• Acid-Catalyzed Dehydration: Place the crude 2,6-Dimethyl-2-heptanol in a round-bottom flask with a catalytic amount of phosphoric acid (or anhydrous potassium bisulfate).

• Distillation: Heat the mixture and distill the alkene product as it forms.[5] The boiling point of 2,6-Dimethyl-2-heptene is approximately 134-136 °C.

• Purification: Wash the distillate with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous calcium chloride and perform a final fractional distillation to obtain pure 2,6-Dimethyl-2-heptene.

Route 2: Wittig Reaction

• Preparation of the Ylide: In a flame-dried flask under a nitrogen atmosphere, suspend isopropyltriphenylphosphonium (B8661593) bromide (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C and add a strong base such as n-butyllithium (1.05 eq) dropwise. Allow the resulting deep red or orange solution to stir for 1 hour at room temperature.

• Reaction with Ketone: Cool the ylide solution to 0 °C and add a solution of 4-methyl-2-pentanone (1.0 eq) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with water. Extract the product with pentane (B18724) or diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate carefully. The crude product is then purified by column chromatography on silica gel to separate the 2,6-Dimethyl-2-heptene from the triphenylphosphine oxide byproduct.

Quantitative Data Summary

Table 1: Typical Yields for the Synthesis of 2,6-Dimethyl-2-heptanol via Grignard Reaction

Starting Materials	Reaction Conditions	Product	Yield (%)	Reference
Isobutyl bromide, Acetone	Diethyl ether, 0 °C to RT	2,6-Dimethyl-2-heptanol	75-85	General Grignard Protocol
2-Methyl-2-hepten-6-one, Methylmagnesium bromide	THF, 20-60 °C	2,6-Dimethyl-5-hepten-2-ol	~97 (conversion)	[8]

Table 2: Dehydration of Tertiary Alcohols - Catalyst and Selectivity

Alcohol	Catalyst	Temperature (°C)	Major Product	Selectivity	Reference
Tertiary Alcohols (general)	H₂SO₄ or H₃PO₄	25-80	More substituted alkene	Good to Excellent	[5]
2-Octanol	Fe(OTf)₃	165	Octenes	91% yield	[4]
1-Phenylethanol	Re₂O₇	100	Styrene	98% yield	[9]

Visualizations

References

• 1. organicreactions.org [organicreactions.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sustainable routes to alkenes: applications of homogeneous catalysis to the dehydration of alcohols to alkenes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01690G [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. How To [chem.rochester.edu]
• 8. CN100516010C - Method for preparing 2,6-dimethyl-2-heptanol - Google Patents [patents.google.com]
• 9. pubs.rsc.org [pubs.rsc.org]

Safe handling and storage procedures for 2,6-Dimethyl-2-heptene

This technical support center provides essential information for the safe handling, storage, and use of 2,6-Dimethyl-2-heptene in a laboratory setting. The following troubleshooting guides and frequently asked questions (FAQs) are designed to assist researchers, scientists, and drug development professionals in their experimental work.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,6-Dimethyl-2-heptene is provided below. Please note that some data may be based on structurally similar compounds due to the limited availability of a comprehensive Safety Data Sheet for this specific chemical.

Property	Value
Molecular Formula	C₉H₁₈
Molecular Weight	126.24 g/mol [1]
Boiling Point	139 °C[2]
Density	0.734 g/mL[2]
CAS Number	5557-98-2[1][3]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,6-Dimethyl-2-heptene?

A1: 2,6-Dimethyl-2-heptene is a flammable liquid and vapor.[4] It may be fatal if swallowed and enters the airways (aspiration hazard).[4] It can also cause skin and eye irritation.[5]

Q2: What personal protective equipment (PPE) should I wear when handling this chemical?

A2: It is essential to wear appropriate personal protective equipment, including chemical safety goggles or a face shield, nitrile or neoprene gloves, and a flame-retardant lab coat.[6] All handling of this substance should be conducted in a well-ventilated chemical fume hood to minimize inhalation of vapors.[6]

Q3: How should I properly store 2,6-Dimethyl-2-heptene?

A3: Store 2,6-Dimethyl-2-heptene in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] Keep it away from heat, sparks, open flames, and other sources of ignition.[4][7] The storage area should be designed for flammable liquids.

Q4: What should I do in case of a small spill?

A4: For a small spill, immediately eliminate all ignition sources.[4] Absorb the spill with a non-combustible material like vermiculite, sand, or earth.[4] Place the absorbent material into a suitable, sealed container for disposal.[4][7] Clean the spill area thoroughly.

Q5: What are the known chemical incompatibilities for this compound?

A5: Avoid contact with strong oxidizing agents and strong bases.[7]

Q6: How should I dispose of waste 2,6-Dimethyl-2-heptene?

A6: Dispose of contents and container in accordance with local, regional, and national hazardous waste regulations.[4][7] Chemical waste generators must ensure complete and accurate classification of the waste.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Strong, persistent odor in the lab	Improperly sealed container or a small, undetected spill.	Immediately check that the container is tightly sealed. Inspect the storage and handling areas for any signs of a spill. If a spill is found, follow the spill cleanup procedure outlined in the FAQs. Ensure adequate ventilation in the laboratory.
Inconsistent experimental results	Contamination of the 2,6-Dimethyl-2-heptene.	Ensure that you are using a clean, dry syringe or pipette for transfers. Avoid introducing any moisture or other contaminants into the storage bottle. Consider using a fresh, unopened bottle of the chemical if contamination is suspected.
Static discharge when pouring	Buildup of static electricity, which can ignite the flammable vapors.	Ground and bond all containers and equipment during transfer.[4] Use spark-proof tools and avoid the use of plastic buckets.[8]

Experimental Protocol: General Safe Handling in a Laboratory Setting

This protocol outlines the general steps for safely handling 2,6-Dimethyl-2-heptene in a typical laboratory experiment.

• Preparation and Precautionary Measures:

  • Ensure a calibrated fire extinguisher and a safety shower/eyewash station are readily accessible.

  • Set up the experiment in a certified chemical fume hood.

  • Don all required PPE: chemical safety goggles, flame-retardant lab coat, and compatible chemical-resistant gloves.

  • Remove all potential ignition sources from the immediate work area.

• Dispensing and Transfer:

  • Ground and bond the primary container and the receiving vessel to prevent static discharge.

  • Use only clean, dry glassware and equipment.

  • Slowly dispense the required amount of 2,6-Dimethyl-2-heptene.

  • Immediately and securely cap the storage bottle after dispensing.

• During the Experiment:

  • Continuously operate the chemical fume hood.

  • Maintain a clutter-free workspace to minimize the risk of spills.

  • Monitor the experiment for any signs of unexpected reactions.

• Post-Experiment:

  • Properly label and store any reaction mixtures containing 2,6-Dimethyl-2-heptene.

  • Decontaminate all glassware and equipment that came into contact with the chemical.

  • Dispose of all waste materials according to established laboratory and regulatory procedures.

Safe Handling and Storage Workflow

Caption: Logical workflow for the safe handling and storage of 2,6-Dimethyl-2-heptene.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,6-dimethyl-2-heptene [stenutz.eu]
• 3. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Troubleshooting peak tailing and broadening in 2,6-Dimethyl-2-heptene chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the chromatographic analysis of 2,6-Dimethyl-2-heptene.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing in the chromatography of 2,6-Dimethyl-2-heptene?

Peak tailing, where a peak has a broad, drawn-out tail, can be caused by several factors in both gas chromatography (GC) and high-performance liquid chromatography (HPLC).[1] For a non-polar compound like 2,6-Dimethyl-2-heptene, common causes include:

• In Gas Chromatography (GC):

  • Active Sites: Interaction of the analyte with active sites in the injection port liner, column, or connections.[2][3] This can be due to contamination or degradation of the stationary phase.

  • Column Contamination: Accumulation of non-volatile residues at the column inlet can lead to peak distortion.[4]

  • Improper Column Installation: A poorly cut column or incorrect installation depth in the injector or detector can create dead volume and disrupt the sample flow path.[2][5][6]

  • Low Injector or Detector Temperature: If the temperature is too low, it can lead to incomplete vaporization of the sample or condensation, causing tailing.[4]

• In High-Performance Liquid Chromatography (HPLC):

  • Secondary Interactions: Although less common for non-polar compounds, interactions with residual silanol (B1196071) groups on silica-based columns can cause tailing, especially if the mobile phase has any polar characteristics.[7][8][9]

  • Extra-Column Volume: Excessive tubing length or wide-bore tubing between the injector, column, and detector can lead to peak broadening and tailing.[9][10][11]

  • Column Voids or Blockages: A void at the column inlet or a partially blocked frit can distort the sample band, resulting in misshapen peaks.[12]

Q2: What leads to peak broadening in the analysis of 2,6-Dimethyl-2-heptene?

Peak broadening, an increase in the peak width, can result in decreased resolution and sensitivity. Key causes include:

• In Gas Chromatography (GC):

  • Incorrect Flow Rate: A carrier gas flow rate that is too high or too low can lead to increased band broadening.[13]

  • Injection Technique: A slow injection or an injection volume that is too large can cause the initial sample band to be too wide.[4][14]

  • Temperature Issues: An initial oven temperature that is too high in splitless injection can prevent proper focusing of the analytes on the column.[5] Additionally, significant temperature fluctuations in the oven can affect peak shape.[15]

• In High-Performance Liquid Chromatography (HPLC):

  • Solvent Mismatch: Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion and broadening.[9][16][17]

  • Column Overload: Injecting too much sample mass onto the column can lead to non-linear behavior and broadened peaks.[9][10][12]

  • Low Mobile Phase Viscosity: While not directly a cause, it can exacerbate other issues leading to broadening.

Q3: How can I differentiate between peak tailing and broadening?

While both affect peak shape, they have distinct appearances. Peak tailing is characterized by an asymmetrical peak with a trailing edge that is longer than the leading edge. Peak broadening, on the other hand, refers to an increase in the peak width at its base, often while maintaining a relatively symmetrical shape. A common metric to quantify tailing is the tailing factor or asymmetry factor.[12]

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing

If you are observing peak tailing for 2,6-Dimethyl-2-heptene, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for peak tailing.

Detailed Steps:

• Evaluate the Chromatogram: Determine if all peaks in your chromatogram are tailing or only specific ones. If all peaks are tailing, it's likely a physical or system-wide issue.[2] If only 2,6-Dimethyl-2-heptene or similar non-polar compounds are tailing, it points towards a chemical interaction.

• If All Peaks are Tailing:

  • Check for Dead Volume: Inspect all fittings and connections for leaks or improper installation.[2][6] In GC, ensure the column is cut squarely and installed at the correct depth in the injector and detector.[5] In HPLC, check for any gaps in tubing connections.[16]

  • Inspect the Column Inlet: A partially blocked frit at the column inlet can distort the flow path.[12] For GC, this could be septum particles in the liner. For HPLC, sample particulates can block the frit.

• If Only Specific Peaks are Tailing:

  • Suspect Active Sites (GC): For a non-polar compound, tailing can indicate activity in the system. Replace the injector liner with a new, deactivated one.[3][5] Trim a small portion (10-20 cm) from the front of the GC column to remove accumulated non-volatile residues.[4][5]

  • Consider a More Inert Column: If the problem persists, the column itself may have become active. Consider replacing it with a new, highly inert column.

Guide 2: Troubleshooting Peak Broadening

For issues with peak broadening, use the following guide:

Caption: Troubleshooting workflow for peak broadening.

Detailed Steps:

• Review Injection Parameters:

  • Injection Volume: An excessively large injection volume can lead to band broadening.[14][18] Try reducing the injection volume.

  • Sample Solvent (HPLC): Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the mobile phase.[17]

• Check for Column Overload: Injecting a highly concentrated sample can saturate the stationary phase, causing peak broadening.[9][10] Dilute the sample and reinject.

• Verify and Optimize Flow Rate: An incorrect flow rate is a common cause of peak broadening.[13] Ensure your carrier gas (GC) or mobile phase (HPLC) flow rate is set correctly and is optimal for your column dimensions.

• Check Temperature Settings (GC): For splitless injections in GC, the initial oven temperature should be about 20°C below the boiling point of the sample solvent to ensure proper analyte focusing.[5]

Experimental Protocols

Protocol 1: Gas Chromatography (GC) Method for 2,6-Dimethyl-2-heptene

This protocol is a starting point for the analysis of 2,6-Dimethyl-2-heptene and can be optimized as needed.

• Sample Preparation:

  • Prepare a stock solution of 2,6-Dimethyl-2-heptene in hexane (B92381) at a concentration of 1000 µg/mL.

  • Prepare a series of working standards by diluting the stock solution in hexane to concentrations ranging from 1 to 100 µg/mL.

  • For unknown samples, dilute in hexane to fall within the calibration range.

• GC-FID Instrument Parameters:

Parameter	Setting
Column	Fused silica (B1680970) capillary column (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet	Splitless mode
Inlet Temperature	250°C
Injection Volume	1 µL
Oven Program	Initial: 50°C (hold 2 min), Ramp: 10°C/min to 200°C (hold 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temp	280°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas	Nitrogen, 25 mL/min

• System Suitability:

  • Inject a mid-range standard (e.g., 20 µg/mL) six times.

  • The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

  • The tailing factor for the 2,6-Dimethyl-2-heptene peak should be between 0.9 and 1.5.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for 2,6-Dimethyl-2-heptene

This protocol is designed for a reversed-phase separation.

• Sample Preparation:

  • Prepare a stock solution of 2,6-Dimethyl-2-heptene in acetonitrile (B52724) at 1000 µg/mL.

  • Create working standards by diluting the stock solution in the mobile phase (Acetonitrile/Water 80:20 v/v) to concentrations from 5 to 200 µg/mL.

  • Filter all samples and standards through a 0.45 µm syringe filter before injection.

• HPLC-UV Instrument Parameters:

Parameter	Setting
Column	C18 column, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Isocratic: 80% Acetonitrile, 20% Water
Flow Rate	1.0 mL/min
Column Temp	30°C
Injection Volume	10 µL
Detector	UV-Vis Detector
Wavelength	210 nm

• System Suitability:

  • Perform six replicate injections of a 50 µg/mL standard.

  • The RSD for peak area should be ≤ 2.0%.

  • The tailing factor should be between 0.9 and 1.5.

  • The theoretical plates for the column should be > 2000.

Data Presentation

The following tables summarize how different parameters can affect peak shape.

Table 1: Effect of GC Parameters on Peak Tailing and Broadening

Parameter	Change	Effect on Peak Tailing	Effect on Peak Broadening
Injector Temperature	Too Low	Increase	Increase
Carrier Gas Flow	Too Low/High	Minimal	Increase
Injection Speed	Too Slow	Minimal	Increase
Column Contamination	Present	Increase	Increase

Table 2: Effect of HPLC Parameters on Peak Tailing and Broadening

Parameter	Change	Effect on Peak Tailing	Effect on Peak Broadening
Sample Solvent	Stronger than Mobile Phase	Increase	Increase
Column Overload	Yes	Increase	Increase
Extra-Column Volume	High	Increase	Increase
Mobile Phase Flow Rate	Sub-optimal	Minimal	Increase

References

• 1. uhplcs.com [uhplcs.com]
• 2. GC Troubleshooting—Tailing Peaks [restek.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. academic.oup.com [academic.oup.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chromtech.com [chromtech.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 10. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 11. mastelf.com [mastelf.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. youtube.com [youtube.com]
• 14. GC Technical Tip: Broad Solvent Peaks/Fronts | Phenomenex [phenomenex.com]
• 15. aelabgroup.com [aelabgroup.com]
• 16. support.waters.com [support.waters.com]
• 17. halocolumns.com [halocolumns.com]
• 18. agilent.com [agilent.com]

Calibration and standardization challenges for 2,6-Dimethyl-2-heptene analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the calibration and standardization challenges encountered during the analysis of 2,6-Dimethyl-2-heptene. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the analysis of 2,6-Dimethyl-2-heptene?

A1: Due to its volatile nature, the most common and effective technique for analyzing 2,6-Dimethyl-2-heptene is Gas Chromatography (GC). For enhanced selectivity and identification, GC is often coupled with a Mass Spectrometer (GC-MS). Other techniques applicable to volatile organic compounds (VOCs) like 2,6-Dimethyl-2-heptene include headspace analysis and solid-phase microextraction (SPME) for sample introduction.

Q2: How do I choose an appropriate internal standard for 2,6-Dimethyl-2-heptene analysis?

A2: The ideal internal standard should be chemically similar to the analyte but not present in the samples. For 2,6-Dimethyl-2-heptene, a suitable internal standard would be a structurally similar hydrocarbon that is not expected to be in the sample matrix. A deuterated version of the analyte, such as 2,6-Dimethyl-2-heptene-d18, is an excellent choice as it will have nearly identical chromatographic behavior and extraction efficiency. If a deuterated standard is unavailable, other branched alkanes or alkenes of similar molecular weight and volatility, such as 2,5-Dimethyl-2-hexene or n-Nonane, could be considered, provided they are well-resolved from the analyte and other matrix components.

Q3: What are the key considerations for building a reliable calibration curve for 2,6-Dimethyl-2-heptene quantification?

A3: A reliable calibration curve is essential for accurate quantification. Key considerations include:

• Number of Calibration Points: Use a minimum of five non-zero concentration levels to establish linearity.

• Concentration Range: The calibration range should bracket the expected concentration of 2,6-Dimethyl-2-heptene in your samples.

• Linearity: The coefficient of determination (R²) should be greater than 0.99 to ensure a linear relationship between concentration and response.

• Replicates: Analyze each calibration standard in triplicate to ensure reproducibility.[1]

• Internal Standard: Incorporate a constant concentration of the internal standard in all calibration standards and samples to correct for variations in injection volume and instrument response.

Q4: What are matrix effects and how can they impact the analysis of 2,6-Dimethyl-2-heptene?

A4: Matrix effects are the alteration of the analyte's signal response due to the presence of other components in the sample matrix.[2][3] These effects can either enhance or suppress the signal, leading to inaccurate quantification. In the analysis of 2,6-Dimethyl-2-heptene, complex sample matrices can introduce non-volatile residues or co-eluting compounds that interfere with the analyte's ionization in the mass spectrometer or its detection by other detectors. The use of an appropriate internal standard and proper sample preparation techniques can help to mitigate matrix effects.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 2,6-Dimethyl-2-heptene.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the injector or column: Polar analytes can interact with active sites, causing peak tailing. 2. Column overload: Injecting too much sample can lead to peak fronting. 3. Improper column installation: A poor cut on the column or incorrect insertion depth can distort peak shape.	1. Use a deactivated inlet liner and a high-quality, inert GC column. 2. Reduce the injection volume or dilute the sample. 3. Ensure the column is cut cleanly and installed according to the manufacturer's instructions.
Inconsistent Peak Areas	1. Leaky syringe or septum: This can lead to variable injection volumes. 2. Inconsistent injection speed: Manual injections can be a source of variability. 3. Fluctuations in carrier gas flow: Inconsistent flow rates will affect peak areas.	1. Check the syringe for leaks and replace the septum regularly. 2. Use an autosampler for precise and repeatable injections. 3. Check for leaks in the gas lines and ensure the gas regulators are functioning correctly.
Poor Calibration Curve Linearity (R² < 0.99)	1. Inaccurate standard preparation: Errors in serial dilutions will lead to a non-linear response. 2. Detector saturation: High concentration standards may saturate the detector. 3. Inappropriate calibration range: The selected range may not be linear for the analyte.	1. Carefully prepare fresh calibration standards using calibrated pipettes. 2. Reduce the concentration of the highest calibration standards. 3. Narrow the calibration range to the linear portion of the detector's response.
Analyte Signal Suppression or Enhancement	1. Matrix effects: Co-eluting compounds from the sample matrix can interfere with the analyte's ionization. 2. Ion source contamination: A dirty ion source in the mass spectrometer can lead to inconsistent ionization.	1. Use a suitable internal standard, preferably a stable isotope-labeled version of the analyte. Employ sample cleanup techniques like solid-phase extraction (SPE) to remove interfering matrix components. 2. Clean the ion source of the mass spectrometer according to the manufacturer's recommendations.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

This protocol describes the preparation of a five-point calibration curve for 2,6-Dimethyl-2-heptene with an internal standard.

Materials:

• 2,6-Dimethyl-2-heptene standard (≥99% purity)

• Internal Standard (IS), e.g., 2,5-Dimethyl-2-hexene (≥99% purity)

• Hexane (B92381) (GC grade)

• Calibrated volumetric flasks and micropipettes

Procedure:

• Prepare a Primary Stock Solution (1000 µg/mL) of 2,6-Dimethyl-2-heptene: Accurately weigh 10 mg of 2,6-Dimethyl-2-heptene and dissolve it in 10 mL of hexane in a volumetric flask.

• Prepare an Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of 2,5-Dimethyl-2-hexene and dissolve it in 10 mL of hexane.

• Prepare Working Calibration Standards: Serially dilute the primary stock solution with hexane to prepare five calibration standards with concentrations of 1, 5, 10, 25, and 50 µg/mL.

• Spike with Internal Standard: To each 1 mL of the working calibration standards, add 10 µL of the 100 µg/mL internal standard stock solution to achieve a final IS concentration of 1 µg/mL in each standard.

Protocol 2: GC-MS Analysis of 2,6-Dimethyl-2-heptene

This protocol outlines a general GC-MS method for the analysis of 2,6-Dimethyl-2-heptene.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.

GC-MS Parameters:

Parameter	Setting
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 20:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial: 50 °C, hold for 2 min Ramp: 10 °C/min to 200 °C, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-200

Quantitative Data Summary

The following table presents example data for a five-point calibration curve for 2,6-Dimethyl-2-heptene using 2,5-Dimethyl-2-hexene as an internal standard.

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	15,234	148,987	0.102
5	78,956	152,345	0.518
10	155,876	150,123	1.038
25	389,543	151,789	2.566
50	765,432	149,567	5.118

Visualizations

Caption: Experimental workflow for 2,6-Dimethyl-2-heptene analysis.

Caption: Troubleshooting logic for common GC analysis issues.

References

• 1. lup.lub.lu.se [lup.lub.lu.se]
• 2. Sample preparation procedure for the determination of polycyclic aromatic hydrocarbons in petroleum vacuum residue and bitumen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Resolving co-eluting peaks with 2,6-Dimethyl-2-heptene in GC

Technical Support Center: Gas Chromatography (GC)

Topic: Resolving Co-eluting Peaks with 2,6-Dimethyl-2-heptene in GC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with co-eluting peaks, specifically involving 2,6-Dimethyl-2-heptene, in their Gas Chromatography (GC) experiments.

Troubleshooting Guide

Issue: Poor resolution or co-elution of 2,6-Dimethyl-2-heptene with other components.

Initial Assessment:

Before modifying your GC method, it is crucial to confirm co-elution.[1][2]

• Peak Shape Analysis: Visually inspect the chromatogram for peak fronting, tailing, or the presence of a "shoulder," which can indicate the presence of more than one compound.[2]

• Mass Spectrometry (MS) Data Review: If using a GC-MS system, examine the mass spectra across the peak. A changing mass spectrum from the upslope to the downslope of the peak is a strong indicator of co-elution.[2]

Troubleshooting Workflow:

The following workflow provides a systematic approach to resolving co-eluting peaks. Start with simpler adjustments before proceeding to more complex method changes.

Caption: A stepwise workflow for troubleshooting co-eluting peaks in GC.

Frequently Asked Questions (FAQs)

Q1: What are the common compounds that co-elute with 2,6-Dimethyl-2-heptene?

A1: 2,6-Dimethyl-2-heptene is a C9 hydrocarbon and is often found in complex matrices like essential oils and hydrocarbon mixtures. Due to their similar physicochemical properties, potential co-eluting compounds include:

• Other C9 Hydrocarbon Isomers: This includes other isomers of dimethylheptene, nonene, and ethylheptene. The separation of these isomers can be challenging.

• Terpenes and Terpenoids: In essential oil analysis, other monoterpenes and sesquiterpenes with similar boiling points and polarities can co-elute. Examples include isomers of pinene, limonene, and caryophyllene.[3][4][5][6]

Q2: How does the GC column stationary phase affect the separation of 2,6-Dimethyl-2-heptene and its isomers?

A2: The choice of the stationary phase is critical for achieving selectivity.

• Non-polar columns (e.g., DB-5ms, HP-5ms, 100% dimethylpolysiloxane): These columns separate compounds primarily based on their boiling points. While effective for general hydrocarbon analysis, they may not provide sufficient resolution for closely related isomers.[7][8]

• Polar columns (e.g., Carbowax, DB-23 with cyanopropyl functional groups): These columns offer different selectivity based on compound polarity. They can be particularly effective in separating isomers with slight differences in their electronic structure, such as cis/trans isomers or compounds with different double bond positions.[9][10][11] For instance, polar phases are often used for the detailed analysis of essential oils to separate critical components.[9]

• Chiral columns (e.g., cyclodextrin-based): If enantiomers of 2,6-Dimethyl-2-heptene or its co-eluting partners are present, a chiral stationary phase is necessary for their separation.[11][12]

Q3: What adjustments can I make to the temperature program to improve resolution?

A3: Optimizing the temperature program is a powerful tool for resolving co-eluting peaks.

• Lower the Initial Temperature: A lower starting temperature can improve the focusing of volatile compounds at the head of the column, enhancing the resolution of early-eluting peaks.

• Reduce the Ramp Rate: A slower temperature ramp allows for more interactions between the analytes and the stationary phase, which can significantly improve the separation of compounds that are closely eluting.

• Introduce a Mid-Ramp Hold: If the co-eluting peaks are in the middle of the chromatogram, introducing a brief isothermal hold just before their elution can sometimes improve their separation.

• Optimize the Final Temperature and Hold Time: Ensure the final temperature is high enough and the hold time is long enough to elute all components from the column, preventing ghost peaks in subsequent runs.

Q4: Can the carrier gas flow rate impact the separation?

A4: Yes, the carrier gas flow rate affects column efficiency. Every column has an optimal flow rate (or linear velocity) for a given carrier gas (Helium, Hydrogen, or Nitrogen). Deviating significantly from this optimum will reduce efficiency and can worsen peak resolution. It is advisable to determine the optimal flow rate for your column and conditions.[8]

Q5: When should I consider more advanced techniques like GCxGC?

A5: For highly complex samples where co-elution is persistent despite optimizing the column and method parameters, comprehensive two-dimensional gas chromatography (GCxGC) can provide significantly enhanced resolution.[8] This technique uses two columns with different selectivities to provide a much higher peak capacity.[8]

Data Presentation

The following tables summarize typical GC parameters for the analysis of terpenes and hydrocarbon isomers, which are relevant for resolving co-elution with 2,6-Dimethyl-2-heptene.

Table 1: Typical GC Column Parameters for Terpene and Hydrocarbon Isomer Analysis

Parameter	Non-Polar Column	Polar Column
Stationary Phase	5% Phenyl Methylpolysiloxane (e.g., DB-5ms, HP-5ms)	Polyethylene Glycol (PEG) (e.g., Carbowax) or Cyanopropylphenyl
Length	30 m	30 m - 60 m
Internal Diameter	0.25 mm	0.25 mm
Film Thickness	0.25 µm	0.25 µm

Table 2: Example GC Method Parameters for Essential Oil Analysis

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness[7]
Carrier Gas	Helium or Hydrogen, constant flow at 1.0-1.4 mL/min[7]
Inlet Temperature	250 °C[7]
Injection Mode	Split (50:1 to 100:1)[7]
Injection Volume	1 µL
Oven Program	Initial: 60 °C, hold for 2 min. Ramp: 3 °C/min to 240 °C, hold for 5 min.[7]
Detector	Mass Spectrometer (MS) or Flame Ionization Detector (FID)
MS Source Temp.	230 °C[7]
MS Quad Temp.	150 °C[7]

Experimental Protocols

Protocol: GC-MS Analysis of Essential Oils for the Separation of Terpene Isomers

This protocol provides a general procedure for the analysis of essential oils, a common matrix for 2,6-Dimethyl-2-heptene, with the goal of resolving isomeric compounds.

1. Sample Preparation:

• Dilute the essential oil sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a concentration appropriate for your instrument's sensitivity. A typical dilution is 1:100 (v/v).

• If quantitative analysis is required, add an internal standard (e.g., n-tridecane or octadecane) at a known concentration to both the samples and calibration standards.[4][7]

2. GC-MS Instrumentation and Conditions:

• System: Gas chromatograph coupled to a mass spectrometer.[7]

• Column: A mid-polarity column such as a 50% phenyl/50% methyl polysiloxane (30 m, 0.25 mm ID, 0.25 µm film thickness) is a good starting point for separating a wide range of terpenes.[3] Alternatively, a polar Carbowax column can be used for enhanced separation of certain isomers.[9]

• Injector: Set the injector temperature to 250 °C. Use a split injection with a split ratio of 50:1 to avoid overloading the column.[7]

• Carrier Gas: Use Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 4 °C/min.

  • Ramp 2: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[7]

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.[7]

  • Transfer Line Temperature: 280 °C.

3. Data Analysis:

• Identify the peaks by comparing their mass spectra with a reference library (e.g., NIST).

• Confirm the identification by comparing the retention indices with literature values.

• If co-elution is still observed, apply the troubleshooting steps outlined in the guide, starting with a reduction in the temperature ramp rate.

Logical Relationships in Method Development

The following diagram illustrates the logical relationships between GC parameters and their effect on chromatographic resolution.

Caption: The relationship between chromatographic principles and practical actions in GC method development.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. vurup.sk [vurup.sk]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 2,6-Dimethyl-2-heptene and Its Structural Isomers for Researchers and Drug Development Professionals

An objective guide to the physicochemical properties, spectroscopic signatures, and reactivity of 2,6-dimethyl-2-heptene in comparison to its structural isomers, supported by experimental data and detailed protocols.

This guide provides a comprehensive comparison of 2,6-dimethyl-2-heptene with its key structural isomers. The isomers of the C9H18 molecular formula present a diverse range of physical and chemical properties, which are critical to understand for applications in chemical synthesis, materials science, and drug development. Increased branching in the carbon chain, for instance, generally leads to a decrease in the boiling point of the compound.

Physicochemical Properties

The arrangement of atoms in structural isomers directly influences their physical properties, such as boiling point and density. Generally, increased branching leads to a more compact molecular structure with reduced surface area, resulting in weaker van der Waals forces and consequently lower boiling points.

Below is a comparative table of the physicochemical properties of 2,6-dimethyl-2-heptene and a selection of its acyclic and cyclic structural isomers.

Compound Name	Structure	Molecular Formula	Boiling Point (°C)	Density (g/mL)
2,6-Dimethyl-2-heptene	Tetrasubstituted Alkene	C9H18	139[1]	0.734[1]
2,5-Dimethyl-2-heptene	Trisubstituted Alkene	C9H18	138[2]	Not available
(E)-2-Methyl-3-octene	Trisubstituted Alkene	C9H18	Not available	Not available
1-Nonene (B85954)	Monosubstituted Alkene	C9H18	146-147	~0.73
cis-2-Nonene	Disubstituted Alkene	C9H18	150.5	0.739
trans-2-Nonene	Disubstituted Alkene	C9H18	144-145	0.739
trans-3-Nonene	Disubstituted Alkene	C9H18	147.6	0.734 at 25°C
Propylcyclohexane (B167486)	Cycloalkane	C9H18	155[3]	0.793 at 25°C[3]
Ethylcyclohexane	Cycloalkane	C8H16	130-132[4]	0.788 at 25°C[4]

Spectroscopic Analysis

Spectroscopic techniques are essential for the identification and characterization of structural isomers. Key differences in the spectra of 2,6-dimethyl-2-heptene and its isomers are highlighted below.

Infrared (IR) Spectroscopy

The IR spectrum of an alkene is characterized by specific absorption bands corresponding to the vibrations of the C=C double bond and the adjacent =C-H bonds.

• C=C Stretching: This vibration typically appears in the range of 1680-1640 cm⁻¹. The intensity of this peak can vary depending on the substitution pattern of the alkene.

• =C-H Stretching: The stretching of the C-H bond on a doubly bonded carbon occurs at a higher frequency (3100-3000 cm⁻¹) than the C-H stretch in alkanes (below 3000 cm⁻¹).

• =C-H Bending: The out-of-plane bending (wagging) vibrations of the =C-H bonds are often the most intense peaks in the spectrum of an alkene and appear in the 1000-650 cm⁻¹ region.

For 2,6-dimethyl-2-heptene, a tetrasubstituted alkene, the C=C stretching vibration is expected to be weak or absent due to the symmetry around the double bond. It will also lack the characteristic =C-H stretching and bending bands. In contrast, its less substituted isomers, such as 1-nonene, will show distinct peaks for all three types of vibrations.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts of the carbon atoms in the C=C double bond are highly informative for distinguishing between isomers.

• sp² Carbons: The carbons of the double bond typically resonate in the downfield region of the spectrum, from approximately 100 to 150 ppm.

• sp³ Carbons: The chemical shifts of the carbons in the alkyl groups will appear in the upfield region, generally between 10 and 60 ppm.

As an example, the approximate ¹³C NMR chemical shifts for 1-nonene and propylcyclohexane are provided below:

Compound	Carbon	Chemical Shift (ppm)
1-Nonene	C1 (=CH₂)	~114
C2 (-CH=)	~139
C3-C9 (alkyl)	~14-34
Propylcyclohexane	C1 (cyclohexyl)	~38
C2, C6 (cyclohexyl)	~34
C3, C5 (cyclohexyl)	~27
C4 (cyclohexyl)	~27
C1' (propyl)	~37
C2' (propyl)	~21
C3' (propyl)	~14

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For alkenes, a common fragmentation pathway is the cleavage of the bond at the allylic position (the carbon atom adjacent to the double bond), which leads to the formation of a stable resonance-stabilized carbocation. The mass-to-charge ratio (m/z) of this fragment can help in determining the position of the double bond.

For branched alkenes like 2,6-dimethyl-2-heptene, fragmentation is also favored at the branching points due to the formation of more stable tertiary or secondary carbocations.

Reactivity of Isomers

The reactivity of an alkene is significantly influenced by the substitution pattern around the C=C double bond.

Alkene Stability

The stability of alkenes generally increases with the number of alkyl groups attached to the double bond carbons. This is due to a combination of hyperconjugation and the fact that sp²-sp³ carbon-carbon single bonds are stronger than sp³-sp³ bonds. The general order of stability is:

Tetrasubstituted > Trisubstituted > Disubstituted > Monosubstituted

Therefore, 2,6-dimethyl-2-heptene, being a tetrasubstituted alkene, is expected to be one of the more stable C9H18 isomers. Among disubstituted alkenes, trans isomers are generally more stable than their cis counterparts due to reduced steric strain.

Electrophilic Addition Reactions

A hallmark reaction of alkenes is the electrophilic addition across the double bond. The π electrons of the double bond act as a nucleophile, attacking an electrophile. This typically proceeds through a carbocation intermediate.

For unsymmetrical alkenes, the regioselectivity of the addition often follows Markovnikov's Rule , which states that the electrophile (usually a proton) adds to the carbon of the double bond that has the greater number of hydrogen atoms, leading to the formation of the more stable carbocation intermediate.

Due to its higher stability, the activation energy for the reaction of a more substituted alkene is generally higher, leading to a slower reaction rate compared to a less substituted, and therefore less stable, alkene.

Experimental Protocols

Determination of Boiling Point

A common and effective method for determining the boiling point of a small quantity of a liquid is the Thiele tube method.

Materials:

• Thiele tube

• Mineral oil

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Sample liquid (a few drops)

• Bunsen burner or heating mantle

Procedure:

• Add a few drops of the sample liquid into the small test tube.

• Place the capillary tube, with its sealed end up, into the small test tube.

• Attach the test tube to the thermometer, ensuring the sample is level with the thermometer bulb.

• Place the thermometer and test tube assembly into the Thiele tube containing mineral oil, ensuring the side arm is not blocked.

• Gently heat the side arm of the Thiele tube.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Remove the heat source when a steady stream of bubbles is observed.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds, making it ideal for analyzing alkene isomers.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column (e.g., a non-polar or mid-polarity column, 30-60 m in length).

Typical GC Parameters:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: Increase at 5 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• Transfer Line Temperature: 280 °C

Typical MS Parameters:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Procedure:

• Prepare a dilute solution of the sample in a volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Inject a small volume (e.g., 1 µL) of the sample into the GC.

• The different isomers will separate in the column based on their boiling points and interactions with the stationary phase.

• As each compound elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented.

• The resulting mass spectrum provides a unique fingerprint for each isomer, allowing for its identification by comparison with spectral libraries (e.g., NIST).

Visualizations

Caption: Classification of C9H18 structural isomers.

Caption: Experimental workflow for GC-MS analysis of alkene isomers.

References

• 1. 2,6-dimethyl-2-heptene [stenutz.eu]
• 2. 2,5-dimethyl-2-heptene [stenutz.eu]
• 3. 2-methyl-3-octyne [stenutz.eu]
• 4. 1678-91-7 CAS MSDS (Ethylcyclohexane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Differentiating C9H18 Isomers: A Mass Spectrometry-Based Comparative Guide

For researchers, scientists, and drug development professionals, the precise identification of chemical isomers is a critical step in ensuring the purity, efficacy, and safety of compounds. This guide provides a comparative analysis of C9H18 isomers using mass spectrometry, offering insights into their distinct fragmentation patterns and a detailed experimental protocol for their differentiation.

The structural arrangement of atoms in isomers can lead to significant differences in their chemical and physical properties. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), stands as a powerful analytical technique for distinguishing between such closely related compounds. By analyzing the fragmentation patterns generated upon electron ionization, researchers can deduce the original structure of an unknown C9H18 isomer.

Comparative Analysis of Fragmentation Patterns

The mass spectra of C9H18 isomers, while all exhibiting a molecular ion peak (M+) at m/z 126, display unique fragmentation patterns that serve as fingerprints for their specific structures. These differences arise from the varying stability of the carbocations formed during fragmentation, which is dictated by the initial arrangement of atoms.

Linear nonene isomers, for instance, will undergo fragmentation patterns characteristic of alkenes, often involving allylic cleavage. The position of the double bond will influence the relative abundance of the resulting fragments. In contrast, cyclic isomers like substituted cyclohexanes will fragment in ways that are characteristic of cycloalkanes, often involving the loss of the substituent group or ring-opening followed by further fragmentation.

Below is a summary of the major mass spectral fragments for a selection of C9H18 isomers. The relative intensity of these peaks can be used to distinguish between them.

Isomer	Structure	Major Fragment Ions (m/z) and Relative Intensities	Key Differentiating Features
1-Nonene [1]	CH2=CH(CH2)6CH3	41 (100%), 55 (80%), 70 (60%), 83 (40%), 97 (20%), 126 (15%)	Prominent C3H5+ (m/z 41) and C4H7+ (m/z 55) fragments from cleavage along the alkyl chain.
(E)-2-Nonene	CH3CH=CH(CH2)5CH3	55 (100%), 41 (75%), 69 (50%), 83 (30%), 97 (15%), 126 (10%)	Base peak at m/z 55 (C4H7+), with a significant peak at m/z 41.
(E)-3-Nonene [2][3]	CH3CH2CH=CH(CH2)4CH3	69 (100%), 41 (85%), 55 (70%), 83 (45%), 97 (20%), 126 (5%)	Base peak at m/z 69 (C5H9+), reflecting the more central position of the double bond.
(Z)-4-Nonene [4]	CH3(CH2)3CH=CH(CH2)2CH3	41 (100%), 55 (95%), 69 (80%), 83 (60%), 97 (30%), 126 (10%)	Complex spectrum with several abundant fragments, base peak at m/z 41.
Propylcyclohexane [5][6][7][8][9]	83 (100%), 55 (70%), 41 (60%), 69 (50%), 126 (20%)	Base peak at m/z 83, corresponding to the loss of a propyl radical ([M-43]+).
1,3,5-Trimethylcyclohexane [10][11][12]	111 (100%), 69 (50%), 83 (40%), 97 (30%), 126 (15%)	Base peak at m/z 111, resulting from the loss of a methyl radical ([M-15]+).
cis-1-Ethyl-2-methylcyclohexane [13][14]	97 (100%), 69 (80%), 55 (70%), 83 (60%), 126 (10%)	Base peak at m/z 97, corresponding to the loss of an ethyl radical ([M-29]+).
1-Ethyl-4-methylcyclohexane [13]	97 (100%), 55 (85%), 69 (75%), 83 (65%), 126 (15%)	Similar to the 1,2-isomer, with a base peak at m/z 97 due to the loss of the ethyl group.

Experimental Protocol: GC-MS Analysis of C9H18 Isomers

This protocol outlines a standard method for the separation and identification of C9H18 isomers using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality data.[15][16]

• Solvent Selection: Use a volatile organic solvent such as hexane (B92381) or dichloromethane. Ensure the solvent is of high purity (e.g., HPLC or GC grade) to avoid interference.

• Concentration: Prepare a dilute solution of the C9H18 isomer sample, typically in the range of 1-10 µg/mL.[17]

• Filtration: If the sample contains any particulate matter, filter it through a 0.22 µm syringe filter to prevent clogging of the GC inlet and column.[15]

• Vials: Use clean 2 mL glass autosampler vials with PTFE-lined septa.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters for the analysis of C9H18 isomers. Optimization may be required based on the specific instrument and isomers being analyzed.

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a capillary column.

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating hydrocarbon isomers.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Split injection with a split ratio of 50:1 to 100:1 is recommended for these volatile compounds.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Final hold: Hold at 200 °C for 5 minutes.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 200.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Data Acquisition and Analysis

• Inject 1 µL of the prepared sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectrum for each eluting peak.

• Identify the C9H18 isomers by comparing their retention times and mass spectra to those of known standards or a reference library such as the NIST Mass Spectral Library.

Visualization of Experimental Workflow and Fragmentation

To further clarify the process, the following diagrams illustrate the experimental workflow and the fundamental principles of mass spectral fragmentation.

A streamlined workflow for the GC-MS analysis of C9H18 isomers.

Contrasting fragmentation pathways for alkene and cycloalkane C9H18 isomers.

By carefully controlling the experimental conditions and comparing the resulting mass spectra to established databases, researchers can confidently differentiate between various C9H18 isomers. This analytical rigor is paramount in fields where structural nuances can have profound implications.

References

• 1. PROPYLCYCLOHEXANE(1678-92-8) 1H NMR spectrum [chemicalbook.com]
• 2. Cyclohexane, 1,2,4-trimethyl- [webbook.nist.gov]
• 3. Cyclohexane, 1,2,3-trimethyl-, (1α,2β,3α)- [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. massbank.eu [massbank.eu]
• 6. Cyclohexane, propyl- [webbook.nist.gov]
• 7. Cyclohexane, propyl- [webbook.nist.gov]
• 8. Propylcyclohexane | C9H18 | CID 15505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 10. 1,3,5-Trimethylcyclohexane | C9H18 | CID 35364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Ethyl-4-methylcyclohexane [webbook.nist.gov]
• 12. vurup.sk [vurup.sk]
• 13. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 14. Sample preparation GC-MS [scioninstruments.com]
• 15. uoguelph.ca [uoguelph.ca]
• 16. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 17. Mass Spectrometry Data Center, NIST [chemdata.nist.gov]

A Comparative Guide to Analytical Methods for 2,6-Dimethyl-2-heptene Determination

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds is paramount. This guide provides a comparative overview of analytical methodologies for the determination of 2,6-Dimethyl-2-heptene, a terpene compound. Given the limited availability of validation data for this specific analyte, this guide leverages performance data from analogous terpenes to provide a robust comparison of the most pertinent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Overview of Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile compounds like 2,6-Dimethyl-2-heptene.[1] Its high separation efficiency and sensitive detection capabilities make it a preferred method for terpene analysis.[1] The mass spectrometer provides detailed structural information, aiding in confident compound identification.

High-Performance Liquid Chromatography (HPLC), while traditionally favored for non-volatile or thermally labile compounds, is also a viable technique for terpene analysis, particularly when coupled with a mass spectrometry (MS) or ultraviolet (UV) detector.[1][2] HPLC can be advantageous when simultaneous analysis of a wide range of compounds with varying volatilities is required.

Quantitative Performance Comparison

The following table summarizes typical validation parameters for the analysis of terpenes using GC-MS and HPLC. This data, derived from studies on various representative terpenes, provides a benchmark for the expected performance of these methods for the determination of 2,6-Dimethyl-2-heptene.

Parameter	GC-MS	HPLC-UV/MS
Linearity (r²)	>0.99	>0.99
Limit of Detection (LOD)	Typically in the low µg/mL to ng/mL range	Typically in the µg/mL range
Limit of Quantification (LOQ)	Typically in the low µg/mL to ng/mL range	Typically in the µg/mL range
Accuracy (% Recovery)	80 - 120%	80 - 120%
Precision (%RSD)	< 15%	< 15%

Experimental Protocols

Detailed methodologies are critical for achieving reproducible and reliable results. Below are representative experimental protocols for the analysis of volatile terpenes using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the analysis of volatile compounds like 2,6-Dimethyl-2-heptene in a liquid matrix.

1. Sample Preparation (Liquid Injection)

• Accurately transfer a known volume of the sample into a GC vial.

• Add a suitable internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample).

• Dilute with an appropriate solvent (e.g., hexane, ethyl acetate) to a final concentration within the calibrated range of the instrument.

• Cap the vial and vortex to ensure homogeneity.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms) is typically used for terpene analysis.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min).

• Injection Mode: Split or splitless, depending on the sample concentration.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50-60 °C, hold for 1-2 minutes.

  • Ramp to 150-200 °C at a rate of 5-10 °C/min.

  • Ramp to a final temperature of 250-280 °C at a rate of 15-20 °C/min and hold for 2-5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

High-Performance Liquid Chromatography (HPLC-UV/MS) Protocol

This protocol provides a general methodology for the analysis of terpenes.

1. Sample Preparation

• Accurately weigh or measure the sample.

• Perform a solvent extraction using a suitable organic solvent (e.g., methanol, acetonitrile).

• The extraction may be enhanced by vortexing or sonication.

• Centrifuge the sample to pellet any solid material.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Add an appropriate internal standard.

2. HPLC-UV/MS Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD) or Mass Spectrometer.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B).

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 30 - 40 °C.

• UV Detection: Monitor at a wavelength appropriate for the analyte (e.g., 210 nm for terpenes without strong chromophores).

• MS Detector (if used): Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were created using the DOT language.

Caption: GC-MS analytical workflow for 2,6-Dimethyl-2-heptene determination.

Caption: HPLC-UV/MS analytical workflow for 2,6-Dimethyl-2-heptene determination.

References

• 1. benchchem.com [benchchem.com]
• 2. mac-mod.com [mac-mod.com]

Comparative study of different synthesis routes for 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthesis Methodologies for a Key Alkene Building Block.

This guide provides a comprehensive comparative study of three primary synthetic routes for the preparation of 2,6-Dimethyl-2-heptene, an important intermediate in organic synthesis. The methodologies discussed are Dehydration of 2,6-Dimethyl-2-heptanol (B77958), the Wittig Reaction, and a Grignard Reagent-based approach. This document aims to furnish researchers with the necessary data to select the most suitable synthetic strategy based on factors such as yield, reaction conditions, and starting material availability.

At a Glance: Comparison of Synthetic Routes

Parameter	Dehydration of Alcohol	Wittig Reaction	Grignard Reaction & Dehydration
Starting Materials	2,6-Dimethyl-2-heptanol	6-Methyl-2-heptanone, Isopropyltriphenylphosphonium bromide	6-Methyl-2-heptanone, Methylmagnesium bromide
Key Transformation	Acid-catalyzed elimination of water	Olefination of a ketone	Nucleophilic addition followed by elimination
Primary Reagents	H₂SO₄ or H₃PO₄	n-Butyllithium, Triphenylphosphine (B44618)	Magnesium, Methyl bromide
Typical Yield	Good to Excellent	Good	Good to Excellent (two steps)
Reaction Conditions	Moderate to high temperature	Anhydrous, inert atmosphere, low temperature for ylide formation	Anhydrous, inert atmosphere
Key Advantages	Simple procedure, readily available catalyst	High regioselectivity for double bond placement	Utilizes common and versatile reagents
Key Disadvantages	Potential for rearrangement, formation of isomeric alkenes	Stoichiometric use of phosphine (B1218219) reagent, generation of triphenylphosphine oxide byproduct	Two-step process, requires careful handling of Grignard reagent

Visualizing the Synthetic Approaches

The logical workflow for this comparative study, from the selection of precursor molecules to the final product, is depicted below.

Caption: Comparative workflow of synthetic routes to 2,6-Dimethyl-2-heptene.

Synthetic Route 1: Dehydration of 2,6-Dimethyl-2-heptanol

This method involves the acid-catalyzed elimination of water from 2,6-dimethyl-2-heptanol to form the target alkene. Being a tertiary alcohol, the reaction proceeds readily under relatively mild conditions via an E1 mechanism.[1]

Experimental Protocol:

• Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The receiving flask should be cooled in an ice bath to minimize the loss of the volatile alkene product.

• Reaction Mixture: To the round-bottom flask, add 2,6-dimethyl-2-heptanol. Slowly and with cooling, add a catalytic amount of a strong acid such as concentrated sulfuric acid or 85% phosphoric acid.[2][3] A common molar ratio of alcohol to acid catalyst is approximately 10:1.

• Dehydration and Distillation: The mixture is gently heated. The 2,6-Dimethyl-2-heptene product, having a lower boiling point than the starting alcohol, will distill as it is formed. The distillation temperature should be carefully monitored.

• Work-up: The collected distillate is washed with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by washing with brine.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., anhydrous sodium sulfate), filtered, and then purified by simple distillation to yield pure 2,6-Dimethyl-2-heptene.

Performance Data:

Parameter	Value
Reactants	2,6-Dimethyl-2-heptanol, Sulfuric Acid (catalyst)
Solvent	None (neat reaction)
Temperature	Distillation temperature of the product
Reaction Time	Dependent on distillation rate
Reported Yield	Typically good to excellent for tertiary alcohol dehydration
Purity	Good, potential for isomeric impurities

Synthetic Route 2: The Wittig Reaction

The Wittig reaction provides a highly regioselective method for alkene synthesis. In this case, 2,6-Dimethyl-2-heptene can be synthesized by reacting 6-methyl-2-heptanone with isopropylidene triphenylphosphorane. The location of the double bond is unambiguously determined by the reactants.[4][5]

Experimental Protocol:

Part A: Preparation of the Wittig Reagent (Isopropylidene triphenylphosphorane)

• Phosphonium (B103445) Salt Formation: Isopropyltriphenylphosphonium bromide is prepared by the Sₙ2 reaction of triphenylphosphine with 2-bromopropane. This reaction is typically carried out in a suitable solvent like toluene (B28343) or acetonitrile (B52724) with heating.

• Ylide Generation: The phosphonium salt is suspended in an anhydrous aprotic solvent (e.g., diethyl ether or THF) under an inert atmosphere (e.g., nitrogen or argon). A strong base, such as n-butyllithium in hexanes, is added dropwise at low temperature (e.g., 0 °C or -78 °C) to deprotonate the phosphonium salt and form the orange to red-colored ylide.[4]

Part B: Wittig Reaction

• Reaction with Ketone: The solution of the freshly prepared ylide is maintained at a low temperature. A solution of 6-methyl-2-heptanone in the same anhydrous solvent is added dropwise to the ylide solution.

• Reaction Completion: The reaction mixture is typically allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC).

• Work-up: The reaction is quenched by the addition of water or a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether).

• Purification: The combined organic layers are washed with brine, dried over an anhydrous drying agent, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to separate the 2,6-Dimethyl-2-heptene from the triphenylphosphine oxide byproduct.

Performance Data:

Parameter	Value
Reactants	6-Methyl-2-heptanone, Isopropyltriphenylphosphonium bromide, n-Butyllithium
Solvent	Anhydrous THF or Diethyl Ether
Temperature	-78 °C to Room Temperature
Reaction Time	Several hours
Reported Yield	Generally good
Purity	High, after chromatographic purification

Synthetic Route 3: Grignard Reaction Followed by Dehydration

This two-step approach first constructs the required carbon skeleton of the alcohol precursor, 2,6-dimethyl-2-heptanol, using a Grignard reaction. The subsequent dehydration of the alcohol yields the target alkene.

Experimental Protocol:

Step 1: Synthesis of 2,6-Dimethyl-2-heptanol via Grignard Reaction

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere, magnesium turnings are placed in anhydrous diethyl ether. A solution of methyl bromide in anhydrous diethyl ether is added dropwise to initiate the formation of methylmagnesium bromide.

• Reaction with Ketone: Once the Grignard reagent has formed, the solution is cooled in an ice bath. A solution of 6-methyl-2-heptanone in anhydrous diethyl ether is added dropwise. The reaction is typically exothermic.

• Work-up: After the addition is complete, the reaction mixture is stirred at room temperature for a period to ensure completion. The reaction is then quenched by the slow, careful addition of a saturated aqueous solution of ammonium chloride.

• Isolation: The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to give crude 2,6-dimethyl-2-heptanol. A patent describes a similar synthesis of 2,6-dimethyl-2-heptanol with a reported yield of 86%.[6]

Step 2: Dehydration of 2,6-Dimethyl-2-heptanol

The crude 2,6-dimethyl-2-heptanol obtained from the Grignard reaction can be dehydrated to 2,6-Dimethyl-2-heptene using the acid-catalyzed procedure described in Synthetic Route 1 .

Performance Data (for the two-step process):

Parameter	Value
Reactants	6-Methyl-2-heptanone, Methyl bromide, Magnesium; then Sulfuric Acid
Solvent	Anhydrous Diethyl Ether for Grignard; Neat for Dehydration
Temperature	0 °C to reflux for Grignard; Distillation temperature for Dehydration
Reaction Time	Several hours for Grignard; Dependent on distillation for Dehydration
Overall Yield	Dependent on the yield of both steps
Purity	Good, requires purification after each step

Logical Relationship Diagram

Caption: Logical relationships of reactants to product for each synthetic route.

References

• 1. Acid-Catalyzed Dehydration of Alcohols to Alkenes [moodle.tau.ac.il]
• 2. cerritos.edu [cerritos.edu]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. CN100516010C - Method for preparing 2,6-dimethyl-2-heptanol - Google Patents [patents.google.com]

Navigating the Separation of 2,6-Dimethyl-2-heptene: A Comparative Guide to Kovats Retention Indices on Different GC Columns

For researchers, scientists, and professionals in drug development, the accurate identification and characterization of volatile and semi-volatile organic compounds are paramount. Gas chromatography (GC) is a cornerstone analytical technique for these applications, and the Kovats retention index (RI) provides a standardized measure for comparing retention times across different systems. This guide offers a comparative analysis of the Kovats retention index for 2,6-Dimethyl-2-heptene on various GC columns, supported by experimental data and detailed methodologies to aid in method development and compound identification.

Unveiling Retention Behavior: A Data-Driven Comparison

The retention of an analyte in gas chromatography is fundamentally governed by its partitioning between the stationary phase of the column and the mobile carrier gas. The polarity of the stationary phase plays a pivotal role in this process, leading to significant differences in the retention indices of compounds. For 2,6-Dimethyl-2-heptene, a branched alkene, its interaction with non-polar and polar stationary phases results in distinct retention behaviors.

The table below summarizes the available Kovats retention index data for 2,6-Dimethyl-2-heptene on different types of GC columns.

Analyte	GC Column Type	Stationary Phase	Kovats Retention Index (I)
2,6-Dimethyl-2-heptene	Semi-standard non-polar	5% Phenyl Methylpolysiloxane (e.g., DB-5)	850[1]
4,6-Dimethyl-2-heptene (isomer)	Standard non-polar	100% Dimethylpolysiloxane (e.g., DB-1)	832

The "How-To": Experimental Protocols for Determining Kovats Retention Indices

The accurate determination of Kovats retention indices is crucial for reliable compound identification. The following is a detailed protocol for determining the retention index of 2,6-Dimethyl-2-heptene. This protocol can be adapted for both non-polar and polar columns.

Objective: To determine the Kovats retention index of 2,6-Dimethyl-2-heptene using a temperature-programmed gas chromatographic method.

Materials:

• 2,6-Dimethyl-2-heptene standard

• n-alkane standard mixture (e.g., C8-C20)

• High-purity solvent (e.g., hexane (B92381) or pentane)

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) and a suitable capillary column (non-polar and/or polar)

• Microsyringe for sample injection

Procedure:

• Sample and Standard Preparation:

  • Prepare a dilute solution of 2,6-Dimethyl-2-heptene in the chosen solvent (e.g., 100 ppm).

  • Prepare a working solution of the n-alkane standard mixture in the same solvent.

• Gas Chromatograph Conditions: The following are representative GC conditions. These may need to be optimized for your specific instrument and column.

Parameter	Non-Polar Column (e.g., DB-5)	Polar Column (e.g., DB-WAX)
Column	30 m x 0.25 mm ID, 0.25 µm film thickness	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)	1.0 mL/min (constant flow)
Injector Temperature	250 °C	250 °C
Split Ratio	50:1	50:1
Oven Program	50 °C (hold for 2 min), then ramp at 5 °C/min to 200 °C	50 °C (hold for 2 min), then ramp at 5 °C/min to 220 °C
Detector Temperature	280 °C	280 °C
Injection Volume	1 µL	1 µL

• Analysis:

  • Inject the n-alkane standard mixture and record the retention times of each n-alkane.

  • Inject the 2,6-Dimethyl-2-heptene sample and record its retention time.

  • For highest accuracy, a co-injection of the sample and the n-alkane mixture can be performed.

• Kovats Retention Index Calculation: For temperature-programmed GC, the Kovats retention index (I) is calculated using the following linear interpolation formula:

  I = 100 * [n + (tR(x) - tR(n)) / (tR(N) - tR(n))]

  Where:

  • tR(x) is the retention time of 2,6-Dimethyl-2-heptene.

  • tR(n) is the retention time of the n-alkane eluting just before 2,6-Dimethyl-2-heptene.

  • tR(N) is the retention time of the n-alkane eluting just after 2,6-Dimethyl-2-heptene.

  • n is the carbon number of the n-alkane eluting before the analyte.

Visualizing the Workflow

To better understand the process of determining and comparing Kovats retention indices, the following workflow diagram is provided.

Caption: Workflow for the determination and comparison of Kovats retention indices.

This comprehensive guide provides the necessary data, protocols, and a clear workflow to assist researchers in the accurate determination and comparison of the Kovats retention index for 2,6-Dimethyl-2-heptene on different GC columns. By understanding the influence of stationary phase polarity on retention, scientists can make more informed decisions in method development and achieve more reliable compound identification.

References

• 1. repositum.tuwien.at [repositum.tuwien.at]

Cross-Referencing 2,6-Dimethyl-2-heptene Spectral Data with NIST Libraries: A Comparative Guide

This guide provides a detailed comparison of the spectral data for 2,6-Dimethyl-2-heptene with its isomer, 2,6-Dimethyl-1-heptene, cross-referencing available data from the National Institute of Standards and Technology (NIST) libraries and other public databases. This document is intended for researchers, scientists, and drug development professionals to facilitate the identification and characterization of these compounds.

Spectral Data Comparison

The following tables summarize the available mass spectrometry (MS) and nuclear magnetic resonance (NMR) data for 2,6-Dimethyl-2-heptene and 2,6-Dimethyl-1-heptene.

Mass Spectrometry Data

Compound: 2,6-Dimethyl-2-heptene Formula: C₉H₁₈ Molecular Weight: 126.24 g/mol [1][2] NIST Registry Number: 162826[1]

m/z	Relative Intensity
41	100% (Base Peak)
69	High
56	High
Note: A complete, publicly available peak table with relative intensities from NIST is not readily accessible. The data presented represents the most prominent peaks as listed in the PubChem database, which references the NIST library.[1]

Compound: 2,6-Dimethyl-1-heptene Formula: C₉H₁₈ Molecular Weight: 126.24 g/mol NIST Registry Number: 227610

m/z	Relative Intensity
56	100% (Base Peak)
55	44.3%
41	35.9%
69	34.0%
43	31.7%
70	26.5%
57	18.5%
29	11.9%
126	12.3% (Molecular Ion)
Source: AIST/NIMC Database, referenced in the NIST WebBook.

Nuclear Magnetic Resonance (NMR) Data

¹³C NMR Spectral Data for 2,6-Dimethyl-2-heptene

Specific, publicly available ¹³C NMR chemical shift data for 2,6-Dimethyl-2-heptene is limited. However, based on the structure and general principles of NMR spectroscopy for alkenes, the following chemical shift regions are expected:

• Alkene Carbons (C=C): 120-140 ppm

• Allylic Carbons: 20-40 ppm

• Aliphatic Carbons: 10-30 ppm

¹H NMR Spectral Data for 2,6-Dimethyl-1-heptene

Assignment	Chemical Shift (ppm)
=CH₂	4.64 - 4.71
-CH₂-	1.98
=C-CH₃	1.707
Aliphatic -CH- & -CH₂-	0.97 - 1.81
-CH(CH₃)₂	0.883
Source: ChemicalBook, 90 MHz in CDCl₃.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of volatile alkenes like 2,6-Dimethyl-2-heptene using GC-MS.[3]

1. Sample Preparation:

• Dissolve approximately 10-20 mg of the alkene sample in a suitable volatile solvent (e.g., hexane, dichloromethane) to a final concentration of about 10 µg/mL.[4]

• Transfer the solution to a 2 mL GC vial.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: A non-polar or mid-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating non-polar hydrocarbons.[3]

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 200°C at a rate of 10°C/min.

  • Hold: Hold at 200°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Solvent Delay: 3 minutes.

3. Data Analysis:

• The acquired mass spectra are compared with the reference spectra in the NIST Mass Spectral Library for compound identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes a general method for acquiring ¹H and ¹³C NMR spectra of alkenes.[5]

1. Sample Preparation:

• Accurately weigh 5-25 mg of the alkene sample.[5]

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

2. NMR Instrumentation and Data Acquisition:

• Spectrometer: Bruker Avance III 400 MHz or equivalent.

• ¹H NMR Acquisition:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 4.0 s

• ¹³C NMR Acquisition:

  • Pulse Program: zgpg30 (proton-decoupled)

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase and baseline correct the resulting spectrum.

• Reference the spectrum to the TMS signal at 0 ppm.

Visualizations

Caption: Workflow for cross-referencing experimental spectral data with NIST libraries.

Caption: Simplified workflows for GC-MS and NMR analysis.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. uoguelph.ca [uoguelph.ca]
• 5. benchchem.com [benchchem.com]

Differentiating 2,6-Dimethyl-2-heptene: A Comparative Guide for Volatile Organic Compound Analysis

For researchers, scientists, and drug development professionals, the precise identification of volatile organic compounds (VOCs) is paramount for ensuring the purity, efficacy, and safety of products. This guide provides a comprehensive comparison of analytical methodologies for differentiating 2,6-dimethyl-2-heptene from other structurally similar VOCs, with a focus on gas chromatography-mass spectrometry (GC-MS). Experimental data, detailed protocols, and visual workflows are presented to aid in the accurate identification of this compound.

Introduction to 2,6-Dimethyl-2-heptene and its Isomers

2,6-Dimethyl-2-heptene is a branched alkene with the chemical formula C9H18. It belongs to a large family of isomers, all sharing the same molecular weight, which can present significant analytical challenges. The differentiation of these isomers is critical as their biological and chemical properties can vary significantly. This guide will focus on distinguishing 2,6-dimethyl-2-heptene from its isomers through chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful and widely used technique for the separation and identification of volatile and semi-volatile organic compounds. The separation is based on the differential partitioning of analytes between a gaseous mobile phase and a stationary phase within a capillary column. Subsequent detection by a mass spectrometer provides a unique fragmentation pattern for each compound, acting as a molecular fingerprint.

Comparative Gas Chromatography Data

The Kovats retention index (RI) is a standardized measure of a compound's retention time in gas chromatography, relative to a series of n-alkanes. It is a crucial parameter for the identification of compounds, as it is less dependent on instrumental variations than the retention time alone. The table below presents the Kovats retention indices for 2,6-dimethyl-2-heptene and several of its C9H18 isomers on a semi-standard non-polar stationary phase, such as a DB-5 column.

Compound	IUPAC Name	CAS Number	Kovats Retention Index (Semi-standard non-polar)
2,6-Dimethyl-2-heptene	2,6-Dimethylhept-2-ene	5557-98-2	850 [1]
2,4-Dimethyl-1-heptene	2,4-Dimethylhept-1-ene	19549-87-2	828 - 855[2]
3,5-Dimethyl-1-heptene	3,5-Dimethylhept-1-ene	13559-93-0	843
Propylcyclohexane	Propylcyclohexane	1678-92-8	936 - 939[3]
1,1-Diethylcyclopentane	1,1-Diethylcyclopentane	2721-38-2	1199[4]

Note: The range of Kovats indices for 2,4-Dimethyl-1-heptene reflects data from multiple sources under similar conditions.

Comparative Mass Spectrometry Data

The mass spectrum of a compound provides information about its molecular weight and fragmentation pattern upon electron ionization. Isomers, while having the same molecular ion peak, often exhibit distinct fragmentation patterns due to differences in their molecular structure and bond stabilities.

Table 2: Key Mass Spectral Fragments for 2,6-Dimethyl-2-heptene and its Isomers

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and their Relative Abundance
2,6-Dimethyl-2-heptene	126	41 (100%), 56 (80%), 69 (75%), 85 (40%), 111 (15%)[1][5]
2,4-Dimethyl-1-heptene	126	43 (100%), 57 (85%), 70 (40%), 85 (25%), 111 (10%)[2][6]
2,6-Dimethylheptane	128 (saturated analog)	43 (100%), 57 (70%), 71 (50%), 85 (30%), 113 (5%)[7]

Analysis of Fragmentation Patterns:

• 2,6-Dimethyl-2-heptene: The base peak at m/z 41 is likely due to the formation of the stable allyl cation. The peak at m/z 56 can be attributed to a McLafferty-type rearrangement. The ion at m/z 69 corresponds to the loss of a butyl radical, while the peak at m/z 111 represents the loss of a methyl group.

• 2,4-Dimethyl-1-heptene: The base peak at m/z 43 is characteristic of a secondary carbocation, which is highly stable. The prominent peak at m/z 57 is due to the loss of a pentyl radical.

• 2,6-Dimethylheptane: As a saturated alkane, its fragmentation is dominated by the formation of stable carbocations, with the base peak at m/z 43 corresponding to the isopropyl cation.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for C9 Alkene Isomer Analysis

This protocol provides a general framework for the analysis of 2,6-dimethyl-2-heptene and its isomers. Optimization may be required based on the specific instrumentation and sample matrix.

1. Sample Preparation:

• For liquid samples, prepare a dilute solution (e.g., 10-100 µg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.[8]

• For air or headspace analysis, techniques like solid-phase microextraction (SPME) or purge and trap can be employed to concentrate the VOCs prior to injection.[9]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar to semi-polar capillary column.[10]

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (for trace analysis) or split (e.g., 50:1 for higher concentrations).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-300.

Visualization of Analytical Workflow

The following diagrams illustrate the logical workflow for differentiating 2,6-dimethyl-2-heptene from other VOCs.

GC-MS workflow for VOC analysis.

Logical flow for compound identification.

Conclusion

The differentiation of 2,6-dimethyl-2-heptene from its isomers and other volatile organic compounds can be reliably achieved through the combined use of gas chromatography and mass spectrometry. By carefully comparing the Kovats retention indices and mass spectral fragmentation patterns with established reference data, researchers can confidently identify this compound. The provided experimental protocol and workflows serve as a valuable starting point for developing and validating analytical methods for the quality control and characterization of complex VOC mixtures.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Dimethyl-1-heptene | C9H18 | CID 123385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Kovats Retention Index: Propylcyclohexane (C9H18) [pherobase.com]
• 4. The Kovats Retention Index: 1,1-Diethylcyclopentane (C9H18) [pherobase.com]
• 5. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 6. 2,4-Dimethyl-1-heptene [webbook.nist.gov]
• 7. Heptane, 2,6-dimethyl- [webbook.nist.gov]
• 8. uoguelph.ca [uoguelph.ca]
• 9. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Gas Chromatographic Retention Data [webbook.nist.gov]

A Comparative Guide to Inter-Laboratory Validation of Analytical Protocols for 2,6-Dimethyl-2-heptene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory validation of analytical methods for the quantification of 2,6-Dimethyl-2-heptene. While specific inter-laboratory validation data for 2,6-Dimethyl-2-heptene is not publicly available, this document outlines standardized protocols and presents a hypothetical comparison based on common analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS), which is well-suited for volatile organic compounds like 2,6-Dimethyl-2-heptene.[1][2][3] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines for analytical procedure validation.[4][5][6]

Introduction to Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[4] An inter-laboratory validation, also known as a collaborative study, is crucial for establishing the reproducibility of a method across different laboratories, which is a key requirement for standardization.[7][8] The validation process assesses various performance characteristics, including accuracy, precision (repeatability and intermediate precision), specificity, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ).

Comparison of Analytical Methods

While other techniques could be employed, Gas Chromatography-Mass Spectrometry (GC-MS) is a primary method for the analysis of volatile compounds such as 2,6-Dimethyl-2-heptene due to its high resolution and sensitivity.[2][3] An alternative could be two-dimensional gas chromatography (GCxGC) for more complex matrices.[9]

Table 1: Hypothetical Performance Comparison of Analytical Methods for 2,6-Dimethyl-2-heptene

Performance Characteristic	Method A: GC-MS (Single Quadrupole)	Method B: GC-MS/MS (Triple Quadrupole)
Linearity (R²)	> 0.995	> 0.999
Accuracy (% Recovery)	95-105%	98-102%
Precision (RSD%)
- Repeatability	< 5%	< 2%
- Intermediate Precision	< 8%	< 4%
Limit of Detection (LOD)	1 ng/mL	0.1 ng/mL
Limit of Quantitation (LOQ)	5 ng/mL	0.5 ng/mL
Specificity	High	Very High
Robustness	Good	Excellent

Experimental Protocols

Detailed methodologies are critical for ensuring consistency across participating laboratories.

Headspace SPME is a common technique for extracting volatile compounds from a sample matrix.

• Place a known amount of the sample (e.g., 1 gram of a solid matrix or 1 mL of a liquid matrix) into a headspace vial.

• Add a suitable internal standard.

• Seal the vial and place it in a heated agitator (e.g., at 60°C for 15 minutes) to allow the analytes to partition into the headspace.

• Expose a SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene) to the headspace for a defined period (e.g., 20 minutes) to adsorb the analytes.

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Splitless mode at 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 250°C at 20°C/min, and hold for 5 minutes.

  • Column: DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of 2,6-Dimethyl-2-heptene and the internal standard.

• Gas Chromatograph (GC) Conditions: Same as Method A.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for enhanced selectivity and sensitivity.

Inter-Laboratory Validation Study Design

A typical inter-laboratory study involves a coordinating laboratory preparing and distributing identical, blind samples to participating laboratories. Each laboratory analyzes the samples using the specified protocol and reports the results. The data is then statistically analyzed to determine the method's reproducibility.

Table 2: Hypothetical Inter-Laboratory Validation Data for Method A (GC-MS)

Laboratory	Sample 1 (Low Conc.) Mean ± SD (ng/mL)	Sample 2 (High Conc.) Mean ± SD (ng/mL)	Accuracy (% Recovery)
Lab 1	9.8 ± 0.4	49.5 ± 1.5	98.0%
Lab 2	10.2 ± 0.6	51.0 ± 2.0	102.0%
Lab 3	9.5 ± 0.5	48.0 ± 1.8	96.0%
Lab 4	10.5 ± 0.3	52.0 ± 1.2	104.0%
Overall Mean	10.0	50.1	100.0%
Repeatability RSDr (%)	4.8%	3.5%	-
Reproducibility RSDR (%)	7.5%	5.9%	-

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 2,6-Dimethyl-2-heptene.

References

• 1. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. akjournals.com [akjournals.com]
• 3. m.youtube.com [m.youtube.com]
• 4. fda.gov [fda.gov]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 8. eurachem.org [eurachem.org]
• 9. agilent.com [agilent.com]

Unambiguous Structural Confirmation of 2,6-Dimethyl-2-heptene: A Comparative Guide Utilizing Modern Analytical Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of organic molecules is a critical step in ensuring the identity, purity, and quality of synthesized compounds. This guide provides a comprehensive comparison of analytical techniques for the structural confirmation of 2,6-Dimethyl-2-heptene, presenting experimental data and detailed protocols. To offer a clear benchmark, we compare its analytical characteristics with its structural isomer, 2,6-Dimethyl-1-heptene.

The structural integrity of a chemical entity is paramount in research and development, directly impacting its physicochemical properties, reactivity, and biological activity. In this context, a multi-technique approach is indispensable for the unambiguous confirmation of a molecule's structure. Here, we detail the application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to verify the structure of 2,6-Dimethyl-2-heptene.

Comparative Analytical Data

To facilitate a clear comparison, the key analytical data for 2,6-Dimethyl-2-heptene and its isomer, 2,6-Dimethyl-1-heptene, are summarized below.

Property	2,6-Dimethyl-2-heptene	2,6-Dimethyl-1-heptene
Molecular Formula	C₉H₁₈	C₉H₁₈
Molecular Weight	126.24 g/mol [1][2]	126.24 g/mol [3]
Structure	(CH₃)₂C=CHCH₂CH₂CH(CH₃)₂	CH₂=C(CH₃)CH₂CH₂CH₂CH(CH₃)₂

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The predicted chemical shifts for 2,6-Dimethyl-2-heptene are contrasted with the experimental data for 2,6-Dimethyl-1-heptene.

¹H NMR Spectral Data (Predicted/Experimental)

Assignment (2,6-Dimethyl-2-heptene)	Predicted ¹H Chemical Shift (ppm)	Assignment (2,6-Dimethyl-1-heptene)	Experimental ¹H Chemical Shift (ppm)
CH ₃-C=	~1.6 - 1.7 (s, 6H)	=CH ₂	~4.6 - 4.7 (s, 2H)
=CH -	~5.1 (t, 1H)	CH ₃-C=	~1.7 (s, 3H)
-CH ₂-C=	~1.9 - 2.0 (t, 2H)	=C-CH ₂-	~1.9 - 2.0 (t, 2H)
-CH ₂-	~1.2 - 1.4 (m, 2H)	-CH ₂-	~1.2 - 1.4 (m, 4H)
-CH -(CH₃)₂	~1.5 - 1.6 (m, 1H)	-CH -(CH₃)₂	~1.5 - 1.6 (m, 1H)
-CH(CH ₃)₂	~0.8 - 0.9 (d, 6H)	-CH(CH ₃)₂	~0.8 - 0.9 (d, 6H)

¹³C NMR Spectral Data (Predicted/Experimental)

Assignment (2,6-Dimethyl-2-heptene)	Predicted ¹³C Chemical Shift (ppm)	Assignment (2,6-Dimethyl-1-heptene)	Experimental ¹³C Chemical Shift (ppm)
(C H₃)₂C=	~25	=C H₂	~109
(C H₃)₂C =	~131	C (CH₃)=	~145
=C H-	~124	C H₃-C=	~22
-C H₂-C=	~42	=C-C H₂-	~38
-C H₂-	~25	-C H₂-	~25
-C H-(CH₃)₂	~28	-C H₂-	~39
-CH(C H₃)₂	~22	-C H-(CH₃)₂	~28
-CH(C H₃)₂	~22

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Key Mass Spectral Fragments (m/z)

2,6-Dimethyl-2-heptene	2,6-Dimethyl-1-heptene
126 (M⁺)	126 (M⁺)
111	111
83	83
69[4]	69
56[4]	56
41[4]	41

The molecular ion peak (M⁺) at m/z 126 confirms the molecular weight for both isomers. The fragmentation patterns show similarities due to their related structures, but subtle differences in the relative abundances of the fragments can be used for differentiation. For 2,6-Dimethyl-2-heptene, the base peak is often observed at m/z 41, corresponding to the allyl cation, while for 2,6-Dimethyl-1-heptene, a prominent peak at m/z 69 is often observed, resulting from the loss of a butyl radical.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Key IR Absorption Bands (cm⁻¹)

Vibrational Mode	2,6-Dimethyl-2-heptene (Predicted)	2,6-Dimethyl-1-heptene (Experimental)
C-H stretch (sp³)	~2850-2960	~2870-2960
C-H stretch (sp²)	~3020	~3075
C=C stretch	~1670	~1650
C-H bend (alkane)	~1365-1465	~1365-1465
=C-H bend (alkene)	~840	~890

The key differentiator in the IR spectra is the position of the C=C stretching vibration and the =C-H bending vibrations. The trisubstituted double bond in 2,6-Dimethyl-2-heptene is expected to show a C=C stretch at a slightly higher wavenumber compared to the disubstituted double bond in 2,6-Dimethyl-1-heptene. Furthermore, the out-of-plane =C-H bending for the vinylidene group in the 1-heptene (B165124) isomer gives a characteristic strong band around 890 cm⁻¹, which is absent in the spectrum of the 2-heptene (B165337) isomer.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of 5-10 mg of the analyte is dissolved in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz NMR Spectrometer

  • Pulse Program: zg30

  • Number of Scans: 16

  • Acquisition Time: 4.096 s

  • Relaxation Delay: 1.0 s

  • Spectral Width: 8278 Hz (20.6 ppm)

• ¹³C NMR Spectroscopy:

  • Instrument: 100 MHz NMR Spectrometer

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024

  • Acquisition Time: 1.31 s

  • Relaxation Delay: 2.0 s

  • Spectral Width: 23810 Hz (236.8 ppm)

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A 1 µL aliquot of a 100 ppm solution of the analyte in dichloromethane (B109758) is prepared.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC System

  • Mass Spectrometer: Agilent 5977A MSD

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (100:1)

  • Carrier Gas: Helium (1.0 mL/min, constant flow)

  • Oven Program: Initial temperature of 40 °C (hold for 2 min), ramp to 250 °C at 10 °C/min, hold for 5 min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 35-350

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A drop of the neat liquid sample is placed between two potassium bromide (KBr) plates to form a thin film.

• Instrumentation:

  • Spectrometer: PerkinElmer Spectrum Two FT-IR Spectrometer

• Data Acquisition:

  • Mode: Transmittance

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16

  • Spectral Range: 4000-400 cm⁻¹

Visualization of the Analytical Workflow

The logical flow of the structural confirmation process is illustrated in the following diagram.

Caption: Workflow for the structural confirmation of 2,6-Dimethyl-2-heptene.

Logical Relationship of Spectroscopic Data

The interplay between the different analytical techniques provides a robust confirmation of the structure.

Caption: Interplay of analytical data for structural elucidation.

By integrating the data from NMR, MS, and IR spectroscopy, and comparing it with a known isomer, a confident and unambiguous structural confirmation of 2,6-Dimethyl-2-heptene can be achieved. This methodical approach is fundamental to maintaining the high standards of accuracy and reliability required in scientific research and drug development.

References

• 1. 2-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 2. 2-Heptene, 2,6-dimethyl- (CAS 5557-98-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1-Heptene, 2,6-dimethyl- [webbook.nist.gov]
• 4. 2,6-Dimethyl-2-heptene | C9H18 | CID 521663 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Ionization Techniques for 2,6-Dimethyl-2-heptene Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common ionization techniques—Electron Ionization (EI), Chemical Ionization (CI), and Atmospheric Pressure Photoionization (APPI)—for the mass spectrometric analysis of the nonpolar alkene, 2,6-Dimethyl-2-heptene. The selection of an appropriate ionization method is critical for obtaining desired molecular information, whether for structural elucidation or molecular weight determination.

Data Presentation: Quantitative Comparison of Ionization Techniques

The following table summarizes the expected quantitative data from the analysis of 2,6-Dimethyl-2-heptene (Molecular Weight: 126.24 g/mol ) using EI, CI, and APPI. Data for EI is based on the NIST Mass Spectrometry Data Center, while data for CI and APPI are inferred from established principles for the analysis of nonpolar alkenes.

Ionization Technique	Ion Type	Predominant Ions (m/z)	Molecular Ion Abundance	Fragmentation	Primary Application
Electron Ionization (EI)	Hard	41, 43, 55, 57, 70, 85, 111, 126 (M+)	Low to Moderate	Extensive	Structural Elucidation
Chemical Ionization (CI)	Soft	127 ([M+H]+) , 155 ([M+C2H5]+), 183 ([M+C3H5]+)	High	Minimal	Molecular Weight Determination
Atmospheric Pressure Photoionization (APPI)	Soft	126 (M+•)	High	Very Low	Analysis of Nonpolar Compounds

Experimental Protocols

Detailed methodologies for the analysis of 2,6-Dimethyl-2-heptene using each ionization technique are provided below. Gas Chromatography (GC) is the recommended sample introduction method due to the volatile nature of the analyte.

Gas Chromatography (GC) Parameters (Common for all techniques)

• Injection: 1 µL of 2,6-Dimethyl-2-heptene solution (in hexane) is injected into the GC inlet.

• Inlet Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• GC Column: A nonpolar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

Electron Ionization (EI) Mass Spectrometry

Principle: High-energy electrons (typically 70 eV) bombard the analyte molecules in the gas phase, causing the ejection of an electron to form a molecular ion (M+). The excess energy imparted leads to extensive and reproducible fragmentation, providing a characteristic "fingerprint" for the molecule.[1][2]

Methodology:

• The GC column is interfaced with the EI source of the mass spectrometer.

• The ion source temperature is maintained at 230°C.

• A standard electron energy of 70 eV is used for ionization.

• The mass spectrometer is set to scan a mass range of m/z 35-200.

• Data is acquired in full scan mode to obtain a complete fragmentation pattern. The resulting mass spectrum can be compared against spectral libraries like the NIST/EPA/NIH Mass Spectral Library for identification.[3]

Chemical Ionization (CI) Mass Spectrometry

Principle: A reagent gas (e.g., methane (B114726) or isobutane) is introduced into the ion source at a higher pressure than the analyte.[4][5] The reagent gas is ionized by electron impact, and these reagent gas ions then react with the analyte molecules through proton transfer or adduction, resulting in protonated molecules ([M+H]+) or adduct ions.[1][6] This is a "softer" ionization technique that produces significantly less fragmentation than EI.[4][5][6]

Methodology:

• The GC is interfaced with a CI-capable mass spectrometer source.

• The ion source is maintained at a temperature of 200°C.

• A reagent gas, such as methane, is introduced into the ion source at a pressure of approximately 1 torr.

• The mass spectrometer is set to scan a mass range of m/z 100-250.

• Data acquisition in full scan mode will reveal the prominent [M+H]+ ion at m/z 127.

Atmospheric Pressure Photoionization (APPI) Mass Spectrometry

Principle: The analyte, eluted from the GC, is vaporized and then ionized by photons from a vacuum ultraviolet (VUV) lamp. For nonpolar compounds like 2,6-Dimethyl-2-heptene, ionization typically occurs via direct photoionization, where the analyte molecule absorbs a photon and ejects an electron to form a molecular radical cation (M+•).[7] This is a very soft ionization technique, ideal for nonpolar compounds that are challenging to ionize by other methods.[8][9][10]

Methodology:

• The GC effluent is directed to the APPI source.

• The vaporizer temperature is set to 350°C to ensure complete volatilization of the analyte.

• A krypton VUV lamp is used as the photon source.

• The mass spectrometer is set to scan a mass range of m/z 100-200.

• Data is acquired in full scan mode, which is expected to show a strong molecular ion peak at m/z 126 with minimal fragmentation.

Mandatory Visualization

The following diagrams illustrate the fundamental processes of each ionization technique for 2,6-Dimethyl-2-heptene.

Caption: Electron Ionization (EI) workflow for 2,6-Dimethyl-2-heptene.

Caption: Chemical Ionization (CI) process for 2,6-Dimethyl-2-heptene.

Caption: APPI mechanism for 2,6-Dimethyl-2-heptene ionization.

References

• 1. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. Ionization Modes: EI : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. Heptane, 2,6-dimethyl- [webbook.nist.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. azom.com [azom.com]
• 6. researchgate.net [researchgate.net]
• 7. Atmospheric Pressure Photoionization (APPI) - MagLab [nationalmaglab.org]
• 8. chromacademy.com [chromacademy.com]
• 9. Atmospheric-pressure photoionization - Wikipedia [en.wikipedia.org]
• 10. Atmospheric Pressure Photoionization Ionization Platform - Creative Proteomics [creative-proteomics.com]

Safety & Regulatory Compliance

2,6-Dimethyl-2-heptene proper disposal procedures

Proper disposal of 2,6-Dimethyl-2-heptene is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed procedures for its handling and disposal, tailored for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Overview

2,6-Dimethyl-2-heptene is an alkene. While specific data for this compound is not detailed in the provided search results, its properties can be inferred from similar unsaturated hydrocarbons. Alkenes are generally flammable and may pose health hazards upon inhalation, ingestion, or skin contact.[1][2][3] For instance, related compounds are classified as flammable liquids that can be fatal if swallowed and enter the airways.[1][3] Therefore, handling and disposal must be conducted with appropriate precautions.

Quantitative Data Summary

The following table summarizes key safety and physical data for similar alkene compounds, which should be considered indicative for 2,6-Dimethyl-2-heptene.

Property	Value	Source
Classification	Flammable Liquid	[1][2][3]
Flash Point	86.0 °F (30.0 °C) (for 2,6-Dimethyl-1-heptene)	[1]
Hazards	May be fatal if swallowed and enters airways. Causes skin and eye irritation. May cause respiratory irritation.	[2][3]

Personal Protective Equipment (PPE)

When handling 2,6-Dimethyl-2-heptene for disposal, it is imperative to use appropriate personal protective equipment to prevent exposure.

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][4] Regulations such as OSHA's 29 CFR 1910.133 or European Standard EN166 should be followed.[4]

• Hand Protection: Use chemically resistant gloves.[1][4]

• Skin and Body Protection: Wear protective clothing to prevent skin contact.[1][4] In case of splashes, an emergency shower should be readily available.[5]

• Respiratory Protection: Use in a well-ventilated area, such as a fume hood.[3][6] If exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[4]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to contain the material and prevent further hazards.

• Eliminate Ignition Sources: Immediately turn off all open flames, sparks, and hot surfaces in the vicinity.[1][3] The area should be a "no-smoking" zone.[1] Use only non-sparking tools and explosion-proof equipment.[1][3]

• Ventilate the Area: Ensure adequate ventilation to disperse vapors.[2]

• Contain the Spill: For large spills, dike the material to stop its flow, if this can be done without risk.[1]

• Absorb the Spill: Use an inert, non-combustible absorbent material to soak up the spill.

• Collect and Dispose: Sweep or shovel the absorbed material into a suitable, labeled container for disposal.[4]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to the appropriate laboratory supervisor or safety officer.[5]

Step-by-Step Disposal Procedure

The disposal of 2,6-Dimethyl-2-heptene must be handled as hazardous waste.[4] Do not dispose of it down the drain or in regular trash.[2][7]

• Waste Segregation: Collect 2,6-Dimethyl-2-heptene waste in a dedicated, compatible waste container.[6] It should be classified as a non-halogenated organic solvent waste.[5][8][9] Avoid mixing with incompatible materials like strong bases or oxidizing agents.[4]

• Container Selection: Use a container that is in good condition, leak-proof, and compatible with the chemical.[6][10] Often, the original container is suitable.[6] The container must have a secure, screw-on cap.[9]

• Labeling: The waste container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name ("2,6-Dimethyl-2-heptene").[6][10] The label should also include the approximate concentration and accumulation start date.[10]

• Storage: Store the sealed waste container in a designated, well-ventilated, and cool area, away from heat, sparks, and open flames.[1][4] It should be stored in a flammable liquids cabinet.[5] Ensure containers are closed at all times except when adding waste.[6][7][10] Do not fill containers beyond 90% of their capacity.[7]

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed environmental waste management company.[4] Chemical waste generators must consult and adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,6-Dimethyl-2-heptene.

Caption: Workflow for the proper disposal of 2,6-Dimethyl-2-heptene.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. fishersci.com [fishersci.com]
• 5. nipissingu.ca [nipissingu.ca]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. ethz.ch [ethz.ch]
• 8. disposing of small quantities of hydrocarbons | UK Science Technician Community [community.preproom.org]
• 9. geo.utexas.edu [geo.utexas.edu]
• 10. mtu.edu [mtu.edu]

Personal protective equipment for handling 2,6-Dimethyl-2-heptene

Essential Safety and Handling Guide for 2,6-Dimethyl-2-heptene

This guide provides immediate and essential safety protocols for laboratory personnel, including researchers, scientists, and drug development professionals, who handle 2,6-Dimethyl-2-heptene. Adherence to these procedures is critical for ensuring personal safety and proper disposal.

Hazard Summary

2,6-Dimethyl-2-heptene is a flammable liquid and vapor that can cause skin irritation.[1][2] Ingestion and subsequent entry into the airways may be fatal.[1][2]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary personal protective equipment for handling 2,6-Dimethyl-2-heptene.

Protection Type	Recommended Equipment	Regulatory Standards
Eye and Face Protection	Chemical safety goggles or a face shield.[3][4]	OSHA 29 CFR 1910.133 or European Standard EN166.[5][6]
Hand Protection	Chemically resistant gloves.	Consult glove manufacturer's specifications for compatibility.
Body Protection	Protective clothing made of chemically resistant materials.[3] A lab coat is standard.	N/A
Respiratory Protection	An approved respirator with a multi-purpose/ABEK or organic vapor filter is necessary if ventilation is inadequate or exposure limits are exceeded.[3][5][6]	OSHA 29 CFR 1910.134 or European Standard EN 149.[5]

Operational Plan: Step-by-Step Handling Procedures

Proper handling of 2,6-Dimethyl-2-heptene is crucial to prevent exposure and accidents. The following workflow outlines the necessary steps from receiving the chemical to its use in the laboratory.

Caption: Workflow for the safe handling of 2,6-Dimethyl-2-heptene.

Procedural Steps:

• Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.

• Storage: Store the chemical in a cool, dry, and well-ventilated area away from direct sunlight and incompatible materials such as strong acids, bases, and oxidizers.[1][3] The storage area should be secure and accessible only to authorized personnel.[1]

• Handling:

  • Always wear the appropriate personal protective equipment as detailed in the table above.[3]

  • Conduct all work in a properly functioning chemical fume hood to avoid inhalation of vapors.[3]

  • Ensure that all equipment is properly grounded and bonded to prevent static discharge.[1] Use only non-sparking tools.[1]

  • Keep the container tightly closed when not in use.[1]

  • Avoid breathing any vapors, mists, or sprays.[3]

• Post-Handling: After handling, thoroughly wash your hands and any other exposed skin.[3] Contaminated clothing should be removed and washed before reuse.[3]

Disposal Plan: Managing Chemical Waste

The disposal of 2,6-Dimethyl-2-heptene and its contaminated materials must be handled as hazardous waste in accordance with all local, regional, and national regulations.[1]

Caption: Workflow for the proper disposal of 2,6-Dimethyl-2-heptene waste.

Disposal Steps:

• Waste Collection:

  • Collect all waste, including unused chemical and contaminated materials (e.g., gloves, absorbent pads), in a designated and clearly labeled hazardous waste container.

  • Ensure the waste container is compatible with 2,6-Dimethyl-2-heptene.

• Waste Storage:

  • Keep the hazardous waste container tightly closed at all times, except when adding waste.

  • Store the container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Segregate the waste from incompatible materials.

• Final Disposal:

  • Dispose of the hazardous waste through an approved and licensed waste disposal contractor.

  • Empty containers should also be treated as hazardous waste and disposed of accordingly.[1] Do not reuse empty containers.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. gpcsilicones.com [gpcsilicones.com]
• 4. americanchemistry.com [americanchemistry.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]